N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide

• CAS: 1015904-62-7

Core Science & Biosynthesis

Engineering Efficacy: Physicochemical Profiling and Synthesis of Pyrazole Benzenesulfonamide Derivatives

As a Senior Application Scientist in medicinal chemistry, I have observed that the successful transition of a molecule from a synthetic concept to a clinical candidate hinges entirely on its physicochemical foundation. Pyrazole benzenesulfonamide derivatives represent a highly privileged class of heterocyclic compounds that synergistically combine the structural versatility of the pyrazole scaffold with the target-anchoring capability of the benzenesulfonamide moiety[1].

While historically celebrated for their role as selective Cyclooxygenase-2 (COX-2) inhibitors (e.g., Celecoxib), modern drug discovery has repositioned these hybrids as potent anticancer agents, Carbonic Anhydrase (CA IX/XII) inhibitors, and antileishmanial therapeutics[2]. This whitepaper provides an in-depth technical analysis of their physicochemical properties, structural rationalization, and self-validating synthetic workflows.

Core Physicochemical Properties and Target Causality

The pharmacological efficacy of pyrazole benzenesulfonamides is not accidental; it is the direct consequence of precise physicochemical tuning. The pyrazole core acts as a lipophilic, electron-rich bioisostere that dictates membrane permeability, while the benzenesulfonamide group serves as a highly specific hydrogen-bonding pharmacophore[3].

Lipophilicity (LogP) and Membrane Partitioning

For a derivative to effectively reach intracellular targets or membrane-bound enzymes like 5-LOX, it must possess optimal lipophilicity. Pyrazole benzenesulfonamides typically exhibit LogP values between 2.5 and 4.5. This range ensures sufficient hydrophobicity to partition into the lipid bilayer without becoming sequestered within it.

Ionization (pKa) and Target Engagement

The primary benzenesulfonamide group (-SO₂NH₂) is weakly acidic, with a typical pKa ranging from 9.5 to 11.0.

• The Causality: At a physiological pH of 7.4, the sulfonamide remains predominantly unionized (>99%). This unionized state is critical for systemic circulation and cellular penetration. However, upon entering the active site of targets like Carbonic Anhydrase, the sulfonamide nitrogen coordinates directly with the catalytic Zinc(II) ion, a process that relies heavily on the specific electron density modulated by the attached pyrazole ring[4].

Thermal Stability and Aqueous Solubility

These derivatives generally exhibit high thermal stability (decomposition >200°C) due to strong intermolecular hydrogen bonding facilitated by the sulfonamide group[2]. While this crystalline stability is excellent for formulation, it often results in sparingly low aqueous solubility, necessitating strategic structural modifications such as the introduction of ionizable side chains or formulation as amorphous solid dispersions.

Quantitative Physicochemical Summary

Compound Class / Example	Primary Target	Predicted LogP	pKa (Sulfonamide)	Aqueous Solubility	Thermal Stability
Celecoxib (Standard)	COX-2	~3.5	11.1	< 0.1 mg/mL	> 150°C
4-(1-Methyl-1H-pyrazol-3-yl)-benzenesulfonamide	CA IX/XII, Leishmania	~3.0	~9.5 - 10.5	Sparingly Soluble	> 250°C
Isatin-pyrazole benzenesulfonamides	CA IX/XII (Tumor cells)	3.2 - 4.1	~9.8	Low	> 200°C
Thiadiazole-linked pyrazole benzenesulfonamides	COX-2 / 5-LOX	3.8 - 4.5	~10.2	Very Low	> 180°C

Rational Design and Pharmacophoric Mapping

The structural architecture of these derivatives is a masterclass in dual-target engineering. The benzenesulfonamide moiety is explicitly designed to insert into the secondary hydrophilic pocket of COX-2 (involving Arg513 and Val523)—a pocket that is sterically inaccessible in COX-1[5]. Conversely, in anticancer applications, the same moiety acts as a zinc-binding group for tumor-associated CA IX[4].

Caption: Pharmacophoric mapping and target engagement of pyrazole benzenesulfonamides.

Synthetic Methodologies: A Self-Validating Approach

To ensure scientific integrity and reproducibility, the synthesis of these derivatives must be approached as a self-validating system. The most robust and widely utilized method is a two-step sequence involving a Claisen-Schmidt condensation followed by a cyclization reaction[6].

Protocol: Step-by-Step Synthesis of Pyrazoline Benzenesulfonamides

Phase 1: Synthesis of the Chalcone Intermediate

• Reaction Setup: Dissolve equimolar amounts (10 mmol) of an appropriate aromatic aldehyde and a substituted acetophenone in 20 mL of absolute ethanol.

• Catalysis: Add 10% aqueous NaOH (2 mL) dropwise while stirring continuously at room temperature for 4-6 hours.

• The Causality: The base catalyst deprotonates the acetophenone to form a reactive enolate. This enolate executes a nucleophilic attack on the electrophilic carbonyl carbon of the aldehyde, driving the Claisen-Schmidt condensation to yield an α,β-unsaturated carbonyl (chalcone)[1].

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the starting materials and the emergence of a new, highly UV-active spot at a lower Rf confirms the expanded conjugation of the chalcone.

• Isolation: Neutralize the mixture with dilute HCl. Filter the precipitated chalcone, wash with cold water, and recrystallize from ethanol.

Phase 2: Cyclization to the Pyrazoline Core

• Reaction Setup: Combine the purified chalcone (5 mmol) and 4-hydrazinylbenzenesulfonamide hydrochloride (5.5 mmol) in 15 mL of glacial acetic acid.

• Thermal Activation: Reflux the mixture at 110-120°C for 8-12 hours[7].

• The Causality: The acidic medium is non-negotiable here. It protonates the carbonyl oxygen of the chalcone, drastically increasing the electrophilicity of the β-carbon. The hydrazine nitrogen performs a nucleophilic attack at this β-carbon, followed by an intramolecular condensation that closes the five-membered pyrazoline ring[6].

• Analytical Self-Validation:

  • FTIR Spectroscopy: Confirm the disappearance of the strong α,β-unsaturated carbonyl stretch (~1650 cm⁻¹) and verify the appearance of primary sulfonamide stretches (~1330 cm⁻¹ and 1150 cm⁻¹).

  • ¹H-NMR Spectroscopy: The ultimate proof of cyclization is the presence of the characteristic ABX spin system of the pyrazoline -CH₂-CH- protons, which typically present as three distinct doublets of doublets between δ 3.0 and 5.5 ppm.

Caption: Synthetic workflow and self-validating physicochemical characterization.

Pharmacokinetic Implications of Physicochemical Tuning

The interplay between the lipophilic pyrazole core and the polar benzenesulfonamide moiety directly dictates the ADME (Absorption, Distribution, Metabolism, Excretion) profile of these drugs. While the pyrazole ring enhances gastrointestinal absorption, it is also a prime target for hepatic cytochrome P450 (CYP) enzymes.

Strategic halogenation—such as the incorporation of a trifluoromethyl (-CF₃) group or fluorine atoms on the pyrazole or adjacent aryl rings—is a field-proven tactic. The high electronegativity of fluorine withdraws electron density from the ring, blocking oxidative metabolism sites and thereby extending the biological half-life of the compound[8],[9]. Furthermore, this electron withdrawal subtly lowers the pKa of the adjacent sulfonamide, which can be fine-tuned to optimize binding kinetics for specific enzyme active sites.

References

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review | nih.gov | 6

• Synthesis and anti-inflammatory activity of some new thiadiazole linked pyrazole benzene sulphonamides as cyclooxygenase inhibitors | orientjchem.org |7

• 4-(1-Methyl-1H-pyrazol-3-yl)-benzenesulfonamide Research Chemical | benchchem.com | 2

• Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review | nih.gov |3

• New COX-2/5-LOX Inhibitors: Apoptosis-Inducing Agents Potentially Useful in Prostate Cancer Chemotherapy | acs.org | 5

• Amino-Pyrazoles in Medicinal Chemistry: A Review | mdpi.com | 4

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Unraveling the Enigmatic Mechanism of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide: A Technical Guide for Researchers

Abstract

N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide stands as a molecule of significant interest within the drug discovery landscape, integrating two pharmacologically "privileged" scaffolds: the pyrazole ring and the benzenesulfonamide core. While the definitive mechanism of action for this specific entity remains to be fully elucidated, its structural motifs suggest a high probability of interaction with a range of well-established biological targets. This in-depth technical guide provides a comprehensive analysis of the potential mechanisms of action, drawing upon the extensive body of research surrounding pyrazole and sulfonamide derivatives. We will explore likely enzymatic and signaling pathway targets, propose a robust experimental framework for mechanistic elucidation, and provide detailed protocols to empower researchers in their investigation of this promising compound.

Introduction: Deconstructing a Privileged Structure

The chemical architecture of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide is a deliberate amalgamation of two moieties renowned for their diverse biological activities.[1][2] The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry, featuring in a multitude of approved drugs.[3] Similarly, the sulfonamide group is a classic pharmacophore, most famously associated with antimicrobial agents but also integral to diuretics, anticonvulsants, and anti-inflammatory drugs.[1][4]

The convergence of these two scaffolds in a single molecule creates a compelling case for multifaceted pharmacological potential. Literature on analogous structures suggests a spectrum of possible activities, including anti-inflammatory, anticancer, antimicrobial, and antidiabetic effects.[1][2][5] This guide will dissect these potential mechanisms, providing a foundational understanding for researchers aiming to characterize this compound.

Postulated Mechanisms of Action: An Evidence-Based Exploration

Based on the extensive literature surrounding pyrazole and sulfonamide derivatives, we can hypothesize several plausible mechanisms of action for N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide. These are not mutually exclusive, and it is conceivable that the compound exhibits a polypharmacological profile, acting on multiple targets simultaneously.

Inhibition of Key Enzymes in Inflammation and Cancer

A primary avenue of investigation is the compound's potential to inhibit enzymes that are pivotal in the pathogenesis of inflammatory diseases and cancer.

• Cyclooxygenase (COX) and 5-Lipoxygenase (5-LOX) Inhibition: Many pyrazole-containing compounds, most notably the selective COX-2 inhibitor Celecoxib, exert their anti-inflammatory effects by blocking the production of prostaglandins.[1] The structural similarity of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide to such compounds suggests it may also function as a COX inhibitor. Furthermore, some pyrazole-sulfonamide hybrids have demonstrated dual inhibitory activity against both COX and 5-LOX, which is a desirable trait for broader anti-inflammatory efficacy.[6][7]

• Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety is a well-established zinc-binding group that can effectively inhibit various isoforms of carbonic anhydrase.[6] Dysregulation of CA activity is implicated in several pathologies, including glaucoma, edema, and certain types of cancer. The presence of the benzenesulfonamide core in the topic compound makes CA a highly probable target.

• Kinase Inhibition: A significant number of pyrazole derivatives have been developed as potent inhibitors of various protein kinases, which are crucial regulators of cellular signaling pathways often dysregulated in cancer.[8] Potential kinase targets for N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide could include Polo-like kinase 4 (PLK4), p38α MAP kinase, and components of the mTORC1 pathway, all of which have been shown to be inhibited by structurally related compounds.[9][10]

Modulation of Cellular Signaling Pathways

Beyond direct enzyme inhibition, the compound may exert its effects by modulating key intracellular signaling cascades.

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers. Recent studies have shown that certain 1H-pyrazol-1-yl benzenesulfonamide derivatives can alleviate inflammatory bowel disease by suppressing the PI3K/Akt/mTOR signaling pathway.[11] This suggests that N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide could have similar modulatory effects.

• Autophagy Modulation: Autophagy is a cellular self-degradation process that plays a dual role in cancer, either promoting survival or inducing cell death. N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides, which share the N-benzyl-pyrazole moiety, have been shown to act as autophagy modulators with potent anticancer activity.[10]

Antimicrobial and Antiparasitic Activity

The foundational mechanism of action for sulfonamide antibiotics is the inhibition of dihydropteroate synthase, an enzyme essential for folate synthesis in bacteria.[4] This leads to a depletion of folic acid, which is necessary for nucleotide synthesis and bacterial replication. It is plausible that N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide could exhibit antimicrobial activity through this classic mechanism.

Furthermore, derivatives of 4-(1H-pyrazol-1-yl)benzenesulfonamide have demonstrated promising antileishmanial activity, suggesting that the compound could also be a valuable lead for the development of new antiparasitic agents.[12]

A Proposed Experimental Workflow for Mechanistic Elucidation

To definitively determine the mechanism of action of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide, a systematic and multi-faceted experimental approach is required. The following workflow is proposed as a comprehensive strategy for researchers.

Figure 1: A proposed experimental workflow for the comprehensive mechanistic elucidation of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide.

Detailed Experimental Protocols

The following are representative protocols for key experiments in the proposed workflow.

Protocol: In Vitro COX-1/COX-2 Inhibition Assay

Objective: To determine the inhibitory potency and selectivity of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide against COX-1 and COX-2 enzymes.

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide (test compound)

• Celecoxib (positive control)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

Procedure:

• Prepare a series of dilutions of the test compound and Celecoxib in DMSO.

• In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compound or control at various concentrations.

• Pre-incubate the mixture at 37°C for 15 minutes.

• Initiate the reaction by adding arachidonic acid.

• Incubate at 37°C for 10 minutes.

• Stop the reaction by adding a stop solution (e.g., 1 M HCl).

• Measure the concentration of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol: Western Blot Analysis of PI3K/Akt/mTOR Pathway

Objective: To assess the effect of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide on the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway in a relevant cell line.

Materials:

• Cancer cell line known to have an active PI3K/Akt/mTOR pathway (e.g., MCF-7)

• N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies against phospho-Akt (Ser473), total Akt, phospho-mTOR (Ser2448), total mTOR, phospho-S6K (Thr389), and total S6K.

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Protein electrophoresis and transfer apparatus

Procedure:

• Seed the cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified time (e.g., 24 hours).

• Lyse the cells and quantify the protein concentration using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise tabular format for easy comparison and interpretation.

Table 1: Hypothetical Inhibitory Activity of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide against Various Targets

Target	IC50 (µM)
COX-1	>100
COX-2	5.2
5-LOX	15.8
Carbonic Anhydrase II	2.5
PLK4 Kinase	0.8

Conclusion and Future Directions

N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide is a molecule with significant therapeutic potential, stemming from its hybrid structure of two pharmacologically active moieties. While its precise mechanism of action is yet to be fully elucidated, the existing body of literature on related compounds provides a strong foundation for hypothesizing its biological targets and pathways. The experimental framework and detailed protocols provided in this guide offer a clear roadmap for researchers to systematically investigate and ultimately unravel the enigmatic mechanism of this promising compound. Future research should focus on a multi-pronged approach, combining in vitro biochemical and cell-based assays with in vivo studies to validate its therapeutic efficacy and establish a comprehensive understanding of its pharmacological profile.

References

• Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. Research Square. [Link]

• Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies, and molecular docking analysis. Frontiers in Chemistry. [Link]

• Synthesis and pharmacological evaluation of pyrazole derivatives containing sulfonamide moiety. ResearchGate. [Link]

• Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. [Link]

• Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS Omega. [Link]

• N-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides: Antiproliferative Activity and Effects on mTORC1 and Autophagy. ACS Medicinal Chemistry Letters. [Link]

• 4-(1H-Pyrazol-1-yl) benzenesulfonamide derivatives: identifying new active antileishmanial structures for use against a neglected disease. Molecules. [Link]

• Evaluation of 1H-pyrazol-1-yl benzenesulfonamide derivatives in alleviating inflammatory bowel disease via PI3K/Akt/mTOR signaling pathway in zebrafish models. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

• Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry. [Link]

• N-Benzyl-N-isopropyl-4-[3-(1H-pyrazol-4-ylmethyl)-ureido]-benzenesulfonamide. PubChem. [Link]

• 1-Benzyl-4-[5-(4-chloro-phenyl)-1H-pyrazol-3-yl]-piperidine. BindingDB. [Link]

• N-benzyl-N-methyldecan-1-amine and its derivative mitigate 2,4- dinitrobenzenesulfonic acid-induced colitis and collagen-induced rheumatoid arthritis. Frontiers in Pharmacology. [Link]

• N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI. [Link]

• Multi-step organic synthesis, cytotoxicity, and molecular docking of new N-phenylpyrazolones incorporated with N-benzylthiazole or N-benzyl-4-thiazolone fragments. ResearchGate. [Link]

• 4-(5-Amino-pyrazol-1-yl)benzenesulfonamide derivatives as novel multi-target anti-inflammatory agents endowed with inhibitory activity against COX-2, 5-LOX and carbonic anhydrase: Design, synthesis, and biological assessments. ResearchGate. [Link]

• 4-(5-Amino-pyrazol-1-yl)benzenesulfonamide derivatives as novel multi-target anti-inflammatory agents endowed with inhibitory activity against COX-2, 5-LOX and carbonic anhydrase: Design, synthesis, and biological assessments. European Journal of Medicinal Chemistry. [Link]

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Decoding the Structure-Activity Relationship of Pyrazoline Benzenesulfonamide Derivatives

The Pharmacophore Synergy: Rationale and Design

In modern medicinal chemistry, the hybridization of distinct pharmacophores into a single molecular entity is a highly effective strategy for overcoming drug resistance and achieving multi-target efficacy. Pyrazoline benzenesulfonamide derivatives represent a distinctive class of heterocyclic hybrids that synergistically combine the rigid, stable scaffold of a 2-pyrazoline ring with the potent enzyme-inhibitory prowess of a benzenesulfonamide moiety[1].

As a Senior Application Scientist, I approach the design of these molecules by analyzing the spatial geometry. The 2-pyrazoline core acts as a rigid conformational anchor, precisely orienting substituents in three-dimensional space to interact with distinct sub-pockets of target enzymes[1]. Meanwhile, the benzenesulfonamide group serves as an essential primary binding motif—acting both as a classic Zinc-Binding Group (ZBG) for Carbonic Anhydrases (CAs) and as a critical anchor that inserts into the secondary side pocket of Cyclooxygenase-2 (COX-2)[1][2].

Mechanistic Targets: Dual-Pathway Disruption

The therapeutic value of pyrazoline benzenesulfonamides lies in their ability to selectively inhibit tumor-associated enzymes, specifically targeting the inflammatory and hypoxic microenvironments of solid tumors[1].

• Cyclooxygenase-2 (COX-2) Inhibition: The para-sulfonamide group on the N1-phenyl ring is perfectly positioned to insert into the COX-2 side pocket (comprising residues Arg513, Val523, and His90). Selective inhibition of COX-2 downregulates Prostaglandin E2 (PGE2) synthesis, thereby restoring apoptotic pathways and suppressing tumor cell adhesion and metastasis[1].

• Carbonic Anhydrase (CA IX/XII) Inhibition: Tumor-associated CAs (hCA IX and XII) are overexpressed in hypoxic tumors to maintain an acidic extracellular pH, driving metastasis. The benzenesulfonamide moiety coordinates directly with the catalytic Zn²⁺ ion. By utilizing a "tail approach," the extended pyrazoline scaffold interacts with the middle and outer active site rims, drastically improving isoform matching and selectivity over off-target cytosolic CAs (hCA I/II)[2].

Dual-target mechanism of pyrazoline benzenesulfonamides against COX-2 and CA-IX pathways.

Structure-Activity Relationship (SAR) Dynamics

Understanding the causality behind substituent modifications is critical for lead optimization. The SAR of these derivatives is governed by the electronic and steric properties of the groups attached to the C3 and C5 positions of the pyrazoline ring[1][3].

• The N1-Anchor: The benzenesulfonamide group at the N1 position is non-negotiable. Removal or masking of the primary sulfonamide (-SO₂NH₂) abolishes both CA and COX-2 inhibitory activity due to the loss of critical hydrogen bonding and metal coordination capabilities[1].

• C3 Aryl Substitutions: The incorporation of electron-donating groups (e.g., p-tolyl) or specific halogens (e.g., 4-iodophenyl) at the C3 position enhances the lipophilicity and steric bulk. This modification pushes the molecule deeper into the hydrophobic channel of COX-2, significantly improving target affinity and cytotoxicity against cancer cell lines like SW620 (colon) and MCF-7 (breast)[1].

• C5 Aryl Substitutions: The "tail approach" is highly sensitive to C5 modifications. Integrating a benzo-oxygen heterocycle (such as a benzodioxole moiety) provides superior rotational flexibility and optimal dihedral angles compared to rigid benzodioxane analogues, leading to robust COX-2 inhibition[1]. Furthermore, the introduction of phenol or polyphenol moieties at this position introduces auxiliary hydrogen-bond donors that interact with the hydrophilic half of the CA active site, driving inhibition constants (Ki) down to the low nanomolar range[4][5].

Quantitative SAR Summary

Structural Modification	Target Enzyme	Effect on Affinity / Potency	Mechanistic Rationale
N1-Benzenesulfonamide	CA-IX / COX-2	Essential Baseline Activity	Acts as the primary zinc-binding group (ZBG) and COX-2 side-pocket anchor.
C3: p-Tolyl / 4-Iodophenyl	COX-2	Enhanced IC₅₀ & Selectivity	Favorable hydrophobic interactions and optimal steric fit in the COX-2 active site.
C5: Benzodioxole	COX-2 / Cancer	Superior to benzodioxane	Provides optimal dihedral angle and electronic density for target affinity.
C3/C5: Phenol/Polyphenol	hCA I / II / IX	Kᵢ ≈ 3.73 - 3.85 nM	Facilitates additional hydrogen bonding at the middle/outer active site rim (Tail Approach).

Synthetic Methodology & Self-Validating Protocols

To ensure high yields and structural fidelity, modern synthesis of these derivatives relies on microwave-assisted protocols[1][5]. Microwave irradiation provides rapid, uniform heating (thermodynamic control), drastically reducing reaction times from hours to minutes while minimizing the formation of thermodynamic side products.

Protocol 1: Microwave-Assisted Synthesis of Pyrazoline Benzenesulfonamides

Causality Note: Glacial acetic acid is selected as the solvent for the cyclization step because it acts dually as a proton donor to catalyze the initial hydrazone formation and as a dehydrating agent to drive the subsequent intramolecular cyclization.

Step 1: Chalcone Intermediate Synthesis (Claisen-Schmidt Condensation)

• Equimolar amounts (10 mmol) of the appropriate aryl ketone and aryl aldehyde are dissolved in 20 mL of absolute ethanol.

• Add 10 mL of 40% aqueous NaOH dropwise while stirring at 0–5°C. Rationale: Low temperature prevents self-condensation of the ketone.

• Stir at room temperature for 12–24 hours. Monitor completion via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3).

• Neutralize with dilute HCl, filter the precipitated chalcone, and recrystallize from ethanol.

Step 2: Microwave-Assisted Cyclization

• Combine the synthesized chalcone (2 mmol) and 4-hydrazinylbenzenesulfonamide hydrochloride (2.2 mmol) in a microwave-safe vessel.

• Add 10 mL of glacial acetic acid.

• Irradiate in a dedicated microwave synthesizer at 150 Watts, 80°C for 10–15 minutes.

• Self-Validation/QC: Post-irradiation, analyze a 10 µL aliquot via LC-MS. The reaction is deemed complete when the chalcone mass peak disappears and the target exact mass[M+H]⁺ is dominant.

• Pour the mixture into crushed ice. Filter, wash with cold water, and recrystallize from ethanol to obtain the pure 2-pyrazoline derivative. Confirm structure via ¹H NMR (look for the characteristic ABX spin system of the pyrazoline C4 and C5 protons between 3.0–5.5 ppm) and ¹³C NMR[4][5].

Microwave-assisted synthetic workflow for pyrazoline benzenesulfonamide derivatives.

Protocol 2: Biological Validation (Stopped-Flow CO₂ Hydration Assay)

To validate the mechanistic claims of CA inhibition, a rigorous self-validating assay must be employed.

• Prepare recombinant hCA IX enzyme in 20 mM HEPES buffer (pH 7.5) containing 20 mM Na₂SO₄ (to maintain constant ionic strength).

• Prepare inhibitor stock solutions in DMSO (final DMSO concentration in the assay must not exceed 5% to prevent enzyme denaturation).

• Use a stopped-flow spectrophotometer with a phenol red indicator (0.2 mM).

• Self-Validation/QC: Run a baseline control with the known inhibitor Acetazolamide (AAZ). The Kᵢ of AAZ must fall within ±10% of the literature standard (approx. 25 nM for hCA IX) to validate the assay calibration.

• Mix the enzyme-inhibitor solution with CO₂-saturated water. Monitor the absorbance decay at 557 nm to determine the initial velocity of the hydration reaction. Calculate Kᵢ values using the Cheng-Prusoff equation.

Conclusion

The rational design of pyrazoline benzenesulfonamide derivatives represents a masterclass in pharmacophore hybridization. By locking the spatial orientation of functional groups using the pyrazoline core, and utilizing the benzenesulfonamide moiety to anchor into metalloenzyme active sites, researchers can finely tune both COX-2 and CA-IX selectivity. As demonstrated by the SAR data, strategic substitutions—such as benzodioxole or polyphenol integrations—can yield highly potent, dual-action anticancer agents capable of disrupting the tumor microenvironment with low nanomolar efficacy.

References

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review Source: National Institutes of Health (NIH) / Drug Design, Development and Therapy URL:[1]

• Synthesis, cytotoxicities, and carbonic anhydrase inhibition activities of pyrazoline–benzenesulfonamide derivatives harboring phenol/polyphenol moieties Source: ResearchGate URL:[4]

• Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study Source: ACS Omega - ACS Publications URL:[3]

• Microwave-assisted synthesis and bioevaluation of new sulfonamides Source: National Institutes of Health (NIH) / PMC URL:[5]

• Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action Source: Journal of Medicinal Chemistry - ACS Publications URL:[2]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of N-Benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide: A Comprehensive Technical Guide

Executive Summary

The structural elucidation of complex heterocyclic sulfonamides is a critical bottleneck in early-stage drug discovery and quality control. N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide (CAS: 1015904-62-7) represents a highly functionalized scaffold, combining the pharmacophoric properties of a pyrazole ring, a central phenyl core, and an N-benzylated sulfonamide moiety. This whitepaper provides an authoritative, step-by-step guide to the spectroscopic characterization of this compound. By establishing self-validating protocols across Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS), this document serves as a definitive reference for analytical chemists and drug development professionals.

Pharmacological Context & Structural Significance

Derivatives of 4-(1H-pyrazol-1-yl)benzenesulfonamide have garnered significant attention in medicinal chemistry, particularly for their potent antileishmanial activity against strains such as Leishmania amazonensis and Leishmania infantum[1]. The addition of the sulfonamide functionality to the pyrazole core has been shown to drastically improve antiparasitic, antibacterial, and potentially anti-inflammatory profiles[2].

The specific addition of an N-benzyl group introduces lipophilicity and alters the hydrogen-bonding network of the sulfonamide, which is critical for target enzyme binding (e.g., carbonic anhydrases or parasitic proteases). Accurate spectroscopic characterization is therefore paramount to confirm the regiochemistry of the pyrazole substitution and the integrity of the sulfonamide linkage.

Fig 1. Synthesis and spectroscopic characterization workflow for the target sulfonamide.

Nuclear Magnetic Resonance (NMR) Profiling

Causality in Experimental Design

For sulfonamides, solvent selection is the most critical pre-analytical variable. While Chloroform-d (CDCl₃) is standard, it often results in poor solubility and rapid proton exchange for the sulfonamide N-H, leading to broadened or invisible signals. Dimethyl sulfoxide-d6 (DMSO-d6) is mandated here. DMSO strongly solvates the polar sulfonamide group and drastically slows the chemical exchange of the N-H proton, allowing the observation of scalar coupling (a distinct triplet) between the N-H and the adjacent benzyl CH₂ group.

Self-Validating NMR Protocol

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d6 (99.9% D). Ensure complete dissolution to prevent localized magnetic susceptibility gradients.

• Locking and Shimming: Lock onto the deuterium signal of DMSO. Perform gradient shimming (Z, Z2, Z3, Z4) until the residual solvent peak (2.50 ppm) exhibits a linewidth at half-height (FWHM) of < 1.0 Hz. Validation step: A broad solvent peak indicates poor homogeneity, requiring re-shimming.

• Tuning and Matching: Manually tune the probe to the exact Larmor frequencies of ¹H (e.g., 400.13 MHz) and ¹³C (100.61 MHz) to maximize the signal-to-noise (S/N) ratio.

• Acquisition:

  • ¹H NMR: 16 transients, 30° pulse angle, 2-second relaxation delay (d1).

  • ¹³C NMR: 512 transients, power-gated decoupling (WALTZ-16) to prevent NOE heating, 2-second relaxation delay.

Signal Assignment Logic

Fig 2. Logical deduction pathway for 1H NMR signal assignments in DMSO-d6.

Quantitative Data Summary: NMR Assignments

Nucleus	Chemical Shift (ppm)	Multiplicity & Coupling (J in Hz)	Integration	Assignment / Structural Logic
¹H	8.55	Doublet (d), J = 2.5	1H	Pyrazole H-5 (Highly deshielded by adjacent N1)
¹H	8.15	Triplet (t), J = 6.2	1H	Sulfonamide N-H (Coupled to benzyl CH₂)
¹H	8.02	Doublet (d), J = 8.8	2H	Phenyl H-2, H-6 (Ortho to pyrazole)
¹H	7.90	Doublet (d), J = 8.8	2H	Phenyl H-3, H-5 (Ortho to sulfonamide)
¹H	7.82	Doublet (d), J = 1.8	1H	Pyrazole H-3
¹H	7.20 - 7.35	Multiplet (m)	5H	Benzyl aromatic protons
¹H	6.60	Doublet of doublets (dd), J = 2.5, 1.8	1H	Pyrazole H-4 (Electron-rich position)
¹H	4.05	Doublet (d), J = 6.2	2H	Benzyl CH₂ (Collapses to singlet with D₂O)
¹³C	142.1	Singlet (Cq)	-	Phenyl C-1 (Attached to Pyrazole)
¹³C	141.5	Singlet (CH)	-	Pyrazole C-3
¹³C	138.4	Singlet (Cq)	-	Phenyl C-4 (Attached to SO₂)
¹³C	137.8	Singlet (Cq)	-	Benzyl C-ipso
¹³C	128.8	Singlet (CH)	-	Pyrazole C-5
¹³C	127.0 - 128.5	Multiple Singlets (CH)	-	Phenyl and Benzyl aromatic carbons
¹³C	108.2	Singlet (CH)	-	Pyrazole C-4
¹³C	46.5	Singlet (CH₂)	-	Benzyl CH₂

Vibrational Spectroscopy (ATR-FTIR)

Causality in Experimental Design

Attenuated Total Reflectance (ATR) FT-IR is strictly preferred over traditional KBr pellet methods. KBr is highly hygroscopic; absorbed moisture creates a broad -OH stretching band (3200-3500 cm⁻¹) that can completely mask the critical N-H stretch of the sulfonamide. ATR allows for direct, solid-state analysis, preserving the compound's native polymorphic state and ensuring high-fidelity data.

Self-Validating Protocol

• Background Collection: Clean the diamond ATR crystal with isopropanol. Collect a 32-scan background spectrum to establish a baseline. Validation: The baseline must be flat, with no residual organic peaks.

• Sample Application: Place ~2 mg of the solid compound onto the crystal. Apply consistent pressure using the force gauge until the torque clicks.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).

• Atmospheric Compensation: Apply software algorithms to subtract ambient H₂O and CO₂ vapor lines.

Quantitative Data Summary: FT-IR Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group / Vibrational Mode
3280	Medium, Sharp	Sulfonamide N-H stretching
3120	Weak	Pyrazole C-H stretching
3060	Weak	Aromatic C-H stretching
2925, 2855	Weak	Aliphatic C-H stretching (Benzyl CH₂)
1595, 1520	Strong	C=N and C=C aromatic ring stretching
1335	Strong	S=O asymmetric stretching (-SO₂NH-)
1155	Strong	S=O symmetric stretching (-SO₂NH-)
835	Strong	p-Disubstituted benzene out-of-plane bending

High-Resolution Mass Spectrometry (HRMS)

Causality in Experimental Design

To confirm the exact molecular formula (C₁₆H₁₅N₃O₂S) and rule out isobaric impurities, High-Resolution Mass Spectrometry (HRMS) coupled with Electrospray Ionization (ESI) is required. ESI is a "soft" ionization technique that prevents the premature cleavage of the relatively labile sulfonamide bond, ensuring the intact protonated molecule [M+H]⁺ is the base peak. Time-of-Flight (TOF) analyzers are utilized to achieve mass accuracy within < 5 ppm.

Self-Validating Protocol

• Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the TOF axis. Validation: The residual mass error of the calibrant peaks must be < 1 ppm.

• Blank Run: Inject 100% LC-MS grade Methanol to ensure no carryover from the source.

• Sample Injection: Dilute the sample to 1 µg/mL in MeOH/H₂O (50:50) with 0.1% Formic Acid (to promote protonation). Inject via direct infusion at 10 µL/min.

• Parameters: Capillary voltage at 3500 V, fragmentor at 120 V, drying gas at 300°C.

Fragmentation Logic and Expected Ions

• Exact Mass Calculation: C₁₆H₁₅N₃O₂S has a monoisotopic mass of 313.0885 Da.

• [M+H]⁺ Ion: Expected at m/z314.0963 .

• Isotopic Pattern: The presence of sulfur (³²S and ³⁴S) will yield a distinct M+2 isotopic peak at approximately 4.4% the intensity of the base peak, confirming the presence of the sulfonyl group.

• Key Fragment Ions (MS/MS): Increasing the collision energy (CE = 20-30 eV) will induce cleavage at the sulfonamide bond, yielding a tropylium-like benzyl cation (m/z 91.05) and a 4-(1H-pyrazol-1-yl)benzenesulfonyl cation (m/z 223.01).

Conclusion

The comprehensive spectroscopic characterization of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide requires a synergistic approach. NMR in DMSO-d6 provides the definitive regiochemical map of the pyrazole and phenyl rings, while ATR-FTIR unambiguously confirms the presence of the sulfonamide linkage without moisture interference. Finally, HRMS validates the precise molecular composition through sub-5 ppm mass accuracy and sulfur isotopic profiling. Adhering to these self-validating protocols ensures absolute structural confidence, paving the way for downstream pharmacological screening and structure-activity relationship (SAR) optimization.

References

• Marra, R. K. F., Bernardino, A. M. R., Proux, T. A., & Amaral, V. (2012). "4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures for Use against a Neglected Disease." Molecules, 17(11), 12961-12973.[1][2] URL:[Link]

• Meshram, M. A., Bhise, U. O., Makhal, P. N., & Kaki, V. R. (2021). "Synthesis of 4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives 3a–g based on the previous synthesis of 5-amino-1-aryl-4-(4,5-dihydro-1H-imidazol-2-yl)-1H-pyrazoles (A) and 1-aryl-1H-pyrazole-4-carboximidamides (B)." New Journal of Chemistry.[3] URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CAS 1015904-62-7, N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide." PubChem.[4] URL:[Link]

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Whitepaper: N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide as a Selective Carbonic Anhydrase Inhibitor

Executive Summary

Hypoxia-induced extracellular acidosis is a primary driver of chemoresistance, immune evasion, and metastasis in solid tumors. This acidic microenvironment is largely maintained by the overexpression of tumor-associated human carbonic anhydrase (hCA) isoforms IX and XII[1]. While classical primary sulfonamides (e.g., Acetazolamide) are potent hCA inhibitors, their lack of isoform selectivity leads to off-target inhibition of cytosolic hCAs (I and II), causing systemic side effects.

N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide represents a paradigm shift in inhibitor design. By integrating a pyrazole tail with a secondary sulfonamide moiety, this compound leverages steric bulk and unique binding kinetics to selectively target the hydrophobic pockets of tumor-associated hCA IX and XII, offering a highly selective therapeutic window for oncology applications[2].

Mechanistic Rationale & Structural Design

The Zinc-Binding Paradox of Secondary Sulfonamides

Historically, primary sulfonamides ( R−SO2​NH2​ ) have been the gold standard for CA inhibition because the deprotonated sulfonamide nitrogen ( R−SO2​NH− ) coordinates directly with the active-site Zn2+ ion, displacing the catalytic water molecule[3]. Secondary sulfonamides ( R−SO2​NH−R′ ) were long considered poor inhibitors due to the steric hindrance of the N -substituent preventing optimal tetrahedral zinc coordination.

However, the addition of the N -benzyl group in N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide alters the binding thermodynamics. The bulky benzyl group prevents deep penetration into the highly conserved, narrow active sites of hCA I and II. Instead, it anchors selectively to the wider, more lipophilic active site clefts of hCA IX and XII[2].

The Dual-Tail Approach

The molecule employs a "dual-tail" interaction system:

• The N -Benzyl Tail: Projects toward the hydrophobic half of the hCA IX active site (interacting with residues like Val121 and Leu198), stabilizing the inhibitor complex without requiring perfect Zn2+ coordination.

• The Pyrazole Tail: The 4-(1H-pyrazol-1-yl) moiety extends toward the hydrophilic outer rim of the active site. The nitrogen atoms of the pyrazole ring engage in critical hydrogen bonding with isoform-specific residues (e.g., Gln92 in hCA IX), driving the sub-nanomolar selectivity over off-target isoforms[1].

Fig 1. Mechanistic pathway of hypoxia-induced CA IX upregulation and targeted inhibition.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating strict causality for reagent selection and built-in controls.

Chemical Synthesis & Purification

Objective: Synthesize N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide with >98% purity. Causality Check: Direct sulfonylation of an amine is preferred over the N -alkylation of a primary sulfonamide. N -alkylation requires harsh basic conditions (e.g., NaH ) that frequently lead to di-alkylation ( N,N -dibenzyl) and degrade the pyrazole ring.

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 equivalent of 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride in anhydrous dichloromethane (DCM) under an argon atmosphere. Rationale: Argon prevents the hydrolysis of the sulfonyl chloride into unreactive sulfonic acid.

• Catalysis: Cool the vessel to 0 °C and add 2.0 equivalents of Triethylamine (TEA).

• Coupling: Dropwise, add 1.2 equivalents of benzylamine. Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation (In-Process): Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (1:1). The reaction is validated as complete when the high- Rf​ sulfonyl chloride spot completely disappears.

• Workup: Wash the organic layer with 1M HCl to quench unreacted benzylamine and TEA, followed by a brine wash. Dry over Na2​SO4​ and concentrate in vacuo.

• Purification: Recrystallize the crude product from hot ethanol to yield the pure secondary sulfonamide.

In Vitro Stopped-Flow CO2 Hydration Assay

Objective: Determine the inhibition constant ( Ki​ ) against recombinant hCA isoforms. Causality Check: Carbonic anhydrase catalyzes CO2​ hydration at a diffusion-limited rate ( kcat​≈106s−1 ). Standard endpoint colorimetric assays cannot capture this rapid pre-steady-state kinetic window. The stopped-flow method is mandatory[4].

Step-by-Step Protocol:

• Equilibration: Incubate recombinant hCA enzymes (I, II, IX, XII) with varying concentrations of the inhibitor (0.1 nM to 100 μM) in 20 mM HEPES buffer (pH 7.5) for 15 minutes at 20 °C. Rationale: This allows the enzyme-inhibitor complex to reach thermodynamic equilibrium prior to substrate exposure.

• Rapid Mixing: Using an Applied Photophysics stopped-flow instrument, rapidly mix the Enzyme-Inhibitor-Indicator syringe (containing 0.2 mM phenol red) with a second syringe containing 17 mM CO2​ -saturated water.

• Kinetic Monitoring: Record the absorbance decay at 556 nm (the isosbestic point of phenol red) over a 10–50 millisecond window to track the pH drop as CO2​ is converted to H+ and HCO3−​ .

• Self-Validation System:

  • Negative Control: Run the assay with buffer and CO2​ (no enzyme) to determine the slow, uncatalyzed hydration rate. This background rate must be subtracted from all enzymatic runs to ensure the Ki​ reflects true inhibition.

  • Positive Control: Run Acetazolamide (AAZ) against hCA II. The system is validated only if AAZ yields a Ki​ of 12±2 nM.

Fig 2. Step-by-step validation workflow from chemical synthesis to in vitro cellular assays.

Quantitative Isoform Profiling

The integration of the pyrazole moiety and the secondary N -benzyl sulfonamide drastically shifts the selectivity profile away from ubiquitous cytosolic isoforms (hCA I and II) toward tumor-associated transmembrane isoforms (hCA IX and XII).

Below is a comparative data matrix demonstrating the targeted efficacy of the N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide scaffold against clinical standards[1][2].

Compound / Inhibitor	hCA I Ki​ (nM)(Cytosolic, Off-Target)	hCA II Ki​ (nM)(Cytosolic, Off-Target)	hCA IX Ki​ (nM)(Tumor-Associated)	hCA XII Ki​ (nM)(Tumor-Associated)
Acetazolamide (AAZ)	250.0	12.0	25.0	5.7
SLC-0111 (Clinical Phase II)	> 10,000	960.0	45.0	4.5
N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide	> 10,000	> 5,000	85.0	42.0

Data Interpretation: While absolute potency against hCA IX/XII is slightly lower than primary sulfonamides like AAZ, the Selectivity Index (SI) ( Ki​ hCA II / Ki​ hCA IX) for the N -benzyl derivative is massively superior. It virtually eliminates hCA II inhibition (>5,000 nM), preventing the severe fatigue, paresthesia, and metabolic acidosis typically associated with classical CAIs.

References

• Eldehna, W. M., et al. "4-(Pyrazolyl)benzenesulfonamide Ureas as Carbonic Anhydrases Inhibitors and Hypoxia-Mediated Chemo-Sensitizing Agents in Colorectal Cancer Cells." Journal of Medicinal Chemistry (2024). Source: PubMed Central.

• Moeker, J., et al. "Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes." Journal of Medicinal Chemistry (2014). Source: ACS Publications.

• Supuran, C. T. "Experimental Carbonic Anhydrase Inhibitors for the Treatment of Hypoxic Tumors." Drug Design, Development and Therapy (2020). Source: Dove Press.

• Grandane, A., et al. "4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry (2021). Source: PubMed Central.

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• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Antileishmanial Profile of 4-(1H-pyrazol-1-yl)benzenesulfonamides: A Technical Guide to Scaffold Optimization and Screening

Target Audience: Medicinal Chemists, Parasitologists, and Drug Development Scientists Content Type: Technical Whitepaper & Protocol Guide

Executive Summary: Overcoming the Therapeutic Bottleneck in Leishmaniasis

Leishmaniasis remains a critically neglected tropical disease, responsible for an estimated 56,000 deaths annually worldwide[1]. The current clinical armamentarium—comprising pentavalent antimonials, amphotericin B, miltefosine, and pentamidine—is severely compromised by dose-limiting toxicity, high costs, and the rapid emergence of resistant parasitic strains[2].

To bypass these resistance mechanisms, drug development has shifted toward novel synthetic scaffolds. Among these, 4-(1H-pyrazol-1-yl)benzenesulfonamides have demonstrated a highly active profile against Leishmania infantum and Leishmania amazonensis[1]. This whitepaper synthesizes the structure-activity relationship (SAR) logic, proposed mechanisms of action, and self-validating experimental protocols required to evaluate and optimize this promising class of antileishmanial agents.

Pharmacophore Rationale & Molecular Modeling

The design of 4-(1H-pyrazol-1-yl)benzenesulfonamides is rooted in a hybrid pharmacophore approach, merging two highly bioactive moieties to target the unique metabolic pathways of the Leishmania parasite.

• The Pyrazole Core: Pyrazole derivatives are privileged scaffolds in medicinal chemistry, known for their robust hydrogen-bonding capabilities and metabolic stability[3]. In the context of Leishmania, the pyrazole ring facilitates critical dipole-dipole interactions within the parasitic target's active site.

• The Benzenesulfonamide Moiety: Sulfonamides are well-documented inhibitors of metalloenzymes. Recent studies have validated parasitic carbonic anhydrases (CAs)—specifically α -TcCA and β -LdcCA—as essential targets for protozoan survival and pH regulation within the acidic macrophage phagolysosome[4]. The benzenesulfonamide group acts as a zinc-binding chemotype, anchoring the molecule to the metalloenzyme.

Molecular modeling evaluations indicate that the antileishmanial efficacy of these derivatives is highly sensitive to changes in electronic regions, spatial orientation, and lipophilicity [1]. Increasing lipophilicity (e.g., via halogenation) enhances penetration through the complex lipophosphoglycan (LPG) layer of the parasite membrane.

Fig 1: Structure-Activity Relationship (SAR) logic for pyrazolyl benzenesulfonamides.

Quantitative Antileishmanial Profiling

When evaluating new chemical entities (NCEs), the primary metric of success is the Selectivity Index (SI) —the ratio of the cytotoxic concentration ( CC50​ ) in mammalian host cells to the inhibitory concentration ( IC50​ ) in the parasite.

Experimental data reveals that specific 4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives possess an in vitro profile against L. infantum that is comparable in potency to the clinical standard pentamidine, but with significantly lower host-cell cytotoxicity[1]. Furthermore, structural modifications, such as the synthesis of compound 1e by Borges et al., have yielded derivatives with potent activity against L. amazonensis axenic amastigotes while completely lacking toxicity in murine macrophages at concentrations up to 320 µg/mL[5].

Table 1: Comparative In Vitro Profile of Key Antileishmanial Agents

Compound Class / Standard	Target Species	IC50​ Promastigote ( μM )	CC50​ Macrophage ( μM )	Selectivity Index (SI)	Cytotoxicity Profile
Halogenated Pyrazolyl Sulfonamides	L. infantum	8.0 - 12.5	> 90.0	> 7.2	Low[2]
Compound 1e (Borges et al.)	L. amazonensis	Active	> 320 μg/mL	High	Non-toxic[5]
Amino-pyrazole ureas (Optimized)	L. donovani	0.078 - 2.63	> 64.0	> 242	Low
Pentamidine (Clinical Control)	L. infantum	~ 6.2	~ 32.0	~ 5.1	Moderate/High[1]

(Note: Data ranges are synthesized from representative SAR profiles documented in primary literature to illustrate the superior therapeutic window of the pyrazole-sulfonamide scaffold).

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, antileishmanial screening must be treated as a self-validating system. This requires orthogonal assays, appropriate host-cell selection, and stage-specific parasite testing.

Protocol A: In Vitro Promastigote Viability Assay (Resazurin-Based)

Causality Check: We utilize Resazurin (Alamar Blue) rather than MTT. Resazurin is non-toxic to the parasite, allowing for continuous, real-time monitoring of the same well over 72 hours. It also avoids the artifactual reduction issues sometimes caused by parasitic metabolic byproducts.

Step-by-Step Workflow:

• Parasite Preparation: Cultivate L. infantum or L. amazonensis promastigotes in Schneider's Drosophila medium supplemented with 10% heat-inactivated fetal bovine serum (FBS) at 26°C.

• Plating: Harvest parasites in the logarithmic growth phase. Seed 1×106 parasites/well in a 96-well microtiter plate.

• Drug Exposure: Add the synthesized 4-(1H-pyrazol-1-yl)benzenesulfonamides in serial dilutions (e.g., 100 µM down to 0.1 µM). Include Pentamidine as a positive control and 0.5% DMSO as the vehicle control.

• Incubation & Readout: Incubate for 72 hours at 26°C. Add 10 µL of Resazurin solution (3 mM) to each well for the final 4 hours.

• Quantification: Measure fluorescence ( λex​ 560 nm / λem​ 590 nm). Calculate the IC50​ using non-linear regression analysis.

Protocol B: Intracellular Amastigote Assay & Cytotoxicity Profiling

Causality Check: Murine peritoneal macrophages are employed instead of immortalized cell lines (e.g., HEK293). Because Leishmania obligately infects macrophages, assessing drug toxicity and efficacy in the exact host cell type prevents false-positive therapeutic windows[1]. Furthermore, we utilize stationary-phase promastigotes for infection, as they are enriched in highly infective metacyclic forms.

Step-by-Step Workflow:

• Macrophage Harvesting: Isolate peritoneal macrophages from BALB/c mice and plate at 5×105 cells/well in 24-well plates containing glass coverslips. Incubate at 37°C in 5% CO2​ for 24 hours to allow adherence.

• Infection: Introduce stationary-phase Leishmania promastigotes at a 10:1 parasite-to-macrophage ratio. Incubate for 24 hours to allow phagocytosis and transformation into amastigotes.

• Washing & Treatment: Wash wells vigorously with PBS to remove free-floating promastigotes. Apply the test compounds at varying concentrations.

• Staining & Evaluation: After 72 hours of treatment, fix the cells with methanol and stain with Giemsa.

• Microscopic Validation: Count the number of amastigotes per 100 macrophages under a light microscope (100x oil immersion). Calculate the Infection Index (% infected cells × average number of amastigotes per cell).

Fig 2: Self-validating in vitro screening workflow for antileishmanial candidates.

Future Perspectives in Drug Development

The 4-(1H-pyrazol-1-yl)benzenesulfonamide scaffold represents a highly feasible prototype for designing new molecules against neglected tropical diseases[1]. Future optimization should focus on:

• Metabolic Stability: While highly potent in vitro, pyrazole derivatives can sometimes suffer from rapid clearance in liver microsomes. Transitioning to amino-pyrazole ureas or incorporating steric hindrance (e.g., cyclopropyl groups) has been shown to drastically improve in vivo pharmacokinetics[6].

• Target Deconvolution: While phenotypic screening proves efficacy, utilizing click-chemistry probes attached to the sulfonamide moiety could help pull down and definitively identify the specific parasitic metalloenzymes being inhibited.

By adhering to rigorous SAR logic and self-validating biological assays, researchers can rapidly advance these sulfonamide prototypes from in vitro hits to viable preclinical candidates.

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Protocols & Analytical Methods

Application of Pyrazole Sulfonamides in Antimicrobial Studies: A Technical Guide for Researchers

Introduction: The Imperative for Novel Antimicrobial Agents

The relentless rise of antimicrobial resistance presents a formidable challenge to global public health, necessitating the urgent discovery and development of new chemical entities with potent and novel mechanisms of action.[1][2] Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, pyrazole-containing compounds have emerged as a particularly promising class.[2][3] When functionalized with a sulfonamide moiety, these derivatives often exhibit a broad spectrum of biological activities, including significant antimicrobial properties.[3][4][5] This guide provides an in-depth exploration of the application of pyrazole sulfonamides in antimicrobial research, offering both foundational knowledge and detailed, field-proven protocols for their evaluation.

This document is structured to empower researchers, from medicinal chemists to microbiologists, with the necessary tools to navigate the preclinical evaluation of pyrazole sulfonamide candidates. We will delve into their rationale as antimicrobial agents, their presumed mechanism of action, and present a logical workflow for their in vitro and in vivo characterization.

Scientific Rationale and Mechanism of Action

The antimicrobial activity of sulfonamides is historically well-established. They function as competitive inhibitors of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid synthesis pathway.[6][7][8] Folic acid is a vital precursor for the synthesis of nucleic acids, and its blockade leads to a bacteriostatic effect, inhibiting bacterial growth and replication.[][7] Because mammalian cells acquire folic acid from their diet and lack the DHPS enzyme, sulfonamides exhibit selective toxicity towards microbial pathogens.[10] The pyrazole scaffold, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, serves as a versatile platform for the synthesis of diverse molecular architectures with a wide range of pharmacological properties.[3][11] The combination of the pyrazole nucleus with the sulfonamide pharmacophore has been a fruitful strategy in the design of novel antimicrobial agents with potentially enhanced efficacy and modified pharmacokinetic profiles.[12][13]

Experimental Workflow for Antimicrobial Evaluation

A systematic approach is paramount in the evaluation of novel antimicrobial candidates. The following workflow outlines the key stages in the characterization of pyrazole sulfonamides, from initial screening to preliminary in vivo assessment.

Caption: A simplified representation of pyrazole sulfonamide synthesis.

It is imperative that newly synthesized compounds are thoroughly characterized to confirm their structure and purity using techniques such as NMR, mass spectrometry, and elemental analysis. [11][14]

Part 2: In Vitro Antimicrobial Susceptibility Testing

The initial assessment of antimicrobial activity is performed using in vitro susceptibility testing. [15]These assays determine the ability of a compound to inhibit the growth of various microbial strains.

Protocol 1: Kirby-Bauer Disk Diffusion Method (Qualitative Screening)

The disk diffusion method is a widely used, straightforward technique for preliminary screening of antimicrobial activity. [16][17][18] Principle: A filter paper disk impregnated with the test compound is placed on an agar plate inoculated with a lawn of the target microorganism. The compound diffuses into the agar, creating a concentration gradient. If the microorganism is susceptible, a clear zone of no growth will appear around the disk. [17][18] Step-by-Step Protocol:

• Prepare Inoculum: From a fresh agar plate, select several colonies of the test microorganism and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard. [19]2. Inoculate Agar Plate: Dip a sterile cotton swab into the inoculum suspension and streak the entire surface of a Mueller-Hinton agar (MHA) plate to ensure a confluent lawn of growth. [16]3. Apply Disks: Aseptically place sterile filter paper disks (6 mm diameter) impregnated with a known concentration of the pyrazole sulfonamide onto the inoculated agar surface. [16][17]Ensure firm contact with the agar. [17]4. Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours. [18][20]5. Measure Zones of Inhibition: After incubation, measure the diameter of the zone of complete growth inhibition in millimeters.

Data Interpretation: The diameter of the inhibition zone is proportional to the susceptibility of the microorganism to the compound.

Compound	Test Organism	Concentration (µ g/disk )	Zone of Inhibition (mm)
Pyrazole Sulfonamide A	Staphylococcus aureus	50	18
Pyrazole Sulfonamide B	Escherichia coli	50	22
Positive Control (e.g., Ciprofloxacin)	E. coli	5	30
Negative Control (Solvent)	S. aureus	-	0

Table 1: Example Data from Disk Diffusion Assay.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination (Quantitative)

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. [1][21][22] Principle: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate. [1][23]Each well is then inoculated with a standardized suspension of the microorganism. After incubation, the wells are examined for visible growth.

Step-by-Step Protocol:

• Prepare Compound Dilutions: In a 96-well plate, perform two-fold serial dilutions of the pyrazole sulfonamide in cation-adjusted Mueller-Hinton Broth (CAMHB) to obtain a range of concentrations. [23][24]2. Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well. [19][24]3. Inoculate Plate: Add the standardized inoculum to each well containing the compound dilutions. Include a growth control well (no compound) and a sterility control well (no inoculum). [24]4. Incubation: Incubate the plate at 37°C for 18-24 hours. [20][23]5. Determine MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). [20]

  Compound	Test Organism	MIC (µg/mL)
  Pyrazole Sulfonamide A	S. aureus	8
  Pyrazole Sulfonamide B	E. coli	4
  Pyrazole Sulfonamide C	Pseudomonas aeruginosa	>128

  | Positive Control (e.g., Gentamicin) | E. coli | 0.5 |

Table 2: Example MIC Data for Pyrazole Sulfonamides.

Part 3: Mechanism of Action Studies

Elucidating the mechanism of action is a critical step in drug development. For pyrazole sulfonamides, the primary hypothesized target is dihydropteroate synthase (DHPS).

Protocol 3: Dihydropteroate Synthase (DHPS) Inhibition Assay

This is a continuous, coupled spectrophotometric assay to determine the inhibitory activity of the compounds against DHPS. [25][26] Principle: The product of the DHPS reaction, dihydropteroate, is reduced by an excess of dihydrofolate reductase (DHFR), which consumes NADPH. [25][27]The rate of NADPH oxidation is monitored by the decrease in absorbance at 340 nm and is proportional to DHPS activity. [25][26][27] Step-by-Step Protocol:

• Prepare Reagents:

  • Assay Buffer: 50-100 mM HEPES or Tris-HCl, pH 7.6-8.0, containing MgCl₂ and DTT. [25][27] * Enzyme Mix: Recombinant DHPS and an excess of DHFR in assay buffer. [25] * Substrate Mix: p-Aminobenzoic acid (pABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP). [25] * Cofactor: NADPH. [25] * Inhibitor: Pyrazole sulfonamide dissolved in DMSO.

• Assay Setup (96-well plate):

  • Add serial dilutions of the pyrazole sulfonamide to the wells.

  • Add the enzyme mix to all wells.

  • Pre-incubate the plate at 37°C for 5-10 minutes. [25][27]3. Initiate Reaction: Add the substrate and cofactor mix to initiate the reaction. [25][27]4. Monitor Absorbance: Immediately begin monitoring the decrease in absorbance at 340 nm in a kinetic plate reader. [25][27]5. Data Analysis: Calculate the initial reaction velocity for each inhibitor concentration. Determine the IC₅₀ value by fitting the data to a dose-response curve. [27]

Caption: The coupled enzymatic reaction for assessing DHPS inhibition.

Part 4: In Vivo Efficacy Models

Promising candidates from in vitro studies should be evaluated in animal models of infection to assess their in vivo efficacy. [28][29]

Protocol 4: Murine Thigh Infection Model

This model is widely used to study the in vivo activity of antimicrobial agents against localized bacterial infections. [30] Principle: A localized infection is established in the thigh muscle of mice. The test compound is then administered, and its effect on the bacterial burden in the thigh is quantified.

Step-by-Step Protocol:

• Induce Neutropenia (Optional): Render mice neutropenic by intraperitoneal injection of cyclophosphamide.

• Prepare Inoculum: Grow the bacterial strain to the mid-logarithmic phase, wash, and resuspend in saline to the desired concentration.

• Infect Mice: Inject a defined volume of the bacterial suspension into the thigh muscle of the mice.

• Administer Compound: At a specified time post-infection, administer the pyrazole sulfonamide via a relevant route (e.g., oral, intravenous, or intraperitoneal). [28]5. Determine Bacterial Load: At various time points after treatment, euthanize the mice, aseptically remove the thigh muscle, homogenize it, and perform serial dilutions for colony counting on appropriate agar plates. [28] Data Analysis: The efficacy of the compound is determined by comparing the bacterial load (log₁₀ CFU/thigh) in treated mice to that in untreated control mice.

Conclusion and Future Directions

Pyrazole sulfonamides represent a promising class of compounds in the ongoing search for novel antimicrobial agents. [3][4][31][32]The protocols detailed in this guide provide a robust framework for their systematic evaluation, from initial screening to in vivo proof-of-concept. By understanding their synthesis, determining their spectrum of activity and potency, and elucidating their mechanism of action, researchers can effectively advance the development of these compounds as potential therapeutics to combat the growing threat of antimicrobial resistance. Future research should focus on optimizing the structure-activity relationship to enhance potency and pharmacokinetic properties, as well as exploring their efficacy against a broader range of clinically relevant and resistant pathogens.

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Application Note: Synthesis of Pyrazoline Benzenesulfonamides via Claisen-Schmidt Condensation

Introduction & Strategic Rationale

Pyrazoline benzenesulfonamide derivatives represent a highly privileged class of heterocyclic pharmacophores. By synergistically combining the structural versatility of the pyrazoline scaffold with the enzyme-inhibitory prowess of benzenesulfonamides, these hybrids have emerged as promising candidates in targeted drug discovery[1]. They are particularly noted for their potent, selective inhibition of tumor-associated enzymes, including cyclooxygenase-2 (COX-2) and carbonic anhydrase isoforms (hCA I, II, IX, and XII), making them highly relevant in anti-inflammatory and anticancer therapeutic development[1][2].

The most robust, scalable, and structurally adaptable method for synthesizing these derivatives is a two-step sequence: a base-catalyzed Claisen-Schmidt condensation to yield an intermediate α,β -unsaturated ketone (chalcone), followed by an acid-catalyzed cyclocondensation with 4-hydrazinobenzenesulfonamide[1][3]. This application note details the mechanistic causality, optimized step-by-step protocols, and self-validating analytical metrics required to successfully synthesize these high-value compounds.

Mechanistic Causality & Reaction Design

Step 1: Claisen-Schmidt Condensation

The synthesis initiates with a cross-aldol condensation between a substituted acetophenone and a substituted benzaldehyde. An aqueous base (typically 10% NaOH) deprotonates the α -carbon of the acetophenone to form a nucleophilic enolate[4]. This enolate attacks the electrophilic carbonyl carbon of the benzaldehyde. Subsequent dehydration yields the highly conjugated chalcone[1]. Causality Check: The reaction must be initiated at 0–5 °C to suppress competing side reactions (such as the Cannizzaro reaction or self-condensation of the ketone) before warming to room temperature to thermodynamically drive the dehydration step[4].

Step 2: Cyclocondensation

The isolated chalcone is reacted with 4-hydrazinobenzenesulfonamide hydrochloride in an alcoholic solvent. A catalytic amount of glacial acetic acid is critical to this step[3]. Causality Check: The acid catalyst activates the α,β -unsaturated carbonyl of the chalcone, lowering the lowest unoccupied molecular orbital (LUMO) energy and facilitating a Michael-type nucleophilic addition by the terminal nitrogen of the hydrazine[3]. This is followed by intramolecular cyclization (attack of the secondary hydrazine nitrogen on the carbonyl carbon) and subsequent elimination of water to form the stable 2-pyrazoline ring[1].

Chemical pathway for pyrazoline benzenesulfonamide synthesis.

Experimental Protocols

Protocol A: Synthesis of Chalcone Intermediates

• Reagent Preparation: In a round-bottom flask, dissolve equimolar amounts (e.g., 20.0 mmol) of the appropriate acetophenone and benzaldehyde in 6–10 mL of absolute ethanol[3][4].

• Base Addition: Submerge the flask in an ice-water bath to maintain an internal temperature of 0–5 °C. Slowly add 10 mL of an aqueous NaOH solution (10% w/v) dropwise with vigorous magnetic stirring[4]. Reasoning: Dropwise addition controls the exothermic enolate formation and prevents localized base concentration spikes that lead to polymerization.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 24–48 hours[4]. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase.

• Quenching & Isolation: Pour the reaction mixture over 100 mL of crushed ice-water. Neutralize the solution with 10% aqueous HCl until the pH reaches ~7.0[3]. Reasoning: Neutralization quenches the enolate equilibrium and fully precipitates the hydrophobic chalcone out of the aqueous phase.

• Purification: Filter the colored precipitate under vacuum, wash thoroughly with cold distilled water, and recrystallize from a methanol-water mixture to afford the pure chalcone[3].

Protocol B: Cyclocondensation to Pyrazoline Benzenesulfonamides

• Reaction Setup: In a clean round-bottom flask, dissolve 1.0 mmol of the purified chalcone and 1.1 mmol of 4-hydrazinobenzenesulfonamide hydrochloride in 25–50 mL of absolute ethanol[2][3]. Reasoning: A slight stoichiometric excess of the hydrazine ensures complete consumption of the chalcone intermediate.

• Catalysis: Add 3–5 drops of glacial acetic acid to the mixture[3].

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 6 to 12 hours[2][3]. Monitor the disappearance of the chalcone via TLC (e.g., CHCl3:MeOH 4.8:0.2)[4].

• Workup: Once complete, concentrate the mixture under reduced pressure to remove ~50% of the ethanol, then stir the concentrated residue at room temperature for 12 hours to induce precipitation[3].

• Final Purification: Filter the resulting solid, dry at room temperature, and recrystallize from methanol-ether or ethanol-water to yield the final pyrazoline benzenesulfonamide[3][4].

Step-by-step experimental workflow for the two-stage synthesis.

The Self-Validating System: Analytical Characterization

To ensure scientific integrity, the successful conversion of the chalcone to the pyrazoline must be validated through 1 H Nuclear Magnetic Resonance (NMR) spectroscopy. The reaction is considered successful when the following spectral shifts are observed:

• Disappearance of Alkene Protons: The characteristic trans-alkene protons of the chalcone (typically doublets around 7.4–7.8 ppm with a large coupling constant J≈15−16 Hz) must completely disappear.

• Appearance of the ABX Spin System: The formation of the chiral 2-pyrazoline ring creates a highly distinct ABX spin system in the 1 H NMR spectrum due to the diastereotopic protons at the C4 position and the chiral proton at the C5 position[2][3].

  • H_A (C4): Appears as a doublet of doublets (dd) at ~3.1 ppm ( J≈17.5,5.5 Hz)[2][3].

  • H_B (C4): Appears as a doublet of doublets (dd) at ~3.9 ppm ( J≈17.5,12.0 Hz)[2][3].

  • H_X (C5): Appears as a doublet of doublets (dd) at ~5.4–5.6 ppm ( J≈12.0,5.5 Hz)[2][3].

Quantitative Data & Biological Activity

Substituent effects on the aromatic rings significantly influence both the reaction yield and the biological efficacy of the resulting pyrazoline benzenesulfonamides[1][2][3]. The table below summarizes typical yields and target affinities based on specific functionalizations.

Compound Substituent	Chalcone Yield (%)	Pyrazoline Yield (%)	Primary Target Isoenzyme	Inhibition Activity / Selectivity
4-Hydroxy	39%[3]	47%[2]	hCA IX / XII	High selectivity for hCA XII ( KI​ ~ 6.2–95 nM)[2]
4-Chloro	79%[3]	62%[2]	hCA IX / XII	Potent cytotoxic/anticancer leader compound[2]
4-Bromo	82%[3]	90%[3]	hCA I / II	KI​ ~ 316–533 nM (hCA I), 412–624 nM (hCA II)[3]
Benzodioxole moiety	N/A	59–78%[1]	COX-2	Robust COX-2 inhibition and antiproliferative effects[1]

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Microwave-Assisted Synthesis of Pyrazoline Benzenesulfonamides: An Application Note and Protocol

Introduction: The Significance of Pyrazoline Benzenesulfonamides

Pyrazoline benzenesulfonamide derivatives represent a privileged class of heterocyclic compounds, merging the versatile pharmacological profile of the pyrazoline nucleus with the potent enzyme-inhibitory characteristics of the benzenesulfonamide moiety.[1][2][3] This synergistic combination has established these hybrids as highly promising candidates in the realm of drug discovery, with a broad spectrum of reported biological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[4][5] The pyrazoline scaffold, a five-membered heterocycle, can act as an isostere for other heterocyclic rings, allowing for the fine-tuning of physicochemical and biological properties.[1] The benzenesulfonamide group is a well-known pharmacophore, integral to the activity of numerous marketed drugs.

Conventional methods for synthesizing these valuable compounds often involve lengthy reaction times and harsh conditions.[6][7] Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry tool, dramatically accelerating reaction rates, increasing yields, and often leading to cleaner products with reduced side reactions.[6][7][8][9] This application note provides a detailed protocol for the efficient, microwave-assisted synthesis of pyrazoline benzenesulfonamides, tailored for researchers, scientists, and professionals in drug development.

The Synthetic Strategy: A Two-Step Microwave-Assisted Approach

The synthesis of pyrazoline benzenesulfonamides is typically achieved through a two-step process. The initial step involves the Claisen-Schmidt condensation of an appropriate aromatic aldehyde with an aromatic ketone to form an α,β-unsaturated carbonyl compound, commonly known as a chalcone.[1][10] The subsequent step is the cyclization of the chalcone intermediate with 4-hydrazinylbenzenesulfonamide hydrochloride under microwave irradiation to yield the final pyrazoline benzenesulfonamide derivative.[1][11]

Step 1: Microwave-Assisted Synthesis of Chalcone Intermediates

The Claisen-Schmidt condensation is a cornerstone reaction in organic synthesis for forming carbon-carbon bonds.[6] Microwave irradiation significantly enhances the efficiency of this reaction, reducing reaction times from hours to mere minutes.[6][7][8][9]

Step 2: Microwave-Assisted Cyclization to Form Pyrazoline Benzenesulfonamides

The reaction of chalcones with hydrazine derivatives is the most common method for synthesizing pyrazolines.[10][12][13] The nucleophilic addition of the hydrazine to the β-carbon of the chalcone, followed by intramolecular cyclization and dehydration, leads to the formation of the pyrazoline ring. Microwave energy effectively promotes this cyclization, leading to rapid and high-yielding synthesis.

Visualizing the Synthesis

To clearly illustrate the synthetic pathway, the following diagrams outline the key transformations.

Figure 1: Overall workflow for the microwave-assisted synthesis of pyrazoline benzenesulfonamides.

Figure 2: Simplified reaction mechanism for pyrazoline ring formation.

Detailed Experimental Protocols

Materials and Equipment:

• Appropriate substituted acetophenone and benzaldehyde

• 4-Hydrazinylbenzenesulfonamide hydrochloride

• Ethanol (absolute)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Glacial acetic acid

• Microwave reactor (e.g., CEM Discover, Biotage Initiator)

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer, IR spectrometer, and Mass spectrometer for characterization

Protocol 1: Microwave-Assisted Synthesis of Chalcones

This protocol describes a general procedure for the synthesis of chalcone intermediates. Reaction conditions may need to be optimized for specific substrates.

Step	Procedure	Rationale
1	In a 10 mL microwave vial, combine the substituted acetophenone (1 mmol) and substituted benzaldehyde (1 mmol).	Equimolar amounts of reactants are typically used for this condensation.
2	Add ethanol (2-3 mL) to dissolve the reactants.	Ethanol is a common solvent for Claisen-Schmidt condensations and has good microwave absorption properties.
3	Add a catalytic amount of a base, such as 40% aqueous NaOH or KOH (2-3 drops).	The base deprotonates the α-carbon of the ketone, initiating the aldol condensation.
4	Seal the vial and place it in the microwave reactor.	A sealed vessel is necessary to maintain pressure and temperature during microwave heating.
5	Irradiate the mixture at a set temperature (e.g., 80-100 °C) for 2-10 minutes. Power can be set between 100-300 W.[8]	Microwave irradiation provides rapid and uniform heating, significantly reducing reaction time.[6][7][9]
6	Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase).	TLC allows for the visualization of reactant consumption and product formation.
7	After completion, cool the reaction mixture to room temperature.	Cooling allows for the safe handling of the reaction vessel.
8	Pour the reaction mixture into ice-cold water.	The product, being organic, will precipitate out of the aqueous solution.
9	Collect the solid product by vacuum filtration and wash with cold water.	This removes any remaining base and other water-soluble impurities.
10	Dry the crude chalcone and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.	Recrystallization is a standard technique for purifying solid organic compounds.

Protocol 2: Microwave-Assisted Synthesis of Pyrazoline Benzenesulfonamides

This protocol details the cyclization of the synthesized chalcone with 4-hydrazinylbenzenesulfonamide hydrochloride.

Step	Procedure	Rationale
1	In a 10 mL microwave vial, dissolve the synthesized chalcone (1 mmol) in ethanol (3-5 mL).	Ethanol serves as a suitable solvent for the reactants.
2	Add 4-hydrazinylbenzenesulfonamide hydrochloride (1.1 mmol) to the solution.	A slight excess of the hydrazine derivative can help drive the reaction to completion.
3	Add a catalytic amount of glacial acetic acid (2-3 drops).	The acid catalyzes the cyclization and subsequent dehydration step.
4	Seal the vial and place it in the microwave reactor.	Ensures a closed system for efficient microwave heating.
5	Irradiate the mixture at a set temperature (e.g., 100-120 °C) for 5-15 minutes. Power can be set between 150-400 W.[14]	Microwave energy accelerates the rate of the cyclocondensation reaction.
6	Monitor the reaction progress by TLC.	To determine the endpoint of the reaction.
7	After completion, cool the reaction mixture to room temperature.	Safety precaution before opening the reaction vessel.
8	Pour the reaction mixture into ice-cold water.	The pyrazoline product will precipitate from the aqueous solution.
9	Collect the solid product by vacuum filtration and wash with cold water.	To remove any unreacted starting materials and the acid catalyst.
10	Dry the crude product and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to obtain the purified pyrazoline benzenesulfonamide.	Purification is essential to obtain a high-purity final product for further analysis and biological testing.

Characterization and Data

The synthesized compounds should be characterized by standard spectroscopic techniques to confirm their structure and purity.

Table 1: Representative Spectroscopic Data for a Pyrazoline Benzenesulfonamide Derivative

Spectroscopic Technique	Characteristic Peaks/Signals
¹H NMR	Protons of the pyrazoline ring typically appear as a characteristic AMX spin system. The methylene protons (Ha and Hb) resonate as doublets of doublets between δ 3.20-3.90 ppm, and the methine proton (Hx) appears as a doublet of doublets between δ 5.94-6.22 ppm.[15] Aromatic protons and the sulfonamide protons will also be present in their respective regions.
¹³C NMR	The methylene carbon of the pyrazoline ring (C4) typically appears around δ 55-56 ppm.[15][16] The C5 carbon resonates at a lower field, and the C3 carbon appears at a higher field.
FT-IR (cm⁻¹)	Characteristic absorption bands for the N-H stretch (around 3350-3310 cm⁻¹), aromatic C-H stretch (around 3064-3023 cm⁻¹), C=N stretch (around 1587-1620 cm⁻¹), and the SO₂ group of the sulfonamide (asymmetric and symmetric stretching around 1350 and 1160 cm⁻¹, respectively) should be observed.[16]
Mass Spectrometry (ESI-MS)	The mass spectrum should show the molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the calculated molecular weight of the target compound.[15][16]

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low Yield of Chalcone	Incomplete reaction; side product formation.	Optimize microwave time and temperature. Ensure the appropriate base and solvent are used. The presence of hydroxyl groups on the aromatic rings can sometimes hinder the reaction.[17]
Low Yield of Pyrazoline	Inefficient cyclization.	Increase the amount of acid catalyst. Try a different solvent with a higher boiling point and better microwave absorption. Increase microwave time or temperature.
Impure Product	Incomplete reaction or side reactions.	Ensure the chalcone intermediate is pure before proceeding to the next step. Optimize the recrystallization solvent system for better purification.

Conclusion

Microwave-assisted synthesis provides a rapid, efficient, and environmentally friendly method for the preparation of pyrazoline benzenesulfonamide derivatives.[1][2] This application note offers a robust and detailed protocol that can be adapted for the synthesis of a diverse library of these pharmacologically significant compounds. The significant reduction in reaction time and potential for increased yields make this an attractive method for researchers in medicinal chemistry and drug development.

References

• Hasyim, V. N. A. P., et al. (2025). Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. Drug Design, Development and Therapy, 19, 11697-11747.
• (2025). A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions. [Journal Name, if available].
• (Date not available). Microwave Assisted Synthesis of Chalcone and Biological Activity. Scholars Research Library.
• (Date not available).
• (Date not available). The green chemistry of chalcones: Valuable sources of privileged core structures for drug discovery. Frontiers.
• (2024).
• (Date not available). Microwave assisted solvent free synthesis of 1,3-diphenylpropenones. PMC.
• (Date not available). Overview of the biological activities of pyrazoline derivatives.
• (2025). Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. [Source, if available].
• (2025). Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. [Source, if available].
• (Date not available). The proposed mechanism for 2‐pyrazoline formation from chalcone and acetylhydrazine using TBD catalyst.
• Al-Khayat, M. A. (2019). Synthesis of New Series of Pyrazoline, and Study their Kinetics and Reaction Mechanism. [Journal Name, if available].
• (Date not available).
• (Date not available). Microwave-assisted synthesis of various pyrazoline benzenesulfonamide...
• (2025).
• (Date not available). Chemical structures of pyrazoline benzenesulfonamide derivatives (9a–r)...
• (Date not available). Chemical structures of pyrazoline benzenesulfonamide derivatives...
• (2025). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS Omega.
• (2025).
• Jasril, et al. (2020). Design, synthesis, characterization, and cytotoxicity activity evaluation of mono-chalcones and new pyrazolines derivatives. Journal of Applied Pharmaceutical Science.
• (2025). Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study. PMC.
• (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
• Wu, J., et al. (2010). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. MDPI.
• Jasril, et al. (2026). Microwave Assisted Synthesis and Evaluation of Toxicity and Antioxidant Activity of Pyrazoline Derivatives.

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In Vitro Evaluation of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide Cytotoxicity: Application Notes and Protocols

Authored by: Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of the cytotoxic potential of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide. This compound, integrating both pyrazole and sulfonamide moieties, belongs to a class of molecules recognized for a wide spectrum of biological activities, including potential anticancer effects.[1][2] The protocols herein describe a tiered, logical workflow for assessing its impact on cell viability, membrane integrity, and the induction of apoptosis. By explaining the causality behind experimental choices and embedding self-validating systems within each protocol, this guide aims to ensure the generation of robust and reproducible data essential for preclinical drug discovery.

Scientific Background & Rationale

N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide is a synthetic compound featuring two key pharmacophores: a pyrazole ring and a benzenesulfonamide group. Both moieties are prevalent in compounds with significant biological activities.

• Sulfonamides: This functional group is a cornerstone in medicinal chemistry.[3] Beyond their well-known antibacterial roles, various sulfonamide derivatives have demonstrated potent anticancer activity through diverse mechanisms, including the inhibition of carbonic anhydrase, disruption of the cell cycle, and induction of apoptosis.[2][4][5]

• Pyrazoles: Pyrazole derivatives are another class of heterocyclic compounds with a broad range of pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects.[6][7][8] Some pyrazole-containing compounds have been shown to modulate critical cellular pathways, including mTOR signaling and autophagy.[9]

The combination of these two pharmacophores in a single molecule suggests a potential for synergistic or unique cytotoxic activity. Therefore, a systematic in vitro evaluation is warranted to characterize its biological effects and elucidate its mechanism of action. This guide proposes a multi-assay strategy to build a comprehensive cytotoxicity profile, moving from general viability to specific cell death pathways.

Experimental Design & Workflow

A robust evaluation of a novel compound's cytotoxicity requires a multi-faceted approach. We recommend a tiered workflow that progressively narrows the mechanistic focus. This strategy ensures that resources are used efficiently while building a comprehensive understanding of the compound's cellular effects.

Caption: Tiered experimental workflow for cytotoxicity assessment.

Pre-Experimental Preparations

Cell Line Selection

The choice of cell lines is critical. It is advisable to use a panel of cell lines, including:

• A relevant cancer cell line: (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) to assess anticancer potential.

• A non-cancerous control cell line: (e.g., HEK293T or normal fibroblasts) to evaluate general cytotoxicity and selectivity.

Compound Stock Solution

• Solvent Selection: Use a high-purity solvent in which the compound is readily soluble, such as Dimethyl Sulfoxide (DMSO).

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-50 mM). This minimizes the final concentration of the solvent in the cell culture medium, which should ideally not exceed 0.5% to avoid solvent-induced toxicity.

• Storage: Aliquot the stock solution into small volumes and store at -20°C or -80°C, protected from light, to prevent degradation and repeated freeze-thaw cycles.

• Vehicle Control: The solvent used to dissolve the compound (e.g., DMSO) must be included as a "vehicle control" in all experiments at the same final concentration used for the compound dilutions.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[10] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to a purple formazan product.[11]

Materials:

• Target cells in culture

• Complete culture medium

• N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[12]

• Solubilization solution (e.g., DMSO or 0.1% NP40 in isopropanol with 4 mM HCl).

• 96-well flat-bottom plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium and incubate for 24 hours (37°C, 5% CO2).[11]

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control and untreated (medium only) wells.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[13]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.[14]

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.[14] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader within 1 hour.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.[10][15] It is a reliable marker for cell membrane disruption.[16]

Materials:

• Supernatants from compound-treated cells (from a parallel plate to the MTT assay)

• LDH Cytotoxicity Assay Kit (commercially available kits are recommended).[17]

• 96-well flat-bottom plates

• Microplate reader (absorbance at ~490 nm).[18]

Procedure:

• Setup Controls: For each experiment, prepare three essential controls:

  • Spontaneous LDH Release: Supernatant from untreated cells.

  • Maximum LDH Release: Supernatant from untreated cells treated with the lysis buffer provided in the kit (e.g., Triton X-100).[17]

  • Background Control: Culture medium without cells.[18]

• Sample Collection: After the treatment incubation period, centrifuge the 96-well plate at ~250 x g for 5-10 minutes to pellet any detached cells.[19]

• Transfer Supernatant: Carefully transfer 50-100 µL of supernatant from each well to a new, optically clear 96-well plate.[18][20]

• Assay Reaction: Add 100 µL of the LDH reaction mixture (provided in the kit) to each well.[18]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[19][21]

• Stop Reaction (if applicable): Add 50 µL of stop solution if required by the kit protocol.[21]

• Absorbance Reading: Measure the absorbance at 490 nm.[16]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided by the kit manufacturer, correcting for background and normalizing to the maximum release control.

Protocol 3: Caspase-3/7 Activity Assay for Apoptosis

This assay measures the activity of caspase-3 and caspase-7, key executioner caspases in the apoptotic pathway.[22] An increase in their activity is a hallmark of apoptosis.

Materials:

• Compound-treated cells in an opaque-walled 96-well plate (for luminescence/fluorescence)

• Caspase-Glo® 3/7 Assay System (or similar).[23]

Procedure:

• Plate Setup: Seed cells and treat with the compound as described in the MTT protocol, but use an opaque-walled plate suitable for luminescence measurements.

• Equilibration: After the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature.[24]

• Reagent Addition: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions. Add a volume of reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[24]

• Incubation: Mix the contents by gentle shaking on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours.[24]

• Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express the results as fold change in caspase activity relative to the vehicle control.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear, tabular format to facilitate comparison and analysis.

Table 1: Example Cytotoxicity Data for N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide on HeLa Cells (48h Treatment)

Compound Conc. (µM)	% Cell Viability (MTT) (Mean ± SD)	% Cytotoxicity (LDH) (Mean ± SD)	Caspase-3/7 Activity (Fold Change ± SD)
0 (Vehicle)	100 ± 5.2	2.1 ± 1.5	1.0 ± 0.1
1	92.4 ± 6.1	5.3 ± 2.0	1.4 ± 0.2
5	75.8 ± 4.9	18.7 ± 3.1	3.5 ± 0.4
10	51.2 ± 5.5	45.6 ± 4.2	7.8 ± 0.6
25	24.6 ± 3.8	68.9 ± 5.3	8.2 ± 0.7
50	9.1 ± 2.7	85.4 ± 4.8	6.5 ± 0.5
100	3.5 ± 1.9	92.1 ± 3.4	4.1 ± 0.4

From this data, an IC50 value (the concentration that inhibits 50% of cell viability) can be calculated using non-linear regression analysis. The combined results suggest a dose-dependent decrease in viability (MTT) and an increase in membrane damage (LDH) and apoptosis (Caspase-3/7).

Hypothesized Mechanism of Action

Based on the known activities of sulfonamide and pyrazole derivatives, N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide may exert its cytotoxic effects through several potential pathways. One plausible hypothesis involves the induction of apoptosis via modulation of key signaling pathways that regulate cell survival and death.[3][25]

Caption: Hypothesized apoptotic pathway induced by the compound.

This model suggests the compound may inhibit pro-survival pathways like PI3K/Akt/mTOR and/or directly modulate Bcl-2 family proteins, leading to mitochondrial dysfunction, caspase activation, and ultimately, apoptosis.[25] This hypothesis can be further tested using techniques like Western blotting to probe the phosphorylation status of Akt or the expression levels of Bcl-2 and Bax.

References

• Casini, A., et al. (2002). Sulfonamides and Sulfonylated Derivatives as Anticancer Agents. Current Cancer Drug Targets.

• El-Sayad, K. A., et al. (2024). Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Bioorganic Chemistry. Available at: [Link]

• Supuran, C. T. (2008). Anticancer and Antiviral Sulfonamides. Current Medicinal Chemistry. Available at: [Link]

• Kumar, A., et al. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. Available at: [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Available at: [Link]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences. Available at: [Link]

• Sadiq, H., et al. (2024). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Naturalista Campano. Available at: [Link]

• Kumar, R., et al. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal. Available at: [Link]

• Ansari, A., et al. (2022). An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Current Organic Synthesis. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• Uddin, M. J., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules. Available at: [Link]

• Singhal, M., et al. (2024). Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. IntechOpen. Available at: [Link]

• Legrand, B., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE. Available at: [Link]

• Kłak, J., et al. (2025). A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. Molecules. Available at: [Link]

• Riss, T. L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Assay Guidance Manual. Available at: [Link]

• Boster Biological Technology. (n.d.). Caspase-3, 7 Activity Assay Kit. Available at: [Link]

• protocols.io. (2024). LDH cytotoxicity assay. Available at: [Link]

• Wang, C., et al. (2016). N-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides: Antiproliferative Activity and Effects on mTORC1 and Autophagy. ACS Medicinal Chemistry Letters. Available at: [Link]

• Manikandan, A., et al. (2025). Evaluation of 1H-pyrazol-1-yl benzenesulfonamide derivatives in alleviating inflammatory bowel disease via PI3K/Akt/mTOR signaling pathway in zebrafish models. Molecular and Cellular Biochemistry. Available at: [Link]

• Taha, M. O., et al. (2018). Design, Synthesis, and In Vitro Anti-Inflammatory Screening of New Triarylpyrazole Derivatives. Molecules. Available at: [Link]

• Szymański, P., et al. (2024). Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine Oxides. Molecules. Available at: [Link]

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Application Note: Experimental Setup for Testing COX-2 Inhibition by Benzenesulfonamides

Introduction & Mechanistic Rationale

Cyclooxygenase (COX) is the rate-limiting enzyme in the conversion of arachidonic acid to prostaglandins. It exists in two primary isoforms: COX-1, which is constitutively expressed and maintains gastrointestinal (GI) and renal homeostasis, and COX-2, which is induced by inflammatory stimuli such as lipopolysaccharides (LPS) and cytokines[1][2]. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) non-selectively inhibit both isoforms, leading to well-documented GI toxicity.

Benzenesulfonamides (e.g., celecoxib, valdecoxib) represent a class of highly selective COX-2 inhibitors. Their selectivity is governed by structural biology: the COX-2 active site features a hydrophilic side pocket that is sterically restricted in COX-1 due to the presence of an isoleucine residue (Ile523) instead of the smaller valine (Val523) found in COX-2[2]. The benzenesulfonamide moiety specifically inserts into this extra pocket, anchoring the inhibitor and preventing arachidonic acid metabolism without disrupting COX-1 function.

To rigorously evaluate novel benzenesulfonamide derivatives, researchers must employ a multi-tiered experimental setup. This guide details a self-validating workflow combining in vitro enzymatic assays to confirm biochemical affinity and cell-based assays to verify physiological efficacy and membrane permeability.

Experimental Strategy & Workflow

Experimental workflow for evaluating benzenesulfonamide COX-2 selectivity.

Protocol 1: In Vitro Enzymatic COX-1/COX-2 Inhibition Assay

Causality & Design: Testing directly on purified enzymes isolates the biochemical interaction from cellular pharmacokinetics. The industry standard is the Cayman Chemical Colorimetric COX Inhibitor Screening Assay (e.g., Catalog No. 560131)[1][3]. This assay measures the peroxidase component of COX, which is coupled to the conversion of arachidonic acid to PGH2, by monitoring the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD)[4].

Materials

• Ovine COX-1 and human recombinant COX-2 enzymes[2][3].

• Arachidonic acid (substrate).

• TMPD (colorimetric substrate).

• Test compounds dissolved in DMSO.

• Reference standards: Celecoxib (COX-2 selective) and Indomethacin (Non-selective)[1][5].

Step-by-Step Methodology

• Enzyme Reconstitution: Reconstitute COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing heme. Causality: Heme is an absolute requirement for the peroxidase activity of the COX enzyme; without it, the TMPD oxidation will not occur[4].

• Inhibitor Pre-incubation: Add 10 µL of the benzenesulfonamide test compound (at varying concentrations, e.g., 0.01 µM to 100 µM) to the enzyme mixture. Incubate at room temperature for 10–15 minutes. Crucial Causality: Benzenesulfonamides are time-dependent, slow-binding inhibitors. The pre-incubation period is mandatory to allow the sulfonamide group to properly orient and anchor within the COX-2 specific side pocket before the substrate is introduced[4].

• Reaction Initiation: Add 10 µL of arachidonic acid and 10 µL of TMPD to initiate the reaction.

• Detection: Incubate for 5 minutes, then read the absorbance at 590 nm using a microplate reader. The appearance of oxidized TMPD directly correlates with COX activity[4].

• Self-Validation: Run background wells (no enzyme) and 100% initial activity wells (vehicle only). The inclusion of celecoxib ensures the assay's dynamic range is properly calibrated for highly selective inhibitors[3].

Protocol 2: Cell-Based COX-2 Selectivity Assay (Macrophage PGE2 EIA)

Causality & Design: Enzymatic assays prove binding, but cell-based assays validate membrane permeability, intracellular stability, and off-target cytotoxicity. LPS-stimulated RAW 264.7 murine macrophages or human whole blood heavily upregulate COX-2, resulting in a massive efflux of Prostaglandin E2 (PGE2)[2][6].

Materials

• RAW 264.7 murine macrophage cell line.

• LPS (Lipopolysaccharide from E. coli or S. abortus equi)[6].

• PGE2 Enzyme Immunoassay (EIA) Kit[6].

• MTT Assay reagents (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)[1][4].

Step-by-Step Methodology

• Cell Seeding: Seed RAW 264.7 macrophages in 96-well plates and incubate overnight at 37°C in a 5% CO2 atmosphere to allow for adherence.

• Inhibitor Pre-treatment: Treat cells with benzenesulfonamide compounds for 2 hours prior to LPS stimulation[2]. Causality: Pre-treatment ensures the inhibitor has permeated the cell membrane and is occupying the COX active sites before the massive LPS-induced transcription of COX-2 and subsequent arachidonic acid cascade begins.

• LPS Induction: Add LPS (1 µg/mL) and incubate for 20-24 hours[2].

• Supernatant Harvest & EIA: Collect the cell culture supernatant and centrifuge to remove cellular debris. Quantify PGE2 using a competitive EIA kit according to the manufacturer's protocol, reading absorbance at 405 nm or 412 nm.

• Cytotoxicity Validation (MTT Assay): Replace the supernatant with MTT-containing medium and incubate for 3 hours. Solubilize the formazan crystals with DMSO and read at 570 nm[4]. Causality: This step is a critical self-validating control. It proves that a reduction in PGE2 is due to true COX-2 enzymatic inhibition rather than the test compound simply killing the macrophages[1].

Data Analysis & Interpretation

Quantitative data from both assays must be transformed into dose-response curves to calculate the IC50 (the concentration of the compound that inhibits 50% of the target enzyme's activity).

The Selectivity Index (SI) is the ultimate metric for benzenesulfonamides and is calculated as: SI = IC50 (COX-1) / IC50 (COX-2) [3][7].

A higher SI indicates a wider therapeutic window and greater safety against GI toxicity[1]. Table 1 summarizes the expected quantitative benchmarks for standard reference compounds.

Table 1: Expected IC50 and Selectivity Index (SI) Benchmarks for Reference NSAIDs

Compound Class	Representative Drug	Target COX-1 IC50 (µM)	Target COX-2 IC50 (µM)	Selectivity Index (SI)
Benzenesulfonamide	Celecoxib	> 50.00	0.04 – 0.13	> 380.0
Non-selective NSAID	Indomethacin	0.05	0.45	~ 0.11
Preferential NSAID	Diclofenac	1.50	0.80	~ 1.87

(Data synthesized from standard Cayman Chemical assay validations[2][3][7])

Mechanism of selective COX-2 inhibition by benzenesulfonamides.

References

• MDPI - The Role of Pyrazolo[3,4-d]pyrimidine-Based Kinase Inhibitors in The Attenuation of CCl4-Induced Liver Fibrosis in Rats[Link]

• NIH/PMC - Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs[Link]

• NIH/PMC - Synthesis of New Multitarget-Directed Ligands Containing Thienopyrimidine Nucleus for Inhibition of 15-Lipoxygenase, Cyclooxygenases, and Pro-Inflammatory Cytokines[Link]

• Ovid - Characterization of Eltenac and novel COX-2 selective thiopheneacetic acid analogues in vitro and in vivo[Link]

• NIH/PMC - Synthesis, anti-inflammatory, cytotoxic, and COX-1/2 inhibitory activities of cyclic imides bearing 3-benzenesulfonamide, oxime, and β-phenylalanine scaffolds: a molecular docking study[Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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"molecular modeling techniques for pyrazole benzenesulfonamide interactions"

Application Note: Advanced Molecular Modeling of Pyrazole Benzenesulfonamide Interactions

Pharmacological Context & Binding Paradigms

Pyrazole benzenesulfonamides represent a highly privileged pharmacophore in modern drug discovery. Originally popularized by celecoxib as selective cyclooxygenase-2 (COX-2) inhibitors, these scaffolds have recently demonstrated profound efficacy as inhibitors of tumor-associated carbonic anhydrases (hCA IX and XII)[1][2].

Mechanistic Causality in Target Selectivity:

• COX-2 Inhibition: The selectivity of pyrazole benzenesulfonamides for COX-2 over COX-1 is driven by the insertion of the benzenesulfonamide moiety into a secondary side pocket. This pocket is accessible in COX-2 due to the substitution of an isoleucine (in COX-1) with a smaller valine residue (Val523), providing the necessary steric volume for the sulfonamide group. Key stabilizing interactions include hydrogen bonds with Arg120 and Tyr355, and Pi-Sigma interactions with Ser339[1][3].

• Carbonic Anhydrase (hCA) Inhibition: In hCA targeting, the primary benzenesulfonamide acts as a Zinc-Binding Group (ZBG), coordinating directly with the catalytic Zn²⁺ ion. Isoform selectivity (e.g., targeting tumor-associated hCA IX/XII over cytosolic hCA I/II) is achieved via the "tail approach." The pyrazole ring and its extended substituents (the "tail") interact with the highly variable middle and outer rims of the active site. For example, isatin-pyrazole benzenesulfonamide hybrids utilize a 5-NO₂ substitution to form specific electrostatic interactions with Asp132 in hCA IX and Lys67/Asp130 in hCA XII[2].

Quantitative Data Summary

The following table synthesizes the binding affinities and key residue interactions of prominent pyrazole benzenesulfonamide derivatives across different target enzymes.

Compound Scaffold	Target Enzyme	Key Interacting Residues	Binding Affinity / Ki	Reference
Celecoxib (Reference)	COX-2	Arg120, Tyr355	-56.13 kcal/mol	[1]
Pyrazoline derivative (5d)	COX-2	Gln178, Leu338, Ser339, Arg499, Phe504	-63.11 kcal/mol	[1]
Thiadiazole-pyrazole (6b)	COX-2	Arg120, Tyr355, Tyr115	Selectivity Index: 67.81	[3]
Isatin-pyrazole (11e)	hCA IX	Asp132	Ki = 2.5 - 102 nM	[2]
Isatin-pyrazole (16e)	hCA XII	Lys67, Asp130	Ki = 5.4 nM	[2]

In Silico Workflow Visualization

Computational workflow for modeling pyrazole benzenesulfonamide interactions.

Experimental Protocols: A Self-Validating Methodology

Protocol A: Target Preparation and Metalloprotein Parameterization

Scientific Rationale: Crystal structures represent static snapshots and often lack critical hydrogen atoms. For metalloenzymes like hCA, standard molecular mechanics force fields fail to accurately model transition metal coordination, leading to active site collapse during simulation.

• Structure Retrieval: Download the target crystal structure (e.g., PDB ID: 3LN1 for COX-2 or 3IAI for hCA IX).

• Protonation State Assignment: Utilize tools like PROPKA to assign protonation states at physiological pH (7.4). Critical Step: Ensure the three histidine residues coordinating the Zn²⁺ ion in hCA are manually assigned to their correct tautomeric states (typically HID/HIE) to maintain tetrahedral geometry.

• Metal Coordination (hCA only): Apply the Zinc AMBER Force Field (ZAFF) or utilize a non-bonded dummy model for the Zn²⁺ ion. This ensures the electrostatic and van der Waals parameters accurately reflect the polarized nature of the zinc-bound water/hydroxide.

• Validation Checkpoint: Minimize the protein structure (steepest descent followed by conjugate gradient). The RMSD of the minimized structure backbone must not deviate more than 0.5 Å from the native crystal structure.

Protocol B: Molecular Docking and Tail-Approach Optimization

Scientific Rationale: Docking algorithms must accurately score the primary interaction (e.g., sulfonamide-Zn²⁺ coordination) while allowing enough conformational freedom for the pyrazole "tail" to sample the variable outer rim of the binding pocket.

• Grid Generation: Define the receptor grid box. For COX-2, center the grid on the side pocket bordered by Val523. For hCA, center the grid directly on the Zn²⁺ ion, ensuring the bounding box encompasses the entire outer rim (minimum 20 Å × 20 Å × 20 Å).

• Ligand Preparation: Generate 3D conformations of the pyrazole benzenesulfonamides using OPLS4 or AMBER force fields. Generate all possible stereoisomers and tautomers (especially for the pyrazole ring, which can exist as 1H- or 2H- tautomers).

• Docking Execution: Run Standard Precision (SP) followed by Extra Precision (XP) docking. Apply a positional constraint on the sulfonamide nitrogen to ensure it remains within 2.5 Å of the Zn²⁺ ion (for hCA targets).

• Validation Checkpoint (Self-Validating System): Redock the native co-crystallized ligand (e.g., celecoxib or acetazolamide). The protocol is strictly validated only if the RMSD between the top-ranked docked pose and the experimental crystal conformation is < 2.0 Å.

Protocol C: Molecular Dynamics (MD) and Free Energy Calculations

Scientific Rationale: Docking scoring functions lack rigorous entropic and explicit solvation terms. MD simulations allow the pyrazole benzenesulfonamide to induce local conformational adaptations in the protein, while MM-PBSA calculations provide a thermodynamically rigorous binding free energy.

• System Solvation: Immerse the validated docking complex in an explicit TIP3P water box, ensuring a minimum 10 Å buffer between the protein and the box edge. Neutralize the system with Na⁺/Cl⁻ ions.

• Equilibration: Perform a multi-stage equilibration: 100 ps NVT (constant volume/temperature) to stabilize the thermostat (300 K), followed by 100 ps NPT (constant pressure/temperature) to stabilize the barostat (1 atm).

• Production Run: Execute a 100 ns unconstrained production MD simulation.

• Trajectory Analysis: Extract the final 20 ns of the trajectory. Calculate the binding free energy (ΔG_bind) using the MM-PBSA method. Analyze the Root Mean Square Fluctuation (RMSF) of the pyrazole tail to confirm structural stability within the active site.

References

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. Dovepress (via NIH).
• Isatin-pyrazole benzenesulfonamide hybrids potently inhibit tumor-associated carbonic anhydrase isoforms IX and XII. PubMed.
• Synthesis and anti-inflammatory activity of some new thiadiazole linked pyrazole benzene sulphonamides as cyclooxygenase inhibitors. Oriental Journal of Chemistry.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Isatin-pyrazole benzenesulfonamide hybrids potently inhibit tumor-associated carbonic anhydrase isoforms IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and anti-inflammatory activity of some new thiadiazole linked pyrazole benzene sulphonamides as cyclooxygenase inhibitors – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Improving Yield in N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide Synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide. This guide is designed for researchers, medicinal chemists, and process development professionals aiming to optimize their synthetic route to this important scaffold. We provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Synthetic Strategies Overview

The synthesis of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide can be approached via several key disconnections. The two most common and logical strategies involve either forming the sulfonamide bond late in the synthesis (Route A) or constructing the N-aryl pyrazole linkage as the final key step (Route B).

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis, providing explanations and actionable solutions.

Q1: My overall yield is extremely low. What are the first things I should check?

A low yield is a frustrating but common issue. Before making drastic changes to the protocol, it's essential to perform a systematic check of the fundamentals. The most frequent culprits are related to reagent quality and reaction conditions, especially the presence of moisture.

Caption: Initial troubleshooting workflow for low sulfonamide yield.[1]

Detailed Checks:

• Reagent Quality :

  • Sulfonyl Chloride: Sulfonyl chlorides are highly susceptible to hydrolysis by atmospheric moisture, converting them to the unreactive sulfonic acid.[1][2] Always use a freshly opened bottle or purify it before use. Confirm its integrity via NMR if it has been stored for a long time.

  • Amine/Pyrazole: Ensure the amine or pyrazole starting materials are pure and dry. Some amines can absorb atmospheric CO₂ to form carbamates, reducing the available nucleophile concentration.[1]

• Anhydrous Conditions : Trace amounts of water are detrimental, especially when using the sulfonyl chloride route (Route A).[2] Ensure all glassware is oven- or flame-dried, and use anhydrous solvents. Performing the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.[2]

Q2: I'm following Route A, and my main byproduct is the sulfonic acid of my starting material. What's happening?

The presence of 4-(1H-pyrazol-1-yl)benzenesulfonic acid is a definitive sign of sulfonyl chloride hydrolysis. This is the single most common failure mode for this reaction type.

Causality: The sulfur atom in a sulfonyl chloride (R-SO₂Cl) is highly electrophilic. Water is a competent nucleophile that can attack this sulfur, leading to the displacement of the chloride ion and subsequent formation of the corresponding sulfonic acid (R-SO₃H). This byproduct is unreactive towards the amine under these conditions.

Solutions:

• Rigorous Anhydrous Technique : This cannot be overstated. Dry your solvents (e.g., over molecular sieves or by distillation from a suitable drying agent) and oven-dry all glassware immediately before use.[2]

• Inert Atmosphere : Blanket the reaction with an inert gas like nitrogen or argon to minimize exposure to atmospheric moisture.[2]

• Order of Addition : Add the sulfonyl chloride slowly to the solution of the amine and base.[1] This ensures that the desired nucleophile (amine) is always in excess relative to the sulfonyl chloride, maximizing the probability of the productive reaction over hydrolysis.

Q3: The reaction stalls with significant unreacted starting material. How can I drive it to completion?

Reaction stalling can be due to insufficient reactivity of the substrates or suboptimal reaction conditions.

Potential Causes & Solutions:

Cause	Explanation	Recommended Action
Poor Amine Nucleophilicity	Benzylamine is generally a good nucleophile. However, if using a more sterically hindered or electron-deficient amine in a related synthesis, reactivity can drop.	Gentle heating (e.g., 40-60 °C) can often provide the necessary activation energy.[2] Monitor carefully by TLC to avoid decomposition.
Insufficient Base	The reaction generates one equivalent of HCl, which protonates the amine starting material, rendering it non-nucleophilic.[2] If the base is weak or used in a substoichiometric amount, the reaction will halt.	Use at least one equivalent of a suitable base. Often, a slight excess (1.1-1.5 eq) of a tertiary amine like triethylamine (TEA) or pyridine is used to ensure the reaction medium remains basic.
Incorrect Solvent	The solvent polarity can influence the reaction rate.	Aprotic solvents like dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF) are standard. If solubility is an issue, consider DMF, but ensure it is anhydrous.
Catalyst Deactivation (Route B)	For Ullmann or Buchwald-Hartwig couplings, the catalyst can be poisoned by impurities or degrade over time, especially at high temperatures.	Ensure high-purity reagents and degassed solvents. For Buchwald-Hartwig reactions, the choice of ligand is critical and substrate-dependent.[3][4][5]

Q4: I am concerned about forming the di-sulfonated product, N-benzyl-N-(4-(1H-pyrazol-1-yl)phenylsulfonyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide. Is this likely?

This is a valid concern. After the initial reaction of benzylamine with the sulfonyl chloride, the resulting primary sulfonamide still possesses an acidic N-H proton. Deprotonation by the base creates a sulfonamidate anion, which could theoretically act as a nucleophile towards a second molecule of sulfonyl chloride.

Likelihood & Prevention:

• Low Probability Under Standard Conditions : The sulfonamidate anion is a significantly weaker nucleophile than the starting benzylamine due to the electron-withdrawing effect of the adjacent sulfonyl group. Therefore, the reaction with the amine is much faster, and di-sulfonylation is typically not a major byproduct.

• Prevention :

  • Stoichiometry Control : Use a slight excess of the benzylamine (e.g., 1.1 equivalents) relative to the sulfonyl chloride. This ensures the more nucleophilic amine outcompetes the sulfonamide product for the electrophile.

  • Avoid Excessively Strong Bases : Using very strong, non-nucleophilic bases (e.g., NaH, LHMDS) in excess could increase the concentration of the sulfonamidate anion, potentially favoring the side reaction. A tertiary amine base is usually sufficient.[6]

Frequently Asked Questions (FAQs)

Q1: Which synthetic strategy—Route A or Route B—is generally preferred?

Both routes are viable, but Route A (Sulfonylation last) is often preferred for its simplicity and the commercial availability of starting materials.

• Route A (Pros): The final sulfonamide formation is a robust and well-understood reaction.[7] The key intermediate, 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride, can be synthesized or purchased.[8] The reaction conditions are generally mild.

• Route A (Cons): The sulfonyl chloride intermediate is moisture-sensitive, which is the primary failure point.[1][2]

• Route B (Pros): This route is advantageous if you are starting from a pre-functionalized N-benzyl-4-halobenzenesulfonamide. It avoids handling the potentially unstable pyrazolyl-benzenesulfonyl chloride.

• Route B (Cons): Transition metal-catalyzed C-N couplings (Ullmann or Buchwald-Hartwig) can be more complex to optimize.[9] They often require higher temperatures, specific ligands, and rigorously inert conditions, and catalyst residues can complicate purification.[3][10][11][12]

For initial attempts and general laboratory scale, Route A offers a more straightforward path to the target.

Q2: Can you provide a detailed, standard protocol for the sulfonylation step (Route A)?

Certainly. The following is a general, reliable protocol for the reaction of 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride with benzylamine.

Caption: General experimental workflow for sulfonamide synthesis.[2]

Experimental Protocol: Sulfonamide Formation

Step	Procedure	Rationale & Key Insights
1. Setup	To an oven-dried round-bottom flask under N₂, add benzylamine (1.05 eq) and anhydrous pyridine (1.5 eq). Dissolve in anhydrous dichloromethane (DCM, ~0.2 M).	Pyridine acts as both the base to neutralize the generated HCl and as a nucleophilic catalyst. Using a slight excess of amine ensures the sulfonyl chloride is the limiting reagent.[2]
2. Cooling	Cool the stirred solution to 0 °C using an ice-water bath.	This helps to control the initial exotherm of the reaction and minimize potential side reactions.
3. Addition	Dissolve 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cold amine solution over 10-15 minutes.	Slow addition prevents a rapid temperature increase and ensures the amine is in local excess, disfavoring hydrolysis of the sulfonyl chloride.[1]
4. Reaction	Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor progress by TLC or LC-MS until the sulfonyl chloride is consumed.	For less reactive substrates, gentle heating may be required, but for benzylamine, room temperature is typically sufficient.[2]
5. Workup	Quench the reaction by adding water. Transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to remove excess pyridine/benzylamine), saturated aq. NaHCO₃ (to remove any sulfonic acid), and brine.	The acidic wash protonates basic impurities, moving them to the aqueous layer. The basic wash deprotonates acidic impurities for removal.[1]
6. Purification	Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography or recrystallization.	Chromatography (e.g., using a hexane/ethyl acetate gradient) is typically effective for isolating the pure product.

Q3: What are the critical parameters for a successful N-arylation of pyrazole (Route B)?

If you choose Route B, success hinges on the careful selection of a catalyst system. Both copper-catalyzed Ullmann couplings and palladium-catalyzed Buchwald-Hartwig aminations are effective for the N-arylation of pyrazoles.[3][10][11][12]

Key Parameter Comparison for N-Arylation of Pyrazole

Parameter	Ullmann-Type Coupling	Buchwald-Hartwig Amination
Catalyst	Copper source, typically CuI or Cu₂O.[10][13]	Palladium source, often Pd(OAc)₂ or Pd₂(dba)₃.[3][4]
Ligand	Often requires a ligand like L-proline, a diamine (e.g., DMEDA), or a phenanthroline derivative to facilitate the reaction at lower temperatures.[10][11][12]	A bulky, electron-rich phosphine ligand is critical . Examples include XPhos, RuPhos, or tBuDavePhos.[3][14]
Base	Strong inorganic base required, such as K₂CO₃, Cs₂CO₃, or K₃PO₄.	A strong, non-nucleophilic base is needed. KOtBu or LHMDS are common choices.
Solvent	High-boiling polar aprotic solvents like DMF, DMSO, or NMP are typical.	Anhydrous, degassed aprotic solvents like toluene, dioxane, or THF are used.
Temperature	Traditionally requires high temperatures (100-180 °C), though modern ligand systems can lower this.[3]	Generally operates between 80-120 °C. Microwave irradiation can accelerate the reaction.[4]

Expert Insight : For laboratory scale, the Buchwald-Hartwig amination often provides greater substrate scope and more reproducible results than traditional Ullmann couplings, provided the reaction is run under strictly anhydrous and anaerobic conditions.

References

• Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives - Benchchem.
• Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis - Benchchem.
• Optimizing reaction conditions for sulfonamide synthesis from sulfonyl chlorides - Benchchem.
• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC.
• Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives - ACS Publications.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC.
• Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles - RSC Publishing.
• Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles - PubMed.
• Sulfonamide (medicine) - Wikipedia.
• L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles | Request PDF - ResearchGate.
• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. - Molecules.
• Sulfonamides - Infectious Disease - Merck Manual Professional Edition.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - Beilstein Journals.
• Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. | Semantic Scholar.
• Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles - Organic Chemistry Portal.
• Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - RSC Publishing.
• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC.
• Synthesis of 4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives 3a–g... - ResearchGate.
• One-Pot Synthesis of N-Arylpyrazoles from Arylhalides | Organic Letters - ACS Publications.
• Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives.
• Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII - PMC.
• N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide - MDPI.
• 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride - CymitQuimica.
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• 4-(1H-Pyrazol-1-yl) benzenesulfonamide derivatives: identifying new active antileishmanial structures for use against a neglected disease - PubMed.
• Technical Support Center: Purification of 5-Hydrazinyl-4-phenyl-1H-pyrazole - Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. CAS 18336-39-5: 4-(1H-pyrazol-1-yl)benzenesulfonyl chloride [cymitquimica.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02390D [pubs.rsc.org]

Technical Support Center: Optimization of Reaction Conditions for Pyrazoline Synthesis

Welcome to the technical support center for pyrazoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important class of nitrogen-containing heterocycles. Pyrazolines are not only valuable synthetic intermediates but also core scaffolds in numerous pharmacologically active compounds.[1][2][3][4][5]

The synthesis of pyrazolines, most commonly via the cyclocondensation of α,β-unsaturated ketones (chalcones) with hydrazine derivatives, is a robust reaction.[6][7] However, like any synthesis, it is prone to challenges that can impact yield, purity, and scalability. This guide provides in-depth, experience-based troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles governing success.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses the most common issues encountered during pyrazoline synthesis in a practical Q&A format.

Problem Area 1: Low or No Product Yield

Question: My reaction between a chalcone and hydrazine hydrate in an acidic medium (e.g., acetic acid) is resulting in very low yields or only starting material. What are the primary factors to investigate?

Answer: This is a classic issue that typically points to suboptimal reaction parameters. The key is to systematically evaluate the components of your reaction: the catalyst, the solvent, and the energy input (temperature and time).

Causality & Expert Insights:

The reaction proceeds via two key steps: (1) formation of a hydrazone intermediate and (2) subsequent intramolecular cyclization.[6] Each step has different requirements. An acid catalyst activates the chalcone's carbonyl group for the initial nucleophilic attack by hydrazine, but excessive acidity can also lead to unwanted side reactions or decomposition.

Troubleshooting Workflow for Low Yield:

Step-by-Step Optimization Protocol:

• Catalyst Screening: The choice and amount of acid catalyst are critical. Glacial acetic acid is common, but its effectiveness can be substrate-dependent.[8]

  • Action: Set up parallel reactions using different acid catalysts such as formic acid, p-toluenesulfonic acid (p-TSA), or even a Lewis acid like zinc triflate[9].

  • Rationale: Formic acid is stronger than acetic acid and can sometimes accelerate the cyclization step.[4] Solid acid catalysts like Amberlyst-15 can also be effective and simplify workup.[10]

• Solvent Selection: The solvent influences reactant solubility and can mediate proton transfer.

  • Action: Screen a panel of solvents. Ethanol is a common starting point as it dissolves many chalcones and hydrazines.[2][8] However, for less polar substrates, toluene or dioxane may be superior.

  • Rationale: Polar protic solvents like ethanol can stabilize charged intermediates, facilitating the reaction. A study by Maleki et al. (2009) found ethanol to be the best solvent for the synthesis of certain 1,3,5-trisubstituted-2-pyrazolines.[2][8]

Data-Driven Decision Making: A Solvent Screening Example

Entry	Solvent	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Ethanol	Acetic Acid (10)	Reflux	6	45
2	Toluene	Acetic Acid (10)	Reflux	6	30
3	DMF	Acetic Acid (10)	100	4	65
4	Ethanol	Formic Acid (10)	Reflux	4	82

This table illustrates how changing the solvent and catalyst can dramatically impact reaction efficiency.

Problem Area 2: Formation of Side Products & Impurities

Question: My reaction produces the desired pyrazoline, but it's contaminated with significant side products, making purification difficult. What are these impurities and how can I prevent them?

Answer: Side product formation often arises from competing reaction pathways or degradation. The most common culprits are the uncyclized hydrazone intermediate and the over-oxidized pyrazole product.

Causality & Expert Insights:

• Hydrazone Intermediate: If the cyclization step is slow or incomplete, the stable hydrazone intermediate will persist. This is often observed at lower temperatures or with insufficient catalytic activity.[11]

• Pyrazole Formation: Pyrazolines can be easily oxidized to the corresponding aromatic pyrazole, especially at high temperatures, in the presence of air (oxygen), or with certain reagents.[9][12]

• Other Reactions: In strongly basic conditions, chalcones can undergo side reactions, and aldehydes used in their synthesis can undergo disproportionation (Cannizzaro reaction), reducing the purity of the starting material.[2]

Mitigation Strategies:

• Drive Cyclization to Completion: To minimize the hydrazone intermediate, ensure the reaction conditions favor the second cyclization step. This may involve increasing the temperature after an initial period at a lower temperature, or switching to a more effective catalyst as discussed above.

• Prevent Oxidation:

  • Action: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This is particularly important for extended reaction times at high temperatures.

  • Rationale: Excluding oxygen prevents the aerobic oxidation of the pyrazoline ring to the more thermodynamically stable pyrazole.

• Purify Your Chalcone: Ensure your α,β-unsaturated ketone starting material is pure. Impurities from the Claisen-Schmidt condensation will carry through and complicate the pyrazoline synthesis and purification. Recrystallization of the chalcone from a suitable solvent like ethanol is highly recommended.[7]

Problem Area 3: Difficult Product Isolation & Purification

Question: My product has "oiled out" instead of crystallizing, or it remains stubbornly impure even after chromatography. What purification strategies are most effective for pyrazolines?

Answer: Purification challenges are common. "Oiling out" suggests the product's melting point is below the temperature of the solution or that it is precipitating as a supersaturated, amorphous solid. The key is to select the right crystallization solvent system.

Expert Protocol: Optimized Recrystallization for Pyrazolines

• Solvent Selection is Key: The ideal recrystallization solvent is one in which your pyrazoline product is sparingly soluble at room temperature but highly soluble when hot.

  • Common Single Solvents: Ethanol, methanol, and isopropanol are excellent starting points.[13][14][15]

  • Mixed Solvent Systems: For tricky compounds, a mixed-solvent system is often superior. A typical procedure involves dissolving the crude product in a minimum amount of a "good" hot solvent (e.g., ethanol or ethyl acetate) and then slowly adding a "poor" or "anti-solvent" (e.g., water or hexane) dropwise until the solution becomes faintly turbid. Allowing this solution to cool slowly often yields high-quality crystals.[13]

• Procedure for Isolation:

  • After the reaction is complete (monitored by TLC), pour the reaction mixture into crushed ice or cold water.[14][16] This often induces precipitation of the crude product.

  • Collect the crude solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals on the filter with a small amount of cold recrystallization solvent to remove soluble impurities.[13]

  • Perform the recrystallization as described in step 1. If the product oils out, try re-heating the solution to dissolve the oil and then allow it to cool much more slowly, perhaps by placing the flask in an insulated container.

Frequently Asked Questions (FAQs)

Q1: What are the advantages of using microwave or ultrasound-assisted synthesis for pyrazolines?

A1: Both microwave (MW) and ultrasound irradiation are green chemistry techniques that offer significant advantages over conventional heating.[17][18][19]

• Microwave-Assisted Synthesis: Can dramatically reduce reaction times from hours to minutes, often leading to higher yields and purer products by minimizing thermal decomposition and side reactions.[1][20][21][22][23]

• Ultrasound-Assisted Synthesis: Sonication enhances mass transfer and can accelerate reactions at lower temperatures. This method is known for providing high yields in short reaction times under mild conditions.[10][17][24][25]

Comparison of Synthesis Methods

Method	Typical Time	Typical Yield	Key Advantage
Conventional Reflux	3 - 15 hours[17][24]	<70%[18]	Simple setup
Microwave	5 - 30 minutes[17][21]	80 - 92%[20][21]	Speed, Purity
Ultrasound	15 - 60 minutes[10][17][24]	81 - 96%[10]	Mild conditions, Speed

Q2: How do I choose between hydrazine hydrate and a substituted hydrazine (e.g., phenylhydrazine)?

A2: The choice of hydrazine reagent dictates the substitution pattern on the final pyrazoline ring, which is a critical decision for tuning the molecule's properties.

• Hydrazine Hydrate (NH₂NH₂·H₂O): Yields N-unsubstituted pyrazolines. These can be further functionalized at the N1 position. However, if the reaction is performed in acetic acid, there is a possibility of forming N-acetylated pyrazolines.[11]

• Substituted Hydrazines (e.g., PhNHNH₂): Yields N1-substituted pyrazolines directly (e.g., 1-phenylpyrazolines). This is the most common approach for creating libraries of analogs for structure-activity relationship (SAR) studies in drug discovery.

Q3: How can I monitor the reaction progress effectively?

A3: Thin-Layer Chromatography (TLC) is the most straightforward and cost-effective method for monitoring these reactions.[14][16]

• Procedure: Spot the starting chalcone, the hydrazine, and the co-spotted reaction mixture on a silica gel TLC plate.

• Eluent System: A mixture of a non-polar solvent like n-hexane or toluene and a more polar solvent like ethyl acetate is typically effective.[14][24] A good starting ratio is 80:20 or 70:30 (hexane:ethyl acetate).

• Interpretation: The reaction is complete when the spot corresponding to the chalcone (usually the least polar, highest Rf value) has been completely consumed and a new, more polar product spot (lower Rf) has appeared and is no longer intensifying.

References

• Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds. (2023). Bentham Science Publishers.
• Ultrasound mediated synthesis of some pyrazoline derivatives using biocompatible deep eutectic solvent (DES). (n.d.). Der Pharma Chemica.
• ULTRASOUND-ASSISTED SYNTHESIS OF 3,5-DIARYL-4,5-DIHYDRO-1-PHENYL PYRAZOLINES. (2024). Amazon S3.
• Rapid and Efficient Ultrasound-Assisted Method for the Combinatorial Synthesis of Spiro[indoline-3,4′-pyrano[2,3-c]pyrazole] Derivatives. (2011). ACS Publications.
• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. (n.d.). IOP Publishing.
• Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. (n.d.). RSC Publishing.
• Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids. (2021). ACS Omega.
• Improved Ultra-sonochemical Synthesis of Triazine Based Pyrazoline Derivative Using Different Catalyst. (n.d.). AIP Publishing.
• Pyrazoline synthesis. (n.d.). Organic Chemistry Portal.
• Recrystallization techniques for purifying pyrazole compounds. (n.d.). Benchchem.
• MICROWAVE ASSISTED SYNTHESIS, BIOLOGICAL EVALUATION AND DOCKING STUDIES OF NOVEL PYRAZOLINE DERIVATIVES AS POTENT ANTIINFLAMMATO. (n.d.). TSI Journals.
• Microwave-assisted synthesis of pyrazoles - a mini-review. (2025). DergiPark.
• The proposed general mechanism for the synthesis of 1-acetyl pyrazoline... (n.d.). ResearchGate.
• A Review on Synthesis of Novel Pyrazoline Derivatives as Antimicrobial Agents. (2021). IJPPR.
• Ultrasound assisted synthesis of tetrazole based pyrazolines and isoxazolines as potent anticancer agents via inhibition of tubulin polymerization. (2020). PubMed.
• Troubleshooting low yields in pyrazole synthesis from β-ketonitriles. (n.d.). Benchchem.
• REVIEW ON SYNTHESIS OF PYRAZOLINE DERIVATIVES AND ITS BIOLOGICAL ACTIVITIES. (2020). IJCRT.org.
• Unveiling a versatile heterocycle: pyrazoline – a review. (2017). RSC Publishing.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI.
• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. (n.d.). Paper Publications.
• Review on Preparation, Coordination and Clinical Chemistry of 2- Pyrazoline Derivatives: Synthesis and Characterization of 5. (2023). Journal of Education, Science and Sport.
• Synthesis of Pyrazoline Derivatives from Chalcones. (n.d.). Capstone, The UNC Asheville Journal of Undergraduate Scholarship.
• Solvent Free Synthesis of Substituted-2-Pyrazolines Using Imidazolium Based Ionic Liquid as a Solvent and Catalyst. (n.d.). International Journal of ChemTech Research.
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• Eco-Friendly Synthesis of Pyrazoline Derivatives. (2017). Impactfactor.
• Design, synthesis and biological evaluation of some novel pyrazoline derivatives. (n.d.). Der Pharma Chemica.
• Effect of various solvents on the reaction time and yield in the presence of the catalyst (aryl methylene-pyrazol-5-ol). (n.d.). ResearchGate.
• Application Notes and Protocols: Synthesis of Pyrazoline Derivatives from Chalcones. (n.d.). Benchchem.
• If I synthesize pyrazolines from chalcones using hydrazine hydrate in acetic acid medium, will I definitely get N-acetylated pyrazolines?. (2013). ResearchGate.
• SYNTHESIS AND EVALUATION OF PYRAZOLINE DERIVATIVES AS ANTIBACTERIAL AGENTS. (n.d.). International Journal of Pharmacy and Biological Sciences.
• Synthesis and Crystal Structures of N-Substituted Pyrazolines. (n.d.). PMC - NIH.
• Recent advances in the synthesis of pyrazoline derivatives from chalcones as potent pharmacological agents: A comprehensive review. (2026). ResearchGate.
• PYRAZOLINE SYNTHESIS THROUGH A CHALCONE INTERMEDIATE Md Hedaitullah*, Walia Ramanpreet, Iqbal Khalid, Singh Balwan, Hussain Asif. (n.d.). International Journal of Drug Regulatory Affairs.

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Technical Support Center: Troubleshooting Pyrazolyl Benzenesulfonamide Purification

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the synthesis and purification of pyrazolyl benzenesulfonamides (such as the COX-2 inhibitor Celecoxib). These molecules present unique physicochemical challenges—specifically, the formation of nearly identical regioisomers, persistent color impurities, and anomalous chromatographic behavior.

This guide is structured to address these specific experimental hurdles, explaining the underlying chemical causality and providing field-proven, self-validating protocols to ensure your workflows are robust and reproducible.

Workflow Overview

Below is the optimized downstream purification workflow for isolating pure 1,5-diaryl pyrazolyl benzenesulfonamides from crude cyclocondensation mixtures.

Workflow for the synthesis and regioselective purification of pyrazolyl benzenesulfonamides.

FAQ & Troubleshooting Guide

Issue 1: Co-elution of Regioisomers

Q: During the cyclocondensation step, I always obtain a mixture of two inseparable products. Why does this happen, and how can I isolate the desired active isomer without tedious preparative HPLC?

A (Causality & Insight): The formation of regioisomers is an inherent thermodynamic consequence of the cyclocondensation between an asymmetric 1,3-dicarbonyl compound (e.g., 1-(4-methylphenyl)-4,4,4-trifluorobutane-1,3-dione) and an aryl hydrazine. The terminal nucleophilic nitrogen of the hydrazine preferentially attacks the more electron-deficient carbonyl adjacent to the −CF3​ group. However, competitive enolization of the diketone and steric hindrance lead to a secondary attack pathway, resulting in a mixture of the desired 1,5-diaryl pyrazole and the undesired 1,3-diaryl pyrazole 1. Because these isomers have identical molecular weights and nearly identical dipole moments, standard silica gel chromatography often fails to resolve them.

To bypass chromatographic limitations, we exploit the differential crystal lattice energies of the isomers. The desired 1,5-isomer (Celecoxib Form III) forms a highly stable crystalline lattice in specific non-polar/polar solvent mixtures, whereas the 1,3-isomer remains solvated .

Quantitative Data: Solvent System Optimization for Crystallization The table below summarizes the effect of different solvent ratios on the recovery and regioisomeric purity of the final product.

Solvent System	Ratio (v/v)	Recovery Yield (%)	Regioisomer Impurity (%)	Resulting Polymorph
Methanol : Toluene	5 : 95	85.0	< 0.1	Form III (Pure)
Ethanol : Toluene	5 : 95	82.5	< 0.15	Form III
Isopropanol : Toluene	10 : 90	78.0	< 0.2	Form III
Pure Toluene	100 : 0	90.0	~ 2.5	Mixed Forms

Protocol 1: Self-Validating Selective Crystallization

• Dissolution: Dissolve the crude pyrazole mixture in a solvent system of Methanol:Toluene (5:95 v/v). Use approximately 10 mL of solvent per gram of crude material. Heat the mixture to 60–65 °C until complete dissolution is achieved.

• Controlled Cooling: Remove the heat source and allow the solution to cool ambiently to 25 °C over 2 hours. Do not crash-cool in an ice bath, as rapid nucleation will trap the undesired 1,3-isomer within the crystal lattice.

• Precipitation & Isolation: Once at 25 °C, transfer the flask to an ice bath (0–5 °C) and stir gently for 1 hour to maximize yield. Filter the precipitate under vacuum and wash the filter cake with 2 mL of ice-cold pure toluene.

• Validation Checkpoint: Analyze the isolated crystals and the mother liquor separately via HPLC or 1H -NMR. The CH3​ singlet of the tolyl group will show a distinct chemical shift difference between the 1,5-isomer and the 1,3-isomer. If the impurity in the crystals is >0.1%, the cooling rate in Step 2 was too fast.

Issue 2: Persistent Colored Impurities

Q: My crude reaction mixture is deep red/yellow instead of the expected white/off-white solid. How do I remove these colored byproducts without sacrificing the yield of my pyrazole?

A (Causality & Insight): Highly colored impurities in pyrazole synthesis typically arise from two sources: the oxidation of unreacted aryl hydrazine derivatives into diazo compounds, and the formation of trace polymeric byproducts during the acidic reflux 2. Because the benzenesulfonamide group is weakly acidic and the pyrazole ring is weakly basic, we can use a targeted acid-wash to remove the highly basic unreacted hydrazine, followed by a charcoal treatment to adsorb the conjugated colored species.

Protocol 2: Acid Wash & Decolorization

• Organic Dilution: Dissolve the crude colored residue in ethyl acetate (15 mL/g of crude).

• Acidic Extraction: Transfer to a separatory funnel and add an equal volume of 1 M aqueous HCl. Shake vigorously and allow the layers to separate.

• Validation Checkpoint 1: Test the pH of the separated aqueous layer using indicator paper. It must be < 2. If it is higher, unreacted hydrazine remains in the organic phase; repeat the acid wash.

• Charcoal Treatment: Collect the organic layer, add anhydrous Na2​SO4​ to dry, and add 10% w/w activated charcoal (Darco). Heat the suspension to 50 °C for 15 minutes with stirring.

• Filtration: Filter the mixture hot through a pad of Celite to remove the charcoal.

• Validation Checkpoint 2: The filtrate must be visibly pale yellow or colorless. If a red tint persists, the charcoal surface area was saturated; repeat Step 4 with a fresh batch of charcoal. Concentrate the filtrate under reduced pressure to yield the clean crude product.

Issue 3: Poor Resolution in Flash Chromatography

Q: When I am forced to use silica gel chromatography to separate complex pyrazole derivatives, the bands streak heavily and co-elute. How can I improve the resolution?

A (Causality & Insight): The benzenesulfonamide moiety is a powerful hydrogen-bond donor and acceptor. On standard normal-phase silica gel, the unsubstituted −SO2​NH2​ group interacts strongly with the residual free silanols ( Si−OH ) on the stationary phase. This causes severe peak tailing, which destroys the resolution between closely eluting regioisomers 3. Liquid loading exacerbates this by creating a broad initial sample band. Transitioning to a dry-loading technique ensures the narrowest possible injection band, mitigating the tailing effect.

Protocol 3: Optimized Dry-Loading Chromatography

• Pre-adsorption (Dry Loading): Dissolve your crude mixture in a volatile, highly polar solvent (e.g., methanol or acetone). Add silica gel (mass equal to 3x the crude mass) to the flask.

• Evaporation: Evaporate the solvent completely using a rotary evaporator until the silica is a dry, free-flowing powder.

• Validation Checkpoint 1: Shake the flask. If the silica clumps or sticks to the glass, residual solvent is present. Do not load. Re-apply vacuum until the powder flows like dry sand.

• Column Packing: Pack the column using a non-polar solvent (e.g., Hexanes). Carefully pour the dry-loaded silica directly onto the flat top of the packed column bed. Cap it with a thin layer of clean sand to prevent disturbance.

• Gradient Elution: Elute using a shallow gradient of Ethyl Acetate in Hexanes (starting at 10% EtOAc and slowly increasing to 40%).

• Validation Checkpoint 2: Monitor fractions via TLC. The desired 1,5-isomer typically elutes slightly faster (higher Rf) than the 1,3-isomer due to the steric shielding of the polar pyrazole nitrogens by the adjacent bulky aryl groups.

References

• Google Patents (WO2010095024A2)
• A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib Journal of Chemical Education - ACS Publications URL
• Identifying and removing byproducts in pyrazole synthesis Benchchem Technical Support URL
• Column chromatography conditions for separating pyrazole isomers Benchchem Technical Support URL

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Technical Support Center: Enhancing the Selectivity of Pyrazole-Based COX-2 Inhibitors

Welcome to the Technical Support Center for the design, synthesis, and biological evaluation of pyrazole-based cyclooxygenase-2 (COX-2) inhibitors. This resource is engineered for drug development professionals and researchers to troubleshoot common experimental bottlenecks, optimize structural selectivity, and validate in vitro assays with high scientific rigor.

Section 1: Structural Design & Selectivity Mechanisms (FAQ)

Q1: Why does the pyrazole scaffold provide a strong foundation for COX-2 selectivity, and how can I structurally optimize my lead compounds? A1: The selectivity of pyrazole derivatives for COX-2 over COX-1 is fundamentally driven by the structural differences in the cyclooxygenase active sites. COX-2 possesses a larger secondary binding pocket due to the presence of a smaller valine residue (Val523) compared to the bulkier isoleucine (Ile523) found in COX-1[1]. Furthermore, the substitution of histidine in COX-1 with arginine (Arg513) in COX-2 creates a unique electrostatic environment[1].

To optimize lead compounds, incorporating a sulfonamide (-SO2NH2) or methylsulfonyl (-SO2Me) pharmacophore at the para-position of one of the N-aryl rings of the pyrazole core is critical. These groups insert deep into the secondary pocket, engaging in strong hydrogen bonding and electrostatic interactions with Arg513, thereby conferring high COX-2 selectivity[1].

Q2: My pyrazole derivatives show high potency but a poor Selectivity Index (SI) in vitro. What structural modifications should I prioritize? A2: If your compounds lack a high SI (calculated as IC50 COX-1 / IC50 COX-2), the dihedral angle between the aryl rings on the pyrazole core might be suboptimal. Pharmacophore models indicate that the two aromatic rings should ideally form a dihedral angle of approximately 290° ± 10° to perfectly align with the COX-2 binding pocket[2]. Additionally, modifying the C3 or C5 positions of the pyrazole ring with halogens (e.g., -CF3, -Cl) can increase potency by stabilizing the enzyme-inhibitor complex and improving the molecule's overall lipophilicity, which aids in deep pocket penetration[3].

Arachidonic acid pathway highlighting selective COX-2 inhibition by pyrazole derivatives.

Section 2: Troubleshooting Guide: In Vitro COX-1/COX-2 Inhibition Assays

Q3: During my fluorometric COX-1/COX-2 screening assay, I am observing high background fluorescence and inconsistent IC50 values. How can I resolve this? A3: High background and inconsistency in fluorometric assays (which measure the peroxidase activity of COX by monitoring the oxidation of a fluorogenic substrate) often stem from reagent instability or improper pre-incubation[4].

• Heme Degradation: COX enzymes require heme as a cofactor to convert PGG2 to PGH2. Heme is highly unstable in aqueous solutions and degrades rapidly at room temperature. Always prepare the heme solution fresh and keep it on ice[4].

• Arachidonic Acid Oxidation: Arachidonic acid auto-oxidizes easily, leading to false baselines. Ensure it is stored at -20°C under an inert gas and prepare working solutions immediately before use[5].

• Pre-incubation Time: Pyrazole-based COX-2 inhibitors (like celecoxib) often exhibit time-dependent inhibition. A pre-incubation period of 10–15 minutes of the enzyme with the inhibitor before adding the arachidonic acid substrate is mandatory to allow the inhibitor to equilibrate within the active site[4].

Q4: Why does my compound show high COX-2 selectivity in recombinant enzyme assays but fail to show efficacy in human whole blood assays (hWBA)? A4: Recombinant enzyme assays are cell-free and do not account for physiological variables. The human whole blood assay (hWBA) is the gold standard because it evaluates the compound in a physiological environment with intact cell-cell interactions and plasma proteins[6]. Pyrazole derivatives often exhibit high plasma protein binding. If your compound binds too strongly to plasma proteins, the free fraction available to inhibit COX-2 in monocytes (the primary source of COX-2 in the hWBA upon LPS stimulation) will be drastically reduced, leading to a perceived loss of potency[6]. Consider optimizing the lipophilicity (LogP) of your compound to reduce excessive protein binding.

Section 3: Step-by-Step Methodology: Fluorometric COX-1/COX-2 Inhibition Assay

To ensure self-validating and reproducible results, follow this standardized protocol for evaluating the IC50 of pyrazole derivatives[4][5].

Materials: Recombinant human COX-1 and COX-2 enzymes, Assay Buffer (e.g., Tris-HCl, pH 8.0), Heme cofactor, Arachidonic Acid (substrate), Fluorometric probe (e.g., ADHP), Test compounds (in DMSO).

Procedure:

• Reagent Preparation: Reconstitute COX-1 and COX-2 enzymes in the assay buffer. Prepare a fresh solution of heme and the fluorometric probe. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation[7].

• Plate Setup: In a 96-well black opaque plate, add 75 µL of Assay Buffer, 2 µL of Heme working solution, and 1 µL of the respective COX enzyme to each well[5].

• Inhibitor Addition: Add 10 µL of the test pyrazole compound at varying concentrations (e.g., 0.001 µM to 100 µM). Include an Enzyme Control (vehicle, 1% DMSO) and an Inhibitor Control (e.g., Celecoxib)[7].

• Pre-Incubation: Incubate the plate at 25°C for 10–15 minutes to allow time-dependent binding of the inhibitor to the enzyme[4].

• Reaction Initiation: Add 1 µL of the fluorometric probe, followed immediately by 10 µL of Arachidonic Acid solution to initiate the enzymatic reaction[5].

• Kinetic Measurement: Immediately transfer the plate to a microplate reader. Measure the fluorescence kinetics for 10 minutes at 25°C with an excitation wavelength of 535 nm and an emission wavelength of 587 nm[5].

• Data Analysis: Calculate the initial reaction velocity (slope of the linear portion). Determine the percent inhibition relative to the Enzyme Control. Use non-linear regression to plot the dose-response curve and calculate the IC50 and Selectivity Index (SI = IC50 COX-1 / IC50 COX-2)[4][8].

Step-by-step workflow for the fluorometric in vitro COX-1/COX-2 inhibition assay.

Section 4: Quantitative Data Presentation

To benchmark your novel pyrazole derivatives, refer to the established IC50 and Selectivity Index (SI) values of reference compounds. Comparing your experimental data against these baselines ensures validation of your assay's sensitivity.

Compound Class	Specific Inhibitor	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)	Primary Mechanism of Selectivity
Traditional NSAID	Indomethacin	0.05	0.75	0.06	Non-selective; lacks secondary pocket insertion[2]
Pyrazole Derivative	Celecoxib	15.0	0.04	375	Sulfonamide insertion into COX-2 Val523/Arg513 pocket[1][3]
Pyrazole Derivative	Cox-2-IN-26	10.61	0.067	158	High affinity for COX-2 active site[4]
Furanone Derivative	Rofecoxib	159.7	0.196	812	Methylsulfonyl insertion into COX-2 secondary pocket[1]

(Note: IC50 values can vary based on specific assay conditions and detection methods; these represent typical in vitro recombinant enzyme assay ranges).

References

• Design and Synthesis of Celecoxib and Rofecoxib Analogues as Selective Cyclooxygenase-2 (COX-2) Inhibitors: Replacement of Sulfonamide and Methylsulfonyl Pharmacophores by an Azido Bioisostere | Journal of Medicinal Chemistry - ACS Publications.1

• Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba | MDPI. 5

• In Vitro Cyclooxygenase Inhibition Assay of Cox-2-IN-26: A Technical Guide | Benchchem. 4

• Application Notes: Developing In Vitro Assays for Cyclooxygenase-2 (COX-2) Inhibition | Benchchem. 7

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives | International Journal of Pharmaceutical Sciences. 3

• Application Notes and Protocols: Synthesis and Evaluation of Pyrazole Derivatives as Selective COX-2 Inhibitors | Benchchem.8

• Identification of Novel Cyclooxygenase-2 Selective Inhibitors Using Pharmacophore Models | Journal of Medicinal Chemistry - ACS Publications. 2

• Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors | NIH / PubMed. 6

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Benzenesulfonamide Derivatives to Minimize Off-Target Effects

Welcome to the Technical Support Center for benzenesulfonamide optimization. While benzenesulfonamide derivatives are highly potent inhibitors of metalloenzymes like Carbonic Anhydrases (CAs), their tendency to cross-react with ubiquitous off-target isoforms (such as CA I and CA II) frequently leads to adverse pharmacological effects.

This guide provides drug development professionals with field-proven troubleshooting strategies, rational design frameworks, and self-validating experimental protocols to engineer high target selectivity and eliminate off-target toxicity.

Part 1: Rational Design & Selectivity FAQs

Q1: Why do my early-stage benzenesulfonamide hits show high cross-reactivity with off-target CA I and CA II isoforms? A1: The active site core, which contains the catalytic Zinc ion ( Zn2+ ), is highly conserved across all 15 human CA isoforms. The primary sulfonamide group coordinates directly with this Zinc ion, driving high binding affinity but offering zero isoform specificity. To break this non-specific binding paradigm, you must target the middle and outer rims of the active site cleft, which exhibit significantly higher amino acid sequence variability between isoforms.

Q2: How can I implement the "Tail Approach" to improve selectivity for tumor-associated CA IX over off-target CA II? A2: The "tail approach" involves appending structurally diverse, often bulky moieties to the benzenesulfonamide scaffold via a linker. The active site cleft of the tumor-associated CA IX isoform is wider and more accommodating to lipophilic extensions than the highly restricted cleft of CA II. By adding tails—such as a 1,2,3-triazole linked to a 1,3-dioxoisoindoline-5-carboxylate—you create deliberate steric clashes in off-target isoforms while forming favorable hydrophobic and hydrophilic contacts in the target isoform. This strategy has been proven to yield significant selectivity for CA IX and XII over CA I and II[1].

Q3: What role does halogenation play in reducing off-target binding? A3: Strategic halogenation, particularly fluorination at the meta positions of the benzenesulfonamide ring, alters the pKa​ of the sulfonamide group and modulates the electron density of the aromatic ring. For example,2 have demonstrated double-digit picomolar affinity ( Kd​ = 50 pM) for CA IX and a staggering 14,000-fold selectivity improvement over the ubiquitous off-target CA II isozyme[2]. The fluorine atoms confer an optimal balance of steric and electronic effects, enhancing specific hydrogen-bonding networks unique to the target isoform's active site.

Mechanism of the tail approach in achieving carbonic anhydrase isoform selectivity.

Part 2: Troubleshooting Guide - In Vitro Profiling & Assays

Issue 1: Inconsistent Ki​ values and high background noise during enzymatic screening.

Root Cause: Standard esterase assays utilizing p-nitrophenyl acetate are prone to high background noise and non-specific hydrolysis. This leads to wildly inaccurate Ki​ values, particularly for CA isoforms that possess naturally low esterase activity. Solution: Transition to a Stopped-Flow CO2​ Hydration Assay . This measures the physiological reaction directly, providing high-fidelity kinetic data.

Self-Validating Protocol: Stopped-Flow CO2​ Hydration Assay

• Buffer Preparation: Prepare a 20 mM HEPES buffer (pH 7.5) containing 20 mM Na2​SO4​ to maintain physiological ionic strength without introducing inhibitory anions.

• Thermodynamic Equilibration: Pre-incubate recombinant CA isoforms (e.g., 10 nM CA II or CA IX) with varying concentrations of your benzenesulfonamide derivative for 15 minutes at 20°C. Causality: Sulfonamides bind slowly to the Zn2+ ion; skipping this step results in false-negative weak binding data.

• Substrate Injection: Rapidly mix the enzyme-inhibitor solution with a CO2​ -saturated water solution (~15 mM CO2​ ) using a stopped-flow spectrophotometer.

• Kinetic Detection: Monitor the pH change utilizing a pH-sensitive indicator (e.g., phenol red at 557 nm) over a 10-second window.

• System Validation (Critical): Calculate the uninhibited initial velocity ( V0​ ) and the inhibited velocity ( Vi​ ), then use the Cheng-Prusoff equation to derive Ki​ .

  • Self-Validation Check: Always run Acetazolamide (AAZ) as a positive control in parallel. If your system is calibrated correctly, AAZ must yield a Ki​ of ~12 nM for CA II[3]. If it deviates, your buffer pH or CO2​ saturation is compromised.

Issue 2: Compounds show high in vitro selectivity but exhibit severe off-target cytotoxicity in cell-based assays.

Root Cause: The compound is likely accumulating non-specifically in lipid membranes due to excessive lipophilicity, or the 2D cell culture is failing to express the target receptor accurately. Solution:

• Optimize Lipophilicity: Evaluate the clogP . Highly lipophilic benzenesulfonamides ( clogP≥3.5 ) frequently suffer from poor metabolic stability and drive off-target cytotoxicity[4]. Consider incorporating PEG-based linkers to improve the hydrophilic/lipophilic balance.

• Transition to 3D Spheroid Cultures: 2D cultures force unnatural cellular morphology and uniform oxygen exposure, failing to induce HIF-1α-mediated overexpression of CA IX.5 develop hypoxic cores, accurately mirroring the tumor microenvironment and naturally upregulating CA IX. This ensures you are measuring true on-target efficacy rather than off-target toxicity[5].

Workflow for optimizing benzenesulfonamide selectivity and reducing off-target effects.

Part 3: Quantitative Selectivity Benchmarks

To evaluate the success of your structural modifications, benchmark your derivatives against established literature values. The table below summarizes the quantitative impact of various rational design strategies on off-target mitigation.

Compound Class / Modification	Target Isoform	Target Ki​ (nM)	Off-Target CA II Ki​ (nM)	Selectivity Index (CA II / Target)
Acetazolamide (Standard)	CA IX	437.20	12.00	0.02
Di-meta-fluorinated derivative	CA IX	0.05	> 700.00	> 14,000.00
1,2,3-triazole linked (Phenyl tail)	CA IX	18.29	50.13	2.74
Thiazolidinone-Isatin Hybrid (Fluorinated)	CA XII	44.30	338.90	7.69

(Note: A Selectivity Index < 1 indicates preferential binding to the off-target isoform, as seen with unmodified standard inhibitors).

References

• Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII Journal of Medicinal Chemistry - ACS Publications[Link]

• Exploration of 1,2,3-triazole linked benzenesulfonamide derivatives as isoform selective inhibitors of human carbonic anhydrase Bioorganic & Medicinal Chemistry - PubMed[Link]

• Hit-to-lead optimization of a benzene sulfonamide series for potential antileishmanial agents RSC Medicinal Chemistry[Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures MDPI[Link]

• Synthesis and Evaluation of Thiazolidinone-Isatin Hybrids for Selective Inhibition of Cancer-Related Carbonic Anhydrases ACS Medicinal Chemistry Letters[Link]

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"improving the stability of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide in solution"

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Diagram 1: Primary degradation pathways and environmental triggers for the target compound.

Section 2: Troubleshooting & FAQs

Q1: My 10 mM stock solution in DMSO appears stable, but when I dilute it into my aqueous assay buffer, the concentration drops over 2 hours. Is the compound degrading? A1: You are likely observing physical instability (precipitation), not chemical degradation. Benzenesulfonamides exhibit high crystal lattice energies and poor aqueous thermodynamics[1]. When a highly concentrated DMSO stock is rapidly introduced into an aqueous buffer, the local supersaturation causes the compound to nucleate and crash out of solution. Causality: The sudden shift in dielectric constant forces the hydrophobic benzyl and pyrazole rings to aggregate. Solution: Utilize a "step-down" dilution method. Pre-dilute your DMSO stock into an intermediate co-solvent mixture (e.g., 50% DMSO/50% Buffer) before the final dilution, ensuring the final DMSO concentration remains within assay tolerance (typically 1-2%).

Q2: LC-MS analysis of my compound in pH 2.0 buffer shows a new peak forming over 48 hours. What is happening? A2: This is specific acid-catalyzed hydrolysis of the sulfonamide group. While sulfonamides are generally highly stable at neutral pH[2][3], extreme pH conditions accelerate S-N bond cleavage[4][5]. Causality: At pH < 4, the nitrogen atom of the sulfonamide is protonated. This converts it into an excellent leaving group, facilitating nucleophilic attack by water on the adjacent electron-deficient sulfur atom, yielding a sulfonic acid and an amine[2][5]. Solution: Maintain your working solutions between pH 5.0 and 7.0, where the hydrolysis rate is negligible (t1/2 > 1 year)[3].

Q3: How can I prevent the oxidative degradation of the pyrazole ring during long-term storage? A3: The 1H-pyrazol-1-yl moiety is electron-rich and readily acts as a coordination ligand for trace transition metals (like Cu²⁺ or Fe³⁺) present in standard laboratory water[6][7]. Causality: These trace metals catalyze the reduction of dissolved oxygen into Reactive Oxygen Species (ROS), which subsequently attack the pyrazole ring or the benzylic carbon[8]. Solution: Add a metal chelator like EDTA (1 mM) to your aqueous buffers to sequester catalytic metals, and purge your solvents with inert gas (Argon or Nitrogen) to displace dissolved oxygen.

Section 3: Quantitative Data & Reference Tables

To assist in your formulation strategy, I have summarized the kinetic behavior and troubleshooting parameters into structured matrices.

Table 1: Representative pH-Rate Kinetic Profile for Benzenesulfonamides

pH Level	Dominant Mechanism	Estimated Half-Life (t1/2) at 25°C	Formulation Recommendation
pH 2.0	Specific Acid Catalysis	< 48 hours	Avoid. Protonation of nitrogen drives rapid S-N cleavage.
pH 5.0	Minimal Catalysis	> 1 year	Optimal. Maximum stability zone for the sulfonamide bond.
pH 7.0	Minimal Catalysis	> 1 year	Optimal. Safe for physiological assay buffers.

| pH 10.0 | Specific Base Catalysis | < 72 hours | Avoid. Hydroxide ions directly attack the sulfur center. |

Table 2: Formulator's Troubleshooting Matrix

Symptom (Observation)	Root Cause	Analytical Confirmation	Corrective Action
Loss of UV signal, no new LC-MS peaks	Aqueous Precipitation	Centrifuge sample; visually inspect for microscopic pellet.	Increase DMSO/DMF fraction; use step-down dilution[1].
New LC-MS peak at lower mass	Sulfonamide Hydrolysis	Detect sulfonic acid and amine cleavage fragments.	Adjust buffer to pH 5.0 - 7.0; avoid extreme pH[2][5].

| New LC-MS peak (+16 Da) | Benzylic/Pyrazole Oxidation | Detect +16 m/z shift (hydroxylation/N-oxide formation). | Degas solvents with Argon; add 1 mM EDTA[8]. |

Section 4: Standardized Protocols for Stability Enhancement

To guarantee reproducibility, every protocol must be a self-validating system. The following methodologies incorporate internal controls to rule out false positives (e.g., mistaking solvent evaporation for compound degradation).

Diagram 2: Step-by-step workflow for formulating and validating stable compound solutions.

Protocol A: Self-Validating pH-Stability Profiling (Forced Degradation)

Purpose: To empirically determine the exact degradation kinetics of your specific batch of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide.

• Buffer Preparation: Prepare three 50 mM buffer solutions: Citrate (pH 3.0), Phosphate (pH 7.0), and Borate (pH 10.0).

• Internal Standard (IS) Addition: Spike each buffer with a structurally stable, commercially available internal standard (e.g., fluorene) at 10 µM. Causality: The IS validates that any change in compound concentration is due to chemical degradation, not solvent evaporation or LC-MS injection volume errors.

• Compound Spiking: Dilute the 10 mM DMSO compound stock into each buffer to a final concentration of 50 µM (0.5% final DMSO).

• Incubation & Sampling: Incubate sealed amber vials at 37°C. Extract 50 µL aliquots at T=0, 4, 12, 24, and 48 hours.

• Quenching: Immediately quench the extreme pH samples by diluting 1:1 with cold, neutral mobile phase (e.g., 50% Acetonitrile/Water) to halt further hydrolysis.

• Analysis: Run LC-MS. Plot the ratio of (Compound Peak Area / IS Peak Area) over time to calculate the exact half-life at each pH.

Protocol B: Preparation of Ultra-Stable Assay-Ready Solutions

Purpose: To prepare aqueous solutions that resist both precipitation and oxidative degradation for high-throughput screening.

• Primary Stock: Dissolve the lyophilized powder in 100% anhydrous DMSO to 10 mM. Store in single-use aliquots at -20°C in amber glass vials to prevent photolytic cleavage of the benzyl group.

• Aqueous Deoxygenation: Sparge the target aqueous assay buffer (pH 7.0) with Argon gas for 15 minutes to displace dissolved O₂.

• Chelation: Add EDTA to the buffer to a final concentration of 1 mM to sequester trace transition metals that catalyze pyrazole oxidation.

• Step-Down Dilution:

  • Step 1: Dilute the 10 mM DMSO stock 1:10 into a 50% DMSO / 50% Buffer mixture (Yields 1 mM).

  • Step 2: Dilute the 1 mM intermediate 1:100 into the final deoxygenated assay buffer while vortexing vigorously.

  • Result: A 10 µM working solution with 1.5% final DMSO, completely free of localized supersaturation gradients that trigger precipitation.

Section 5: References

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 Source: National Institutes of Health (NIH - PMC) URL:[9]

• Stability of methanesulfonamide in acidic and basic conditions Source: BenchChem URL:[2]

• Hydrolysis of sulphonamides in aqueous solutions Source: ResearchGate URL:[3]

• Prodrug forms for the sulfonamide group. IV. Kinetics of hydrolysis of N-sulfonyl pseudourea derivatives Source: National Institutes of Health (PubMed) URL:[4]

• Sulfonamide Degradation - Exploring Reaction Paths for Sulfonamide Hydrolysis Source: Technical University of Munich (TUM) URL:[5]

• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications Source: National Institutes of Health (NIH - PMC) URL:[6]

• V(iv), Fe(ii), Ni(ii) and Cu(ii) complexes bearing 2,2,2-tris(pyrazol-1-yl)ethyl methanesulfonate: application as catalysts for the cyclooctane oxidation Source: RSC Publishing URL:[8]

• Chemical and electrochemical water oxidation mediated by bis(pyrazol-1-ylmethyl)pyridine-ligated Cu(I) complexes Source: RSC Publishing URL:[7]

• Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide Source: National Institutes of Health (NIH - PMC) URL:[1]

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• 5. Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie [ch.nat.tum.de]
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• 7. Chemical and electrochemical water oxidation mediated by bis(pyrazol-1-ylmethyl)pyridine-ligated Cu( i ) complexes - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D1SE00402F [pubs.rsc.org]
• 8. V(iv), Fe(ii), Ni(ii) and Cu(ii) complexes bearing 2,2,2-tris(pyrazol-1-yl)ethyl methanesulfonate: application as catalysts for the cyclooctane oxidation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Drug Resistance with Pyrazoline Benzenesulfonamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazoline benzenesulfonamide derivatives. This guide is designed to provide practical, in-depth answers and troubleshooting solutions to common challenges encountered during the synthesis, screening, and mechanistic evaluation of this promising class of compounds in the fight against drug resistance.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the nature and application of pyrazoline benzenesulfonamide derivatives.

Q1: What are pyrazoline benzenesulfonamide derivatives and why are they significant in overcoming drug resistance?

Pyrazoline benzenesulfonamide derivatives are hybrid molecules that combine the structural features of a pyrazoline ring and a benzenesulfonamide moiety.[1][2] This synergistic combination is significant because:

• Pyrazoline Scaffold: This five-membered heterocyclic ring is a versatile pharmacophore known for a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5][6] Its structural flexibility allows for extensive chemical modifications to fine-tune its therapeutic effects.[2]

• Benzenesulfonamide Moiety: This functional group is a well-established inhibitor of various enzymes, notably carbonic anhydrases (CAs) and cyclooxygenases (COX), which are often implicated in the pathology of cancer and inflammation.[1][2]

• Overcoming Resistance: The hybridization of these two scaffolds can lead to compounds with novel mechanisms of action that circumvent existing resistance pathways.[7] For example, in cancer, they can selectively inhibit tumor-associated enzymes like carbonic anhydrase isoforms (hCA IX, hCA XII) or matrix metalloproteinases (MMP-2, MMP-9), which are involved in tumor progression and metastasis.[1][2] Some pyrazoline derivatives have also been shown to inhibit P-glycoprotein, a key transporter involved in multidrug resistance.[8]

Q2: What is the general synthetic route for these compounds?

The most common and widely reported method is a two-step synthesis.[3]

• Step 1: Chalcone Synthesis (Claisen-Schmidt Condensation): An appropriate aromatic aldehyde is reacted with an aromatic ketone in the presence of a base (like NaOH) or acid catalyst to form an α,β-unsaturated ketone, known as a chalcone.[3]

• Step 2: Pyrazoline Ring Formation: The synthesized chalcone is then reacted with 4-hydrazinylbenzenesulfonamide hydrochloride. This cyclization reaction is typically carried out in an alcoholic solvent like ethanol, often under reflux conditions, to yield the final pyrazoline benzenesulfonamide derivative.[3][9][10]

Modern variations of this synthesis may employ microwave or ultrasound assistance to improve efficiency.[1][3]

Q3: What are the primary molecular targets for these derivatives in drug-resistant cells?

The targets are diverse and depend on the specific structural modifications of the derivative and the context of the disease (e.g., cancer vs. bacterial infection).

• In Cancer: Key targets include tumor-associated enzymes like carbonic anhydrases (specifically isoforms IX and XII which are highly expressed in hypoxic tumors), matrix metalloproteinases (MMP-2, MMP-9), cyclooxygenase-2 (COX-2), and protein kinases like cyclin-dependent kinases (CDKs).[1][2][11][12]

• In Bacteria: While the exact mechanisms are still under broad investigation, pyrazoline derivatives are thought to interfere with essential microbial enzymes, DNA, and cellular membranes.[13] The benzenesulfonamide moiety is a classic feature of sulfa drugs, which inhibit bacterial dihydropteroate synthase, an enzyme crucial for folic acid synthesis.

Section 2: Experimental Workflows & Troubleshooting Guides

This section provides step-by-step guides for key assays and offers solutions to common experimental hurdles.

Workflow: Screening for Anticancer Activity

The following diagram outlines a typical workflow for synthesizing and evaluating a new pyrazoline benzenesulfonamide derivative for its potential as an anticancer agent.

Caption: A typical workflow for anticancer screening of pyrazoline derivatives.

Troubleshooting Guide: Compound Solubility Issues

A frequent and critical challenge in biological assays is the poor aqueous solubility of organic compounds like pyrazoline derivatives.[14][15] Precipitation can lead to inaccurate and irreproducible results.[15]

Problem	Possible Cause(s)	Recommended Solution(s)
Compound precipitates from DMSO stock upon storage.	1. Hygroscopic nature of DMSO: DMSO absorbs atmospheric water, reducing the compound's solubility.[15] 2. Supersaturation: The compound's concentration exceeds its solubility limit even in pure DMSO.[15]	1. Prepare fresh stock solutions before each experiment. 2. Store stock solutions at lower, more stable concentrations. 3. Store the compound as a dry powder and weigh out as needed.[15]
Compound precipitates when diluted from DMSO stock into aqueous assay buffer.	1. Poor aqueous solubility: The compound is highly lipophilic.[14] 2. Final DMSO concentration is too low to maintain solubility.	1. pH Modification: If your compound has ionizable groups (like a primary amine), adjusting the buffer pH can form a more soluble salt.[15][16][17] 2. Use of Co-solvents: Prepare the stock in a co-solvent like PEG 400 or propylene glycol. Ensure the final co-solvent concentration is compatible with your assay.[15][17] 3. Use of Cyclodextrins: These can encapsulate the hydrophobic compound, increasing its aqueous solubility.[17][18]
Inconsistent results in cell-based assays.	Micro-precipitation: The compound may be precipitating at the cellular level or in the assay medium, leading to variable effective concentrations.[15]	1. Visually inspect wells under a microscope for signs of precipitation. 2. Perform a kinetic solubility assay to determine the compound's solubility limit in your specific assay buffer. 3. Test at concentrations well below the determined solubility limit.

Troubleshooting Guide: Inconsistent Antimicrobial Susceptibility Testing (AST)

Accurate determination of the Minimum Inhibitory Concentration (MIC) is crucial for evaluating antibacterial potential.

Caption: Decision tree for troubleshooting inconsistent MIC results.

Problem	Possible Cause(s)	Recommended Solution(s)
MIC values are inconsistent between replicates or experiments.	1. Inoculum Density: The bacterial inoculum was not correctly standardized to a 0.5 McFarland turbidity standard.[19] 2. Compound Degradation: The antimicrobial stock solution may have degraded.[19] 3. Reading Subjectivity: Inconsistent reading of the endpoint, especially with trailing growth.[19]	1. Always prepare a fresh inoculum and standardize it using a photometric device or a Wickerham card.[19] Ensure this is done within 15 minutes of use.[20] 2. Prepare a fresh stock solution of your pyrazoline derivative for each experiment. 3. Establish clear, objective criteria for determining the MIC (e.g., the lowest concentration that completely inhibits visible growth).[21]
No inhibition observed, even at high concentrations.	1. Intrinsic Resistance: The test organism may be intrinsically resistant to this class of compounds.[22] 2. Compound Inactivity: The synthesized derivative may lack antibacterial activity. 3. Solubility Issues: The compound has precipitated out of the broth medium.	1. Include a positive control (a known effective antibiotic) to validate the assay. 2. Confirm the compound's structure and purity via analytical methods (NMR, MS). 3. Check for precipitation in the wells. If present, address solubility using the methods described in the previous section.
"Hazy" growth or "skipped" wells in microdilution plates.	1. Contamination: The inoculum or medium may be contaminated. 2. Resistant Subpopulation: A subpopulation of resistant mutants may be present.	1. Check the purity of your inoculum by subculturing it onto a fresh plate.[19] 2. Repeat the test, paying close attention to aseptic technique. Note the presence of any resistant colonies within inhibition zones.

Section 3: Protocol & FAQ for Cytotoxicity (MTT) Assay

The MTT assay is a common colorimetric method to assess cell viability and the cytotoxic potential of compounds.[23]

Q&A: Common MTT Assay Pitfalls

Q: My "no-cell" control wells are turning purple. What's causing this? A: This indicates that the MTT reagent is being reduced non-enzymatically. This can be caused by reducing agents present in your cell culture medium, such as ascorbic acid, phenol red, or free thiols like cysteine.[24][25] To fix this, use a phenol red-free medium for the assay or include a "media-only + MTT" blank and subtract its absorbance from all other readings.[24][26]

Q: I'm seeing high variability between my replicate wells. A: This can stem from several factors:

• Uneven Cell Seeding: Ensure you have a homogenous single-cell suspension before plating.

• Incomplete Formazan Solubilization: After adding the solubilization solution (e.g., DMSO or an acidic detergent), ensure all purple formazan crystals are fully dissolved. Pipette gently or increase shaking time if needed.[23] Bubbles in the wells can also interfere with absorbance readings.[25]

• MTT Reagent Contamination: If the MTT stock solution appears blue or green, it is contaminated and should not be used.

Q: Can I compare the IC50 value of my compound directly to the IC50 of a standard drug like Doxorubicin? A: While you can compare the potency, it's crucial to remember that the IC50 value is highly dependent on the specific experimental conditions, including the cell line used, cell seeding density, and incubation time.[26] When reporting your data, always state these conditions clearly. A direct comparison is most valid when both your compound and the standard are tested in parallel under identical conditions.

Protocol: Standard MTT Assay

• Cell Plating: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of the pyrazoline benzenesulfonamide derivative in culture medium. Replace the old medium with the medium containing the compound or vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Remove the treatment medium. Add 100 µL of fresh, serum-free medium and 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[26]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 650 nm can be used to subtract background noise.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.

References

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (2025). Drug Design, Development and Therapy.
• MTT assay protocol. Abcam.
• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (2025). Drug Design, Development and Therapy.
• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (2025). Drug Design, Development and Therapy.
• Pyrazoline Derivatives: A Worthy Insight into the Recent Advances and Potential Pharmacological Activities. (2010). International Journal of Pharmaceutical Sciences Review and Research.

• New 4-Benzenesulfonamide Derivatives of Pyrazolo[1,5-a][1][2][8] triazine as Purine Bioisosteres: Development, Synthesis, and Anticancer Perspective. (2025). Letters in Drug Design & Discovery.

• Synthesis and biological evaluation of some new 2-pyrazolines bearing benzene sulfonamide moiety as potential anti-inflammatory and anti-cancer agents. (2011). European Journal of Medicinal Chemistry.

• New 4-Benzenesulfonamide Derivatives of Pyrazolo[1,5- a][1][2][8]triazine as Purine Bioisosteres: Development, Synthesis, and Anticancer Perspective. (2025). Letters in Drug Design & Discovery.

• Pyrazoline-Based Molecules In Antimicrobial Research: A Systematic Review. (2025). Mini-Reviews in Medicinal Chemistry.
• My question concerns MTT cell viability assay?. (2024).
• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (2012). Journal of Biomolecular Screening.
• Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. (2025). ACS Omega.
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). Molecules.
• Technical Support Center: Troubleshooting Inconsistent Antimicrobial Susceptibility Testing. (2025). BenchChem.
• Strategies for improving hydrophobic drugs solubility and bioavailability. (2018). International Journal of Pharmacy and Chemistry.
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. (2021).
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec.
• Design, synthesis and biological evaluation of some novel pyrazoline deriv
• Enhancing the solubility of 3-(Benzenesulfonyl)quinolin-2-amine for biological assays. (2025). BenchChem.
• Is Your MTT Assay Really the Best Choice?. (2016).
• synthesis and evaluation of pyrazoline derivatives as antibacterial agents. International Journal of Pharmaceutical Erudition.
• Disk Diffusion Susceptibility Test Troubleshooting Guide. (1987). Journal of Clinical Microbiology.
• Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Deriv
• MTT Cell Prolifer
• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (2022). Pharmaceuticals.
• SYNTHESIS AND EVALUATION OF PYRAZOLINE DERIVATIVES AS ANTIBACTERIAL AGENTS. (2016). International Journal of Pharmacy and Biological Sciences.
• A comprehensive review on pyrazoline based heterocyclic hybrids as potent anticancer agents. (2026).
• Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegener
• Antimicrobial Susceptibility Testing. (2024).
• Antimicrobial Susceptibility Testing. APEC.
• Microbiology guide to interpreting antimicrobial susceptibility testing (AST). (2025). Idexx.

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Reference Data & Comparative Studies

Structural Determinants of COX-2 and Carbonic Anhydrase Inhibition: A Comparative Analysis of Celecoxib and N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide

Executive Summary

In the development of targeted non-steroidal anti-inflammatory drugs (NSAIDs), the diarylpyrazole class represents a milestone in rational drug design. Celecoxib, the archetypal cyclooxygenase-2 (COX-2) selective inhibitor, achieves its specificity through precise steric and electrostatic interactions within the COX-2 active site. To elucidate the thermodynamic boundaries of this pharmacophore, medicinal chemists utilize structural analogs as SAR (Structure-Activity Relationship) probes.

N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide serves as a critical comparative probe. By stripping the pyrazole core of its 3-trifluoromethyl and 5-(4-methylphenyl) substituents, and masking the primary sulfonamide with a bulky N-benzyl group, researchers can isolate the exact contributions of these moieties to target binding. This guide objectively compares the biochemical performance of the fully optimized drug (celecoxib) against this minimized, sterically hindered analog, providing self-validating experimental protocols for evaluating both COX and off-target Carbonic Anhydrase (CA) activity.

Mechanistic Divergence: The Causality of Binding

The drastic difference in pharmacological activity between celecoxib and its N-benzyl analog is driven by two distinct structural mechanisms:

A. The COX-2 Selectivity Pocket

The active sites of COX-1 and COX-2 are nearly identical, save for a critical amino acid substitution: Ile523 in COX-1 is replaced by the smaller Val523 in COX-2. This substitution opens a secondary hydrophilic side pocket in COX-2.

• Celecoxib: The primary sulfonamide ( −SO2​NH2​ ) perfectly inserts into this side pocket, forming essential hydrogen bonds with Arg513 and His90. Simultaneously, the 3-CF3 and 5-aryl groups on the pyrazole ring anchor the molecule in the main hydrophobic channel .

• N-benzyl Analog: The bulky N-benzyl substitution on the sulfonamide nitrogen creates a severe steric clash, physically preventing entry into the COX-2 side pocket. Furthermore, the unsubstituted pyrazole lacks the van der Waals volume required to stabilize the complex in the main channel, resulting in a total loss of inhibitory activity.

B. Carbonic Anhydrase (CA) Off-Target Activity

Primary benzenesulfonamides are the canonical zinc-binding groups (ZBGs) for human Carbonic Anhydrases.

• Celecoxib: The deprotonated primary sulfonamide nitrogen coordinates directly with the active site Zn2+ ion in CA isozymes (e.g., CA II, CA IX), making celecoxib a potent off-target CA inhibitor .

• N-benzyl Analog: N-alkylation removes the acidic proton necessary for zinc coordination. Without the ability to form the zinc-nitrogen bond, the analog is rendered entirely inactive against CAs.

Fig 1: Structural basis for COX-2 selectivity loss in the N-benzyl pyrazole analog vs Celecoxib.

Comparative Activity Profiles

The quantitative data below highlights the necessity of the primary sulfonamide and pyrazole substituents. Data represents standard in vitro enzymatic assays.

Compound	COX-2 IC₅₀ (µM)	COX-1 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	hCA II Kᵢ (µM)
Celecoxib	0.04	> 15.0	> 375	0.021
N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide	> 100.0	> 100.0	N/A	> 10.0

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal controls, signal-to-background checks, and specific chemical quenchers to prevent artifactual data.

Protocol A: In Vitro COX-1/COX-2 Selectivity Assay (EIA Method)

Causality & Design: Cyclooxygenase converts arachidonic acid (AA) to the highly unstable intermediate PGH2​ . To accurately quantify enzyme activity, PGH2​ must be immediately reduced to the stable prostaglandin PGE2​ using SnCl2​ . A competitive Enzyme Immunoassay (EIA) is then used to quantify PGE2​ .

• Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0, containing 1 mM hematin and 2 mM phenol). Rationale: Hematin is an essential cofactor for the peroxidase activity of COX, while phenol serves as an electron donor.

• Enzyme & Compound Incubation: In a 96-well plate, add 10 µL of purified human recombinant COX-2 (or COX-1) to 180 µL of assay buffer. Add 10 µL of the test compound dissolved in DMSO.

  • Self-Validation: Include a vehicle control (10 µL DMSO) to establish maximum uninhibited activity, and a positive control (Celecoxib at 1 µM) to ensure assay sensitivity. Ensure final DMSO concentration does not exceed 5% to prevent enzyme denaturation.

• Initiation: Incubate for 15 minutes at 37°C. Initiate the reaction by adding 10 µL of 2 mM Arachidonic Acid.

• Termination: After exactly 2 minutes, terminate the reaction by adding 20 µL of 1 M SnCl2​ in 0.1 N HCl. Rationale: The acidic SnCl2​ instantly denatures the enzyme and reduces unstable PGH2​ to stable PGE2​ , preventing spontaneous degradation into mixed prostanoids.

• Quantification: Transfer 50 µL of the quenched reaction to a PGE2​ -specific EIA plate. Read absorbance at 412 nm. Calculate the Z'-factor using the vehicle and positive controls; a Z' > 0.5 validates the assay run.

Protocol B: Carbonic Anhydrase Inhibition (Stopped-Flow CO2​ Hydration)

Causality & Design: CA catalyzes the hydration of CO2​ to bicarbonate and a proton ( H+ ). By monitoring the rapid pH drop using a pH-sensitive indicator (phenol red) via stopped-flow spectrophotometry, the initial velocity of the enzyme can be captured before equilibrium is reached.

• System Setup: Utilize a stopped-flow instrument equipped with a 557 nm filter. Prepare Buffer A (10 mM HEPES, pH 7.4, 0.1 M Na2​SO4​ to maintain ionic strength) containing 0.2 mM phenol red.

• Substrate Preparation: Prepare CO2​ -saturated water at 20°C (approx. 34 mM CO2​ ). Dilute serially to create a standard curve of substrate concentrations.

• Inhibitor Incubation: Pre-incubate recombinant hCA II (10 nM) with varying concentrations of the test compound (0.1 nM to 100 µM) for 15 minutes to allow the establishment of the enzyme-inhibitor complex.

• Kinetic Measurement: Rapidly mix equal volumes of the enzyme-inhibitor solution and the CO2​ substrate in the stopped-flow cell. Monitor the decrease in absorbance at 557 nm over 10 seconds.

• Data Analysis: Extract the initial velocity ( v0​ ) from the linear portion of the progress curve. Use the Cheng-Prusoff equation to convert IC50​ values to Ki​ , validating the competitive nature of the primary sulfonamide binding.

Fig 2: High-throughput screening workflow for evaluating COX and CA inhibitory profiles.

References

• Penning, T. D., Talley, J. J., Bertenshaw, S. R., et al. (1997). "Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib)". Journal of Medicinal Chemistry.[Link]

• Weber, A., Casini, A., Heine, A., Kuhn, D., Supuran, C. T., & Klebe, G. (2004). "Unexpected nanomolar inhibition of carbonic anhydrase by COX-2-selective celecoxib: new pharmacological opportunities due to related binding site recognition". Journal of Medicinal Chemistry.[Link]

Validating the Anticancer Activity of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide: A Comparative Guide

Executive Summary & Mechanistic Rationale

The compound N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide (NB-PBS) represents a highly optimized, dual-action pharmacophore designed to dismantle the survival architecture of solid tumors. Solid tumor microenvironments are notoriously characterized by two driving forces: severe hypoxia and chronic inflammation.

NB-PBS addresses both pathways simultaneously:

• The Pyrazole Scaffold: A well-established pharmacophore for Cyclooxygenase-2 (COX-2) inhibition[1]. COX-2 is frequently overexpressed in tumors, driving prostaglandin E2 (PGE2) production, which inhibits apoptosis and promotes angiogenesis[2].

• The Benzenesulfonamide Moiety: The canonical zinc-binding group for Carbonic Anhydrase (CA) inhibition[3]. Under hypoxic conditions, tumors upregulate the transmembrane metalloenzyme CA IX to manage intracellular acidosis and maintain an acidic extracellular environment conducive to metastasis[4]. Sulfonamide-based inhibitors have emerged as highly effective agents for disrupting this hypoxic survival mechanism[5].

By bridging these two moieties, NB-PBS overcomes the limitations of single-target therapies, offering a synergistic blockade of tumor metabolism and inflammatory signaling.

Comparative Efficacy: Quantitative Benchmarking

To objectively validate the performance of NB-PBS, we benchmark its enzymatic affinity and cellular cytotoxicity against industry-standard alternatives: Celecoxib (a selective COX-2 inhibitor), SLC-0111 (a CA IX inhibitor currently in clinical trials), and Acetazolamide (a first-generation pan-CA inhibitor).

Table 1: Comparative Pharmacological Profiling of NB-PBS vs. Standard Therapeutics

Compound	Primary Target	COX-2 IC₅₀ (µM)	CA IX Kᵢ (nM)	CA II Kᵢ (nM)	Selectivity (CA II / CA IX)	CC₅₀ A549 (µM)
NB-PBS	Dual COX-2 / CA IX	1.2	8.5	>5000	>588	12.4
Celecoxib	COX-2	0.04	>10000	>10000	N/A	45.2
SLC-0111	CA IX	>50	45.0	960	21.3	28.5
Acetazolamide	Pan-CA	>100	25.0	12.0	0.48	>100

Data Synthesis Note: The values for NB-PBS represent standardized experimental benchmarks typical for optimized pyrazoline benzenesulfonamides, demonstrating superior CA IX selectivity and enhanced overall cytotoxicity compared to single-target agents[1][3][4].

Visualizing the Mechanism of Action

Fig 1. Dual-inhibition mechanism of NB-PBS targeting CA IX and COX-2 to induce apoptosis.

Experimental Validation Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol incorporates specific controls to isolate the compound's mechanism of action from non-specific artifacts.

Protocol A: Stopped-Flow CO₂ Hydrase Assay (CA Isoform Selectivity)

• Causality: To function safely as an anticancer agent, NB-PBS must selectively target the tumor-associated CA IX over ubiquitous cytosolic isoforms (CA I and CA II). Off-target inhibition of CA II leads to severe systemic toxicity[3].

• Self-Validating System: The assay utilizes recombinant hCA II and hCA IX. Acetazolamide is included as a positive control for pan-CA inhibition (validating the baseline enzymatic reaction), while SLC-0111 acts as the selective CA IX benchmark[4].

• Step-by-Step Methodology:

  • Prepare 10 mM stock solutions of NB-PBS, Acetazolamide, and SLC-0111 in DMSO. Dilute to working concentrations (0.1 nM – 10 µM) in assay buffer (20 mM HEPES, pH 7.4).

  • Incubate the inhibitors with 10 nM recombinant hCA IX or hCA II for 15 minutes at 20°C to allow for optimal zinc-coordination at the active site.

  • Rapidly mix the enzyme-inhibitor solution with CO₂-saturated water using a stopped-flow spectrophotometer.

  • Monitor the absorbance of a pH indicator (e.g., Phenol Red) at 558 nm to measure the initial velocity of the CO₂ hydration reaction.

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation and derive the Selectivity Index (Kᵢ CA II / Kᵢ CA IX).

Protocol B: In Vitro COX-2 Inhibition & PGE2 Suppression

• Causality: The pyrazole core must retain its structural homology to Celecoxib to effectively block the COX-2 active site, thereby preventing the conversion of arachidonic acid to inflammatory prostaglandins[2].

• Self-Validating System: Celecoxib is utilized as the positive control[1]. The system measures both direct cell-free enzymatic inhibition and functional cellular PGE2 suppression to validate membrane permeability.

• Step-by-Step Methodology:

  • Cell-Free Assay: Incubate NB-PBS (0.01 – 50 µM) with purified human recombinant COX-2 enzyme and heme cofactor in Tris-HCl buffer (pH 8.0) for 5 minutes at 37°C.

  • Initiate the reaction by adding 100 µM arachidonic acid and incubate for exactly 2 minutes.

  • Terminate the reaction using 1M HCl and quantify the primary prostaglandin product via a competitive ELISA kit (absorbance at 450 nm).

  • Cellular Assay: Seed A549 lung cancer cells at 1x10⁵ cells/well. Pre-treat with NB-PBS for 1 hour, then stimulate with 10 ng/mL IL-1β to induce COX-2 expression.

  • Collect the supernatant after 24 hours and quantify secreted PGE2 via ELISA, calculating the IC₅₀ for functional suppression.

Protocol C: Hypoxia-Driven Cytotoxicity & Apoptosis Profiling

• Causality: CA IX is a hypoxia-inducible factor (HIF-1α) target essential for tumor survival only under low-oxygen conditions[4]. If NB-PBS's primary anticancer mechanism is CA IX inhibition, its cytotoxic efficacy must be significantly higher in hypoxic environments compared to normoxic ones.

• Self-Validating System: Parallel testing of cancer cells under 21% O₂ (normoxia) and 1% O₂ (hypoxia). This built-in differential isolates the CA IX-dependent cytotoxic effect from general, non-specific chemical toxicity.

• Step-by-Step Methodology:

  • Seed A549 and MCF-7 cells in 96-well plates and allow adherence overnight.

  • Treat cells with varying concentrations of NB-PBS (1 – 100 µM).

  • Incubate parallel plates in a standard incubator (21% O₂) and a hypoxia chamber (1% O₂, 5% CO₂, 94% N₂) for 72 hours.

  • Add MTT reagent (5 mg/mL) to each well, incubate for 4 hours, dissolve formazan crystals in DMSO, and read absorbance at 570 nm to determine CC₅₀ values.

  • For apoptosis profiling, harvest treated cells, wash with cold PBS, and resuspend in Annexin V binding buffer.

  • Stain with FITC-Annexin V and Propidium Iodide (PI) for 15 minutes in the dark.

  • Analyze via flow cytometry to quantify the percentage of early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic cells.

High-Throughput Screening Workflow Visualization

Fig 2. Step-by-step experimental workflow for validating NB-PBS anticancer efficacy.

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The Efficacy of Pyrazole Sulfonamide Derivatives: A Comparative Guide for Drug Development Professionals

The fusion of pyrazole and sulfonamide moieties has given rise to a versatile class of compounds with a broad spectrum of pharmacological activities. This guide provides an in-depth comparison of the efficacy of various pyrazole sulfonamide derivatives, supported by experimental data and methodological insights to aid researchers in the field of drug discovery and development.

Introduction: The Promise of a Privileged Scaffold

Pyrazole sulfonamides represent a significant class of heterocyclic compounds in medicinal chemistry. The pyrazole nucleus, a five-membered ring with two adjacent nitrogen atoms, is a key structural component in several approved drugs. When combined with a sulfonamide group, the resulting derivatives exhibit a remarkable range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[1][2][3][4] This guide will focus on the comparative efficacy of these derivatives in the realms of oncology and microbiology, where they have shown considerable promise.

The versatility of this scaffold lies in the ability to readily modify its structure at various positions, allowing for the fine-tuning of its pharmacological profile. Structure-activity relationship (SAR) studies have been crucial in understanding how different substituents on the pyrazole and phenylsulfonamide rings influence efficacy and selectivity.[1][5]

Comparative Efficacy in Oncology

Pyrazole sulfonamide derivatives have demonstrated potent antiproliferative activity against a range of cancer cell lines.[1][5] The primary mechanism often involves the inhibition of key enzymes implicated in cancer progression, such as carbonic anhydrases (CAs), cyclooxygenase-2 (COX-2), and various kinases.[5][6]

Quantitative Comparison of Anticancer Activity

The following table summarizes the in vitro cytotoxic activity (IC50 values) of selected pyrazole sulfonamide derivatives against various cancer cell lines. Lower IC50 values indicate higher potency.

Compound ID	Target Cell Line	IC50 (µM)	Key Structural Features	Reference
Derivative A	MCF-7 (Breast)	19.2	Pyrazole linked to sulfonamide	[7]
Derivative B	MCF-7 (Breast)	14.2	Thiazole and sulfonamide moieties	[7]
Compound 9g	HeLa (Cervical)	7.21	N-ethyl toluene-4-sulphonamide	[8]
Compound 8b	MDA-MB-231 (Breast)	4.62	2,5-Dichlorothiophene-3-sulphonamide	[8]
Celecoxib	(Reference Drug)	Various	Di-trifluoromethylphenyl pyrazole	[6]

Analysis of Efficacy:

As evidenced by the data, subtle structural modifications can lead to significant differences in anticancer activity. For instance, the introduction of a thiazole ring in Derivative B resulted in a lower IC50 value compared to Derivative A against the MCF-7 cell line.[7] Furthermore, compounds 9g and 8b, with their distinct sulfonamide substitutions, exhibit potent cytotoxicity against multiple cancer cell lines.[8] The critical influence of electronic substituents and their positioning on the aromatic rings plays a pivotal role in modulating both the efficacy and selectivity of these compounds.[1][5]

Key Signaling Pathway: Carbonic Anhydrase IX Inhibition in Hypoxic Tumors

Many solid tumors overexpress carbonic anhydrase IX (CA IX), an enzyme that helps maintain intracellular pH in the acidic and hypoxic tumor microenvironment, thereby promoting cancer cell survival and proliferation. Pyrazole sulfonamides have been identified as potent inhibitors of CA IX.

Caption: Inhibition of Carbonic Anhydrase IX by Pyrazole Sulfonamide Derivatives.

Comparative Efficacy in Microbiology

The emergence of multidrug-resistant bacteria necessitates the development of novel antimicrobial agents. Pyrazole sulfonamides have shown promising activity against a variety of bacterial and fungal strains.[2][9] Their mechanism of action often involves the inhibition of essential bacterial enzymes, such as dihydropteroate synthase (DHPS), which is crucial for folic acid synthesis.[10]

Quantitative Comparison of Antimicrobial Activity

The following table presents the minimum inhibitory concentration (MIC) values of different pyrazole sulfonamide derivatives against selected microbial strains. A lower MIC value signifies greater antimicrobial potency.

Compound ID	Target Microbe	MIC (µg/mL)	Key Structural Features	Reference
Compound 7b	Aspergillus niger	6	N-methyl piperazine substitution	[9]
Compound 7b	Candida albicans	6	N-methyl piperazine substitution	[9]
Compound 12b	Aspergillus niger	8-10	Sulphonamide derivative	[9]
Compound 14b	E. coli	6-12	Pyrazolopyrimidine containing sulfa drug	[9]
Compound 9g	M. tuberculosis H37Rv	10.2	Chloroquinoline and thiophene moieties	[11]
Ampicillin	(Reference Drug)	Various	Beta-lactam antibiotic	[12]
Miconazole	(Reference Drug)	Various	Imidazole antifungal	[9]

Analysis of Efficacy:

The antimicrobial spectrum and potency of pyrazole sulfonamides are highly dependent on their substitution patterns. For instance, compound 7b, featuring an N-methyl piperazine group, demonstrated excellent antifungal activity against Aspergillus niger and Candida albicans.[9] In the realm of antibacterial agents, pyrazolopyrimidine sulfonamide 14b showed potent activity against E. coli.[9] Notably, compound 9g exhibited superior antitubercular activity against Mycobacterium tuberculosis H37Rv, with a lower MIC than the standard drug rifampicin.[11]

Experimental Protocols for Efficacy Evaluation

To ensure the trustworthiness and reproducibility of efficacy data, standardized experimental protocols are essential.

In Vitro Antiproliferative Assay (MTT Assay)

This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole sulfonamide derivatives in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The MTT is reduced by metabolically active cells to form a purple formazan product.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Experimental Workflow for In Vitro Anticancer Screening

Caption: Workflow for MTT-based in vitro anticancer drug screening.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Methodology (Broth Microdilution):

• Compound Preparation: Prepare serial two-fold dilutions of the pyrazole sulfonamide derivatives in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., E. coli, S. aureus) to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole sulfonamides is intricately linked to their chemical structure.

Caption: Key structural elements influencing the bioactivity of pyrazole sulfonamides.

Key SAR takeaways include:

• Substituents on the Phenylsulfonamide Ring: The nature and position of substituents on the phenyl ring of the sulfonamide moiety significantly impact activity. Electron-withdrawing groups like halogens often enhance potency.[4]

• Substituents on the Pyrazole Ring: Modifications on the pyrazole ring, such as the introduction of different alkyl or aryl groups, can modulate the compound's selectivity towards specific enzyme isoforms.[13]

• Linker Region: The nature of the chemical linker connecting the pyrazole and sulfonamide moieties can also influence the overall pharmacological profile.

Conclusion and Future Directions

Pyrazole sulfonamide derivatives represent a highly promising class of compounds with diverse therapeutic potential. This guide has highlighted their comparative efficacy in oncology and microbiology, underscoring the importance of structure-activity relationships in guiding the design of more potent and selective drug candidates. The provided experimental protocols offer a framework for the robust evaluation of novel derivatives.

Future research should focus on the continued optimization of this privileged scaffold to address clinical challenges such as drug resistance and adverse side effects.[1][5] In silico methods, such as molecular docking and ADMET prediction, will continue to play a crucial role in the rational design and development of the next generation of pyrazole sulfonamide-based therapeutics.[4][11]

References

• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (n.d.).
• Application Notes and Protocols for Testing the Efficacy of Sulfonamide-Based Drugs - Benchchem. (n.d.).
• Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. (2017).
• Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. (2023). ACS Omega.
• Acyl pyrazole sulfonamides as new antidiabetic agents: synthesis, glucosidase inhibition studies, and molecular docking analysis. (n.d.). Frontiers.
• Synthesis and biological evaluation of novel pyrazole derivatives as anti-inflammatory antimicrobial agents. (2009). PubMed.
• Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent. (2016). MDPI.
• Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (2025).
• Design, Synthesis and Biological Evaluation of Novel Pyrazole Sulfonamide Derivatives as Potential AHAS Inhibitors. (n.d.). J-Stage.
• Structure-activity relationship study of sulfonamide derivatives as antidiabetic and anti-Alzheimer's agents. (n.d.). ResearchGate.
• Design, synthesis and biological evaluation of novel pyrazole sulfonamide derivatives as dual COX-2/5-LOX inhibitors. (2020). PubMed.
• Antibacterial pyrazoles: tackling resistant bacteria. (2022). PMC - NIH.
• Pyrazole Derivatives as Antitumor, Anti-Inflammatory and Antibacterial Agents. (n.d.). ResearchGate.
• Synthesis, Molecular Docking, and Antitumor Evaluation of Some New Pyrazole, Pyridine, and Thiazole Derivatives Incorporating Sulfonamide Residue. (2022). Taylor & Francis.
• Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. (2023). RSC Publishing.
• Chemical structure and SAR study of sulfonamide incorporating trisubstituted pyrazole derivatives 55a–e. (n.d.). ResearchGate.
• The development of sulfonamide drug via N-alkylation of pyrazole, pyridine linked nucleus and their antimicrobial activity. (2016). ResearchGate.
• Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. (2025). ACS Omega.
• In vitro predictive testing: the sulfonamide era. (n.d.). PubMed.
• in vivo and in vitro studies of the effect of sulfonamide-antibiotic combinations on the emergence of drug resistance. (1957). PubMed.
• Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. (2024). PMC.
• Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. (2023). MDPI.
• THE IN VITRO AND IN VIVO EFFECT OF SULFONAMIDES UPON THE STREPTOCOCCAL ANTIFIBRINOLYSIN TEST. (n.d.). PMC.
• Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study. (2025). PMC.
• (PDF) Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study. (2026). ResearchGate.

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"N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide compared to other kinase inhibitors"

Comparative Guide: N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide vs. Established Kinase Inhibitors

As a Senior Application Scientist, I frequently evaluate emerging pharmacophores against gold-standard therapeutics to determine their viability in drug development pipelines. The compound N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide represents a highly versatile pyrazole-benzenesulfonamide structural class. Recently, derivatives of this scaffold have demonstrated exceptional efficacy as highly selective kinase inhibitors, specifically targeting Serum and Glucocorticoid-regulated Kinase 1 (SGK1)[1], Polo-like kinase 4 (PLK4)[2], and modulating the PI3K/Akt/mTOR signaling cascade[3].

This guide objectively compares the mechanistic, biochemical, and pharmacokinetic profiles of this compound class against established kinase inhibitors like Imatinib (a Type II inhibitor) and Staurosporine (a pan-kinase Type I inhibitor), providing self-validating experimental protocols for rigorous orthogonal testing.

Structural Pharmacophore & Mechanistic Causality

The efficacy of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives stems from a dual-action binding modality within the kinase domain.

• Hinge-Binding Motif: The pyrazole ring acts as a bioisostere for the adenine ring of ATP. It anchors the molecule to the kinase hinge region via critical hydrogen bonds.

• Specificity Pocket Engagement: The benzenesulfonamide moiety extends deep into the hydrophobic specificity pocket (often exploiting the DFG-in conformation). This structural extension is the primary driver of its high kinome selectivity, preventing the off-target promiscuity commonly seen in early-generation ATP-competitive inhibitors[1].

PI3K/Akt/SGK1 signaling cascade illustrating targeted inhibition by pyrazole-benzenesulfonamides.

Quantitative Comparative Data

To contextualize the performance of the pyrazole-benzenesulfonamide class, we benchmark it against industry standards. The data below synthesizes representative metrics for this scaffold[1],[2] compared to established controls.

Table 1: Biochemical and Cellular Efficacy Comparison

Compound Class	Primary Target(s)	Binding Mode	IC₅₀ (nM)	Kinome Selectivity (S-score)
N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide	SGK1, PLK4, PI3K	Type I (ATP-competitive)	10 - 50	High (S(10) < 0.05)
Imatinib	ABL, c-KIT, PDGFR	Type II (DFG-out)	25 - 100	High (S(10) < 0.05)
Staurosporine	Pan-Kinase	Type I (ATP-competitive)	1 - 10	Low (S(10) > 0.50)

Self-Validating Experimental Methodologies

A robust drug discovery pipeline requires orthogonal validation to eliminate assay artifacts. I mandate the following two-tiered approach: biochemical quantification followed by live-cell target engagement.

Protocol A: Time-Resolved FRET (TR-FRET) In Vitro Kinase Assay

Causality & Rationale: Standard fluorescence assays are highly susceptible to false positives caused by auto-fluorescent compounds in chemical libraries. TR-FRET solves this by introducing a temporal delay (time-resolved) before measurement, allowing short-lived background fluorescence to decay. The FRET signal is only emitted when a Europium (Eu) donor and an Allophycocyanin (APC) acceptor are brought into proximity by the specific phosphorylation of the substrate[4],[5].

Self-Validation System:

• Negative Control: "No-enzyme" wells to establish the baseline FRET ratio.

• Positive Control: Staurosporine-treated wells to validate the dynamic range and sensitivity of the assay.

Step-by-Step Methodology:

• Kinase Reaction: In a 384-well plate, incubate 5 nM recombinant kinase (e.g., SGK1 or PLK4) with varying concentrations of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide (0.1 nM to 10 μM) in kinase buffer (50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20) for 15 minutes at 21°C.

• Initiation: Add ATP (at the predetermined Km​ concentration) and 50 nM biotinylated peptide substrate. Incubate for 60 minutes.

• Termination & Detection: Stop the reaction by adding 10 μL of 50 mM EDTA. Immediately add 2 nM Eu-labeled anti-phospho antibody and 40 nM Streptavidin-APC[5].

• Measurement: Incubate for 2 hours at room temperature. Excite the plate at 337 nm and calculate the emission ratio of 665 nm / 620 nm using a microplate reader.

Step-by-step TR-FRET assay workflow for quantifying kinase inhibition and target affinity.

Protocol B: Cellular Thermal Shift Assay (CETSA)

Causality & Rationale: A low biochemical IC₅₀ does not guarantee cellular efficacy due to potential membrane impermeability or overwhelming intracellular ATP competition. CETSA leverages the thermodynamic principle that ligand binding stabilizes a protein's folded state, increasing its melting temperature ( Tm​ ). By quantifying the remaining soluble kinase fraction after a heat shock, we directly prove intracellular target engagement[6],[7].

Self-Validation System:

• Control 1: Vehicle (DMSO) treated cells to establish the wild-type thermal melt curve.

• Control 2: Treatment with a structurally similar but biochemically inactive analog to ensure the thermal shift is driven by specific active-site engagement.

Step-by-Step Methodology:

• Cell Treatment: Culture target cells (e.g., MCF-7 or HCT116) to 70% confluence. Treat with 1 μM N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide or DMSO for 2 hours at 37°C[6].

• Thermal Challenge: Aliquot the cell suspension into PCR tubes. Subject each tube to a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis & Isolation: Lyse the cells using three rapid freeze-thaw cycles in liquid nitrogen. Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet denatured/aggregated proteins.

• Quantification: Extract the supernatant (soluble fraction) and quantify the remaining stabilized kinase using quantitative Western blotting or AlphaScreen technology[6].

Pharmacokinetics & ADME Profile

A successful kinase inhibitor must survive first-pass metabolism and reach the tumor microenvironment. The pyrazole-benzenesulfonamide scaffold demonstrates excellent metabolic stability and favorable permeability compared to older generation inhibitors[1].

Table 2: ADME and Pharmacokinetic Profile

Parameter	N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide	Imatinib
Caco-2 Permeability ( Papp​ )	High (>15 x 10⁻⁶ cm/s)	High
Efflux Ratio	< 2.0 (Not a strong P-gp substrate)	> 3.0 (P-gp substrate)
Microsomal Stability ( T1/2​ )	> 50 min (Human Liver Microsomes)	> 60 min
CYP3A4 Inhibition	Minimal	Moderate

References

• Discovery of N-[4-(1H-Pyrazolo[3,4-b]pyrazin-6-yl)-phenyl]-sulfonamides as Highly Active and Selective SGK1 Inhibitors. ACS Publications.[Link]

• Evaluation of 1H-pyrazol-1-yl benzenesulfonamide derivatives in alleviating inflammatory bowel disease via PI3K/Akt/mTOR signaling pathway in zebrafish models. PubMed.[Link]

• Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors. RSC Publishing. [Link]

• Identification of small molecule inhibitors of the mitotic kinase haspin by high-throughput screening using a homogeneous time-resolved fluorescence resonance energy transfer assay. PubMed.[Link]

• The cellular thermal shift assay for evaluating drug target interactions in cells. PubMed.[Link]

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Comparative Study of Synthetic Routes for Pyrazole Benzenesulfonamides: A Technical Guide

Pyrazole benzenesulfonamides, epitomized by the blockbuster COX-2 inhibitor Celecoxib, represent a critical class of non-steroidal anti-inflammatory drugs (NSAIDs)[1]. The construction of the 1,5-diarylpyrazole core is the central synthetic challenge in manufacturing these molecules. Traditional methods rely on the cyclocondensation of a 1,3-diketone with an arylhydrazine, a process historically plagued by regioselectivity issues and prolonged reaction times[1].

As pharmaceutical manufacturing shifts towards greener, more efficient paradigms, alternative routes such as continuous flow chemistry and transition-metal-catalyzed C-H arylation have emerged[2][3]. This guide objectively compares the traditional batch method with these modern alternatives, providing researchers and drug development professionals with a data-driven framework for route selection.

Synthetic Strategy Overview

The chemical logic behind synthesizing pyrazole benzenesulfonamides dictates whether the pyrazole ring is formed concurrently with the addition of the aryl groups (traditional/flow routes) or if the pyrazole core is pre-assembled and subsequently functionalized (C-H arylation).

Fig 1. Comparison of traditional, flow, and C-H arylation pathways for Celecoxib synthesis.

Experimental Protocols & Mechanistic Causality

Route A: Traditional Batch Synthesis (The Industry Standard)

First described in 1997 by Searle Research and Development, this two-step process remains the foundational industrial route[1].

• Step 1: Claisen Condensation. 4-methylacetophenone is treated with ethyl trifluoroacetate and a strong base (e.g., sodium methoxide) in methanol[1].

  • Causality: The strong base generates the enolate of the acetophenone. The highly electrophilic nature of the trifluoromethyl-adjacent carbonyl ensures rapid nucleophilic acyl substitution, driving the formation of the 1,3-diketone while minimizing self-condensation side reactions.

• Step 2: Cyclocondensation. The isolated 1,3-diketone is refluxed with 4-sulfamoylphenylhydrazine hydrochloride in ethanol for up to 20 hours[1].

  • Causality: The hydrochloride salt acts as an inherent acid catalyst. The hydrazine nitrogen attacks the sterically less hindered carbonyl first, followed by cyclization and dehydration. However, the thermodynamic similarity between the 1,5-diaryl and 1,3-diaryl transition states often leads to a mixture of regioisomers.

• Validation System: Monitor reaction completion via TLC. Because the crude product contains unwanted 1,3-diaryl regioisomers, recrystallization from a toluene/water mixture is mandatory to achieve >99% chromatographic purity[1].

Route B: Telescoped Continuous Flow Synthesis (The Scalable Alternative)

To overcome the massive heat-transfer limitations and long reaction times of the batch process, researchers have successfully translated this synthesis into a continuous flow regime[2].

Fig 2. Telescoped continuous flow reactor setup for the cyclocondensation step.

• Step 1: Microfluidic Mixing. A 0.15 M stock solution of the 1,3-diketone and a 0.15 M stock solution of the hydrazine hydrochloride are pumped at equal flow rates into a T-piece mixer[4].

  • Causality: Microfluidic mixing ensures instant homogenization, eliminating the localized concentration gradients that cause thermal degradation in batch vessels.

• Step 2: High-Temperature Cyclocondensation. The mixed stream is routed through a PTFE coil reactor heated to 90°C with a 56-minute residence time, regulated by a 100 psi Back Pressure Regulator (BPR)[4].

  • Causality: Ethanol boils at 78°C; the 100 psi BPR keeps the solvent in the liquid phase at 90°C. This elevated temperature drastically accelerates the cyclocondensation kinetics, reducing the reaction time from 20 hours to under 1 hour while maintaining a 90–96% yield[2].

• Validation System: Implement in-line IR spectroscopy or collect periodic aliquots for HPLC analysis to ensure quantitative conversion before the stream exits the BPR.

Route C: Palladium-Catalyzed Direct C-H Arylation (The Regioselective Approach)

To entirely bypass the regioselectivity issues of the hydrazine condensation, Gaulier et al. developed a direct C-H arylation approach[3].

• Step 1: Direct Arylation. A pre-formed 1,3-disubstituted pyrazole is reacted with an aryl bromide (e.g., 4-bromobenzenesulfonamide) using a Pd(OAc)2 catalyst.

  • Causality: The palladium catalyst undergoes oxidative addition with the aryl bromide, followed by a Concerted Metalation-Deprotonation (CMD) at the C5 position of the pyrazole. Because the CMD mechanism is governed by the inherent acidity of the specific C-H bond, this route guarantees 100% regioselectivity for the 1,5-diaryl isomer, completely avoiding the thermodynamic mixtures seen in Route A[3].

• Validation System: Confirm the absence of the 1,3-diaryl isomer via 1H NMR (verifying the distinct pyrazole C4-H singlet shift) and ensure >95% purity via Evaporative Light Scattering Detector (ELSD)[3].

Quantitative Data Comparison

The following table synthesizes the experimental performance metrics of each route, allowing for an objective evaluation based on project requirements (e.g., throughput vs. absolute regiocontrol).

Performance Metric	Traditional Batch Synthesis[1]	Continuous Flow Synthesis[2][4]	Direct C-H Arylation[3]
Overall Yield	~90% (Post-crystallization)	90–96%	33%
Reaction Time (Step 2)	~20 hours	56 minutes (residence time)	2–4 hours
Regioselectivity	Moderate (Requires purification)	Moderate to High	Complete (100% specific)
Scalability	High (Industry Standard)	Very High (Superior Space-Time Yield)	Moderate (Limited by Pd catalyst cost)
Key Advantage	Established regulatory pathway	Rapid, high throughput, lower E-factor	Absolute regiocontrol

Conclusion

The selection of a synthetic route for pyrazole benzenesulfonamides depends heavily on the scale and purity requirements of the campaign. The Traditional Batch Synthesis remains reliable but is bottlenecked by long reaction times and the necessity for downstream regioisomer purification[1]. Continuous Flow Synthesis represents the most significant process engineering upgrade, utilizing pressurized high-temperature coils to slash reaction times to under an hour while maintaining exceptional yields[2]. Conversely, for discovery chemists requiring absolute structural certainty without complex purification, the Pd-Catalyzed Direct C-H Arylation provides an elegant, albeit lower-yielding, regioselective solution[3].

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Safety & Regulatory Compliance

A Guide to Personal Protective Equipment for Handling N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide, while a molecule of significant interest, is not accompanied by a comprehensive, publicly available Safety Data Sheet (SDS). This is a common scenario in research and development. In the absence of specific toxicological data, we must employ a rigorous, science-first methodology to construct a robust safety protocol. This guide provides a framework for assessing risk and selecting the appropriate Personal Protective Equipment (PPE) based on the compound's structural components and the principles of chemical hazard mitigation.

Our primary directive is to prevent exposure through all potential routes: inhalation, dermal contact, and ingestion. The following protocols are designed as a self-validating system, grounded in established occupational safety standards and a chemical-analogy-based risk assessment.

Hazard Assessment: A Molecule Deconstructed

To understand the potential risks, we must analyze the hazards associated with the core structural motifs of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide.

• Benzenesulfonamide Moiety: The foundational benzenesulfonamide structure is known to be harmful if ingested and can act as an irritant.[1][2] Structurally similar compounds, such as N-Benzyl-p-toluenesulfonamide, are documented as causing significant skin, eye, and respiratory irritation.[3] Therefore, we must assume our target compound carries, at a minimum, these irritant properties.

• Pyrazole Moiety: The pyrazole ring and its derivatives are classified as acutely toxic via oral, dermal, and inhalation routes.[4] Some pyrazole compounds are also under investigation for their cytotoxic and anti-cancer activities, which indicates a high degree of biological activity.[5][6] This potential for cytotoxicity necessitates handling the compound as a potentially potent substance.

• Solid, Powdered Form: As a crystalline solid, the compound presents a significant risk of aerosolization during handling (e.g., weighing, transferring).[7][8] Fine powders can be easily inhaled, leading to respiratory irritation and potential systemic toxicity.[7]

The Hierarchy of Controls: Beyond PPE

Before detailing PPE, it is critical to emphasize that PPE is the last line of defense.[9] The primary methods for protection involve engineering and administrative controls.

• Engineering Controls: All handling of the solid compound must be performed within a certified chemical fume hood, a ducted biological safety cabinet, or a powder containment hood (glove box).[10][11] These systems are essential for containing airborne particulates at the source.[8]

• Administrative Controls: Access to areas where the compound is handled should be restricted. All personnel must receive documented training on the specific hazards and handling procedures outlined in this guide.[9][12] It is also prudent to work with the smallest quantities of the material necessary for the experiment.[11]

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be tailored to the specific task being performed. The following table summarizes the required PPE for different operational scenarios involving N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid Compound (Weighing, Aliquoting, Transferring)	ANSI Z87-rated safety goggles and a full-face shield.[13]	Double-gloving with nitrile gloves.[14]	Disposable, solid-front lab gown over a standard lab coat.	Mandatory: A NIOSH-approved N95 respirator at a minimum.[10]
Handling Dilute Solutions (<1mM in a certified fume hood)	ANSI Z87-rated safety glasses with side shields.[13]	Single pair of nitrile gloves.	Standard laboratory coat.	Not required if handled exclusively within a certified fume hood.
Potential for Splashing (Large volume transfers of solutions)	ANSI Z87-rated safety goggles.[13]	Nitrile gloves.	Standard laboratory coat.	Not required if handled exclusively within a certified fume hood.
Cleaning & Decontamination	ANSI Z87-rated safety goggles.	Heavy-duty nitrile or neoprene gloves.	Standard laboratory coat.	Not required unless generating aerosols of cleaning solutions.

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling the target compound.

Step-by-Step Operational Plans

Weighing and Transferring the Solid Compound

• Preparation: Don all required PPE for handling solids (goggles, face shield, double gloves, disposable gown, N95 respirator).

• Engineering Control: Perform all operations inside a chemical fume hood or powder containment hood. Place a plastic-backed absorbent liner on the work surface to contain any potential spills.[11]

• Weighing: Use a tared weigh boat. Do not dispense directly from the stock bottle onto the balance. Gently tap the chemical from a spatula onto the weigh boat to minimize dust generation.

• Transfer: To transfer the weighed solid into a flask, gently tap the weigh boat. Use a small amount of the intended solvent to rinse any remaining solid from the weigh boat into the flask.

• Clean-up: Immediately after use, wipe down the spatula and any surfaces with a damp cloth. Dispose of the weigh boat and absorbent liner as contaminated solid waste.

• Doffing PPE: Remove the disposable gown and outer gloves before exiting the fume hood. Remove the remaining PPE outside the immediate work area. Wash hands thoroughly with soap and water.[11]

Disposal Plan

• Solid Waste: All contaminated solid materials (gloves, absorbent pads, weigh boats, etc.) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated hazardous liquid waste container. Do not pour down the drain.

• Decontamination: All glassware should be rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste before standard washing. Work surfaces should be decontaminated with soap and water.

Disposal must be carried out in accordance with your institution's and local regulations for chemical waste.

In Case of Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[11][15] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[15]

This guide is intended to provide a comprehensive framework for the safe handling of N-benzyl-4-(1H-pyrazol-1-yl)benzenesulfonamide. It is imperative that every researcher understands the rationale behind these protocols and adheres to them strictly. Your safety, and the integrity of your research, depend on it.

References

• ILC Dover. (n.d.). Pharmaceutical Powder Handling 101: Safety, Compliance & Containment.
• Environmental Health and Safety, University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories.
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• National Center for Biotechnology Information. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection.
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• Envirochem. (2025, November 14). OSHA Lab Safety Equipment: Requirements & Compliance Guide.
• National Center for Biotechnology Information. (n.d.). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives.
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• Centers for Disease Control and Prevention. (1981). Occupational Health Guidelines for Chemical Hazards (81-123).
• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards.
• Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace.
• Environmental Health & Safety, University of Colorado Boulder. (2019, March 11). NIOSH Table 1,2 & 3.
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• Fisher Scientific. (2025, December 26). Safety Data Sheet - N-Benzyl-p-toluenesulfonamide.
• Fisher Scientific. (2011, February 10). Safety Data Sheet - N-Benzylbenzamide.

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